XtalFluor-E

• CAS: 63517-29-3

Core Science & Biosynthesis

XtalFluor-E: A Comprehensive Technical Guide for Researchers

An in-depth exploration of the chemical properties, applications, and experimental protocols of diethylaminodifluorosulfinium tetrafluoroborate (B81430) (XtalFluor-E), a versatile and safer alternative for fluorination and other chemical transformations in drug discovery and development.

Introduction

XtalFluor-E, with the chemical name diethylaminodifluorosulfinium tetrafluoroborate, is a crystalline, thermally stable, and easy-to-handle deoxofluorinating agent.[1] It has emerged as a valuable reagent in modern organic synthesis, offering a safer and often more selective alternative to traditional fluorinating agents like diethylaminosulfur trifluoride (DAST) and Deoxo-Fluor. This guide provides a detailed overview of its chemical properties, a wide array of applications with specific experimental protocols, and mechanistic insights into its reactivity.

Chemical and Physical Properties

XtalFluor-E is a white to off-white crystalline solid. Unlike its liquid analogue DAST, its solid nature significantly improves its handling and storage stability.

Property	Value	Reference(s)
Chemical Formula	C₄H₁₀BF₆NS	[2]
Molecular Weight	229.00 g/mol	[2]
CAS Number	63517-29-3	[2]
Appearance	White to off-white crystalline solid
Melting Point	84-87 °C	[3]
Solubility	Soluble in many organic solvents (e.g., CH₂Cl₂, THF, EtOAc)	[4][5]

Thermal Stability

A key advantage of XtalFluor-E is its enhanced thermal stability compared to other deoxofluorinating agents. This property makes it a more attractive option for scale-up operations in industrial settings.

Reagent	Onset Temperature (°C)	Tmax (°C)	ΔHdecomp (J/g)
XtalFluor-E	119	205	-1260
XtalFluor-M	141	243	-773
DAST	60	155	-1641
Deoxo-Fluor	60	158	-1031

Data obtained from Accelerated Rate Calorimetry (ARC) and Differential Scanning Calorimetry (DSC).

Applications in Organic Synthesis

XtalFluor-E is a versatile reagent with a broad range of applications, primarily centered around the activation of hydroxyl and carbonyl groups.

Deoxofluorination of Alcohols

XtalFluor-E, in the presence of a promoter such as DBU or Et₃N·3HF, efficiently converts primary, secondary, and tertiary alcohols to their corresponding alkyl fluorides.[6] The reaction generally proceeds with inversion of stereochemistry.[7]

Experimental Protocol: General Procedure for Deoxofluorination of Alcohols [7]

• To a solution of the alcohol (1.0 mmol) in anhydrous dichloromethane (B109758) (5 mL) at 0 °C under an inert atmosphere, add the promoter (e.g., DBU, 1.5 mmol).

• Add XtalFluor-E (1.5 mmol) portion-wise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-24 hours, monitoring by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate (10 mL).

• Extract the product with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Table of Representative Yields for Deoxofluorination of Alcohols [7]

Substrate (Alcohol)	Promoter	Time (h)	Product	Yield (%)
1-Octanol	Et₃N·3HF	1	1-Fluorooctane	85
Cyclohexanol	Et₃N·3HF	1	Fluorocyclohexane	82
(-)-Menthol	Et₃N·3HF	24	(+)-Neomenthyl fluoride (B91410)	71
1-Adamantanol	DBU	24	1-Fluoroadamantane	95

Deoxofluorination of Aldehydes and Ketones

Aldehydes and ketones are converted to the corresponding gem-difluoroalkanes using XtalFluor-E and a promoter. This transformation is highly valuable for the synthesis of fluorinated building blocks.[7]

Experimental Protocol: General Procedure for Deoxofluorination of Carbonyls [7]

• To a solution of the aldehyde or ketone (1.0 mmol) in anhydrous dichloromethane (5 mL) at 0 °C under an inert atmosphere, add Et₃N·3HF (3.0 mmol).

• Add XtalFluor-E (1.5 mmol) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution (10 mL).

• Extract the product with dichloromethane (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by flash chromatography.

Table of Representative Yields for Deoxofluorination of Carbonyls [7]

Substrate (Carbonyl)	Promoter	Time (h)	Product	Yield (%)
4-Phenylcyclohexanone	Et₃N·3HF	24	1,1-Difluoro-4-phenylcyclohexane	91
Nonanal	Et₃N·3HF	16	1,1-Difluorononane	78
Acetophenone	Et₃N·3HF	24	1,1-Difluoro-1-phenylethane	85

Amidation of Carboxylic Acids

XtalFluor-E serves as an excellent coupling reagent for the formation of amides from carboxylic acids and amines, proceeding under mild conditions without significant racemization of chiral centers.[4][8]

Experimental Protocol: General Procedure for Amidation [4]

• To a solution of the carboxylic acid (1.0 mmol) in anhydrous THF (5 mL) at 0 °C, add XtalFluor-E (1.5 mmol).

• Stir the mixture for 10 minutes, then add the amine (1.2 mmol).

• Allow the reaction to warm to room temperature and stir for 1-12 hours.

• Quench the reaction with a saturated aqueous solution of sodium carbonate (10 mL).

• Extract the product with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash chromatography.

Table of Representative Yields for Amidation [4]

Carboxylic Acid	Amine	Time (h)	Product (Amide)	Yield (%)
Benzoic acid	Benzylamine	1	N-Benzylbenzamide	96
Phenylacetic acid	Morpholine	2	2-Phenyl-1-morpholinoethan-1-one	92
Boc-L-proline	Methyl L-phenylalaninate	12	Boc-L-Pro-L-Phe-OMe	85

Dehydration of Aldoximes and Amides to Nitriles

XtalFluor-E is an efficient dehydrating agent for the conversion of aldoximes and primary amides to nitriles under mild, room temperature conditions.[5][9]

Experimental Protocol: General Procedure for Nitrile Synthesis from Aldoximes [5]

• To a solution of the aldoxime (1.0 mmol) in ethyl acetate (5 mL) at room temperature, add XtalFluor-E (1.1 mmol).

• Stir the reaction mixture for 15-60 minutes.

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate (10 mL).

• Separate the layers and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate to afford the nitrile.

Table of Representative Yields for Nitrile Synthesis [5]

Substrate (Aldoxime)	Time (min)	Product (Nitrile)	Yield (%)
Benzaldoxime	15	Benzonitrile	99
Cinnamaldoxime	30	Cinnamonitrile	95
Octanaldoxime	20	Octanenitrile	92

Cyclodehydration of β-Hydroxyamides to 2-Oxazolines

XtalFluor-E facilitates the cyclodehydration of β-hydroxyamides, including those generated in situ from silyl-protected precursors, to afford 2-oxazolines.[3][4][8] This reaction is valuable for the synthesis of this important heterocyclic motif found in many natural products and ligands.

Experimental Protocol: Cyclodehydration of a Silyl-Protected β-Hydroxyamide [8]

• To a solution of the silyl-protected β-hydroxyamide (1.0 mmol) in anhydrous dichloromethane (10 mL) at room temperature, add XtalFluor-E (2.0 mmol).

• Stir the reaction mixture for 24 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate (15 mL).

• Extract the product with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash chromatography.

Table of Representative Yields for 2-Oxazoline Synthesis [8]

Substrate (β-Hydroxyamide)	Silyl Group	Product (2-Oxazoline)	Yield (%)
N-(2-hydroxy-2-phenylethyl)benzamide	-	2,4-Diphenyl-4,5-dihydrooxazole	81
N-(2-(isopropyldimethylsilyloxy)-2-phenylethyl)benzamide	IPDMS	2,4-Diphenyl-4,5-dihydrooxazole	87
N-(2-(triethylsilyloxy)-2-phenylethyl)benzamide	TES	2,4-Diphenyl-4,5-dihydrooxazole	85

Ring Expansion Reactions

XtalFluor-E has been reported to participate in ring expansion reactions, although detailed, general protocols are less common in the literature.[10][11] This application often involves the generation of a reactive intermediate that undergoes rearrangement to a larger ring system. The specific conditions and outcomes are highly substrate-dependent.

Reaction Mechanisms

The reactivity of XtalFluor-E stems from the electrophilicity of the sulfur atom, which readily activates hydroxyl and carbonyl groups.

Deoxofluorination of Alcohols

The proposed mechanism involves the initial attack of the alcohol on the electrophilic sulfur atom of XtalFluor-E to form an alkoxyaminosulfur difluoride intermediate. In the presence of a promoter, this intermediate undergoes substitution by a fluoride ion, leading to the fluorinated product.[3]

Caption: Proposed mechanism for the deoxofluorination of alcohols using XtalFluor-E.

Deoxofluorination of Carbonyls

For carbonyl compounds, it is believed that an initial reaction with the fluoride source (from the promoter) forms a hemiacetal-like intermediate, which is then activated by XtalFluor-E for the subsequent fluorination steps.

Caption: General mechanism for the deoxofluorination of carbonyls with XtalFluor-E.

Amidation of Carboxylic Acids

In the amidation reaction, XtalFluor-E activates the carboxylic acid to form a reactive intermediate, likely an acyl fluoride or a related species, which is then readily attacked by the amine nucleophile.[1][4]

Caption: Proposed pathway for XtalFluor-E mediated amidation.

Safety and Handling

While XtalFluor-E is significantly safer than DAST and Deoxo-Fluor, it is still a reactive chemical and should be handled with appropriate care in a well-ventilated fume hood.[12] Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn. It is classified as toxic if swallowed, in contact with skin, or if inhaled, and it causes severe skin burns and eye damage.[12]

Conclusion

XtalFluor-E has established itself as a powerful and versatile reagent in the toolkit of synthetic chemists. Its crystalline nature, enhanced thermal stability, and broad substrate scope make it a superior choice for a variety of transformations, most notably deoxofluorination reactions. The detailed protocols and mechanistic understanding provided in this guide aim to facilitate its effective and safe use in research and development, particularly within the pharmaceutical and agrochemical industries.

References

• 1. XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of 2-Oxazolines by in Situ Desilylation and Cyclodehydration of β-Hydroxyamides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. zora.uzh.ch [zora.uzh.ch]
• 6. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Synthesis of Nitriles from Aldoximes and Primary Amides Using XtalFluor-E [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Multicomponent Domino Cyclization of Ethyl Trifluoropyruvate with Methyl Ketones and Amino Alcohols as A New Way to γ-Lactam Annulated Oxazacycles | MDPI [mdpi.com]

The Core Mechanism of XtalFluor-E in Deoxofluorination: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective introduction of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry and drug development. Fluorination can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity, and bioavailability. Among the arsenal (B13267) of fluorinating agents, aminodifluorosulfinium salts have emerged as safer and more user-friendly alternatives to traditional reagents like DAST (diethylaminosulfur trifluoride). XtalFluor-E, or (diethylamino)difluorosulfinium tetrafluoroborate (B81430), is a crystalline, thermally stable, and highly effective deoxofluorinating agent.[1][2][3] This guide provides an in-depth technical overview of the mechanism of action of XtalFluor-E in the deoxofluorination of alcohols and carbonyl compounds, supported by quantitative data, detailed experimental protocols, and mechanistic pathway visualizations.

Mechanism of Action: A Stepwise Approach

The deoxofluorination using XtalFluor-E is not a direct displacement reaction. Instead, it involves a two-stage process: activation of the carbon-oxygen bond followed by a nucleophilic substitution by a fluoride (B91410) ion. A key feature of reactions with XtalFluor-E is the requirement of a promoter, which can be an external fluoride source like triethylamine (B128534) trihydrofluoride (Et3N·3HF) or a non-nucleophilic base such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[1][4][5]

Activation of Alcohols

The reaction is initiated by the nucleophilic attack of the alcohol's oxygen atom on the electrophilic sulfur atom of XtalFluor-E. This step is rapid and leads to the formation of a crucial intermediate, an alkoxy-N,N-dialkylaminodifluorosulfane species, with the concomitant release of tetrafluoroboric acid (HBF4).[6][7]

Role of Promoters and Fluoride Displacement

In the absence of a promoter, the reaction is "fluoride-starved" because the counter-ion, tetrafluoroborate ([BF4]-), is non-nucleophilic.[8] The alkoxy-N,N-dialkylaminodifluorosulfane intermediate is therefore susceptible to side reactions. The promoter plays a critical role in facilitating the subsequent nucleophilic attack by a fluoride ion.

With Et3N·3HF: This additive serves as an external source of nucleophilic fluoride. The fluoride ion attacks the carbon atom bonded to the activated oxygen, proceeding via an SN2 mechanism, which leads to the inversion of stereochemistry at the carbon center.

With DBU: The non-nucleophilic base DBU is thought to deprotonate the alkoxy-N,N-dialkylaminodifluorosulfane intermediate. This deprotonation facilitates the elimination of the sulfinate byproduct and the release of a fluoride ion, which then undergoes the nucleophilic substitution.[1]

Deoxofluorination of Carbonyls

The deoxofluorination of aldehydes and ketones to geminal difluorides with XtalFluor-E also requires a promoter, typically Et3N·2HF or Et3N·3HF. It is proposed that an initial source of HF, provided by the promoter, adds across the carbonyl group to form a fluorohydrin intermediate. This intermediate then undergoes deoxofluorination in a manner analogous to alcohols.[1][9] XtalFluor-E alone is generally inert toward carbonyls.[10]

Data Presentation: Substrate Scope and Yields

The following tables summarize the quantitative data for the deoxofluorination of various alcohols and carbonyls using XtalFluor-E under different reaction conditions.

Table 1: Deoxofluorination of Alcohols with XtalFluor-E

Entry	Substrate (Alcohol)	Promoter	Yield (%) of Alkyl Fluoride	Fluoro/Alkene Ratio	Reference
1	Hydrocinnamyl alcohol	Et3N·3HF	85	>100:1	[1]
2	4-tert-Butylcyclohexanol	Et3N·2HF	91	62:1	[1]
3	Geraniol	Et3N·2HF	85 (SN2')	N/A	[1]
4	Androstenolone	Et3N·3HF	77	N/A	[1]
5	(R)-N-Cbz-3-hydroxypyrrolidine	DBU	82	16:1	[1]

Table 2: Deoxofluorination of Aldehydes and Ketones with XtalFluor-E

Entry	Substrate (Carbonyl)	Promoter	Yield (%) of gem-Difluoride	Fluoro/Alkene Ratio	Reference
1	Hydrocinnamaldehyde	Et3N·3HF	85	>50:1	[1]
2	4-tert-Butylcyclohexanone	Et3N·2HF	91	62:1	[1]
3	Cyclohexane-1,4-dione mono(ethylene glycol) acetal	Et3N·2HF	85	9:1	[1]
4	N-Cbz-4-piperidinone	Et3N·2HF	78	13:1	[1]
5	Ethyl 2-oxo-2-phenylacetate	Et3N·2HF	87	N/A	[1]

Experimental Protocols

General Procedure for Deoxofluorination of Alcohols using XtalFluor-E and Et3N·3HF

To a solution of the alcohol (1.0 mmol) and triethylamine trihydrofluoride (2.0 mmol) in anhydrous dichloromethane (B109758) (3.0 mL) at -78 °C under a nitrogen atmosphere is added XtalFluor-E (1.5 mmol). The reaction mixture is stirred at -78 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 1-24 hours, while monitoring the reaction progress by TLC or GC-MS. Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate (5 mL) and stirred for 15 minutes. The aqueous layer is extracted with dichloromethane (2 x 10 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by flash column chromatography on silica (B1680970) gel.

General Procedure for Deoxofluorination of Carbonyls using XtalFluor-E and Et3N·2HF

A solution of triethylamine trihydrofluoride (2.0 mmol) and triethylamine (1.0 mmol) in anhydrous dichloromethane (3.0 mL) is prepared to generate Et3N·2HF in situ. The solution is cooled to 0 °C, and XtalFluor-E (1.5 mmol) is added, followed by the dropwise addition of the carbonyl compound (1.0 mmol). The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for 12-24 hours. The reaction is monitored by TLC or GC-MS. The workup and purification follow the same procedure as described for the deoxofluorination of alcohols.

Representative Procedure for Deoxofluorination using XtalFluor-E and DBU

To a solution of the alcohol (1.0 mmol) in anhydrous dichloromethane (3.0 mL) at -78 °C under a nitrogen atmosphere are successively added DBU (1.5 mmol) and XtalFluor-E (1.5 mmol). The reaction mixture is stirred at this temperature for 30 minutes, then allowed to warm to room temperature and stirred for 24 hours. The workup and purification are carried out as described in the general procedure for alcohols.[10]

Conclusion

XtalFluor-E, in conjunction with a suitable promoter, is a highly effective, selective, and safe reagent for the deoxofluorination of a wide range of alcohols and carbonyl compounds. Its crystalline nature and enhanced thermal stability offer significant advantages over traditional liquid deoxofluorinating agents. The mechanism proceeds through the activation of the C-O bond to form an alkoxy-N,N-dialkylaminodifluorosulfane intermediate, followed by a promoter-mediated nucleophilic substitution by fluoride. The choice of promoter (Et3N·nHF vs. DBU) can influence the reaction conditions and selectivity, providing a versatile tool for the synthesis of fluorinated molecules in drug discovery and development. A thorough understanding of its mechanism of action, as detailed in this guide, is crucial for its optimal application in organic synthesis.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. XtalFluor-E®とXtalFluor-M®：取り扱い簡便な固体フッ素化剤 [sigmaaldrich.com]
• 5. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. thieme-connect.com [thieme-connect.com]
• 10. rsc.org [rsc.org]

An In-depth Technical Guide to the Synthesis and Preparation of XtalFluor-E

For Researchers, Scientists, and Drug Development Professionals

XtalFluor-E, or diethylaminodifluorosulfinium tetrafluoroborate (B81430), has emerged as a valuable deoxofluorinating agent in organic synthesis, offering a safer and more stable alternative to traditional reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor.[1][2][3][4] Its crystalline nature simplifies handling, and it can be prepared in a more cost-effective manner, avoiding the hazardous distillation of dialkylaminosulfur trifluorides.[1][3] This guide provides a comprehensive overview of the synthesis and preparation of XtalFluor-E, complete with detailed experimental protocols, quantitative data, and visualizations of the synthetic pathways.

Core Synthesis Pathways

The preparation of XtalFluor-E can be achieved through several synthetic routes. The most common methods involve the reaction of a diethylaminosulfur precursor with a source of boron trifluoride. Two primary pathways are detailed below.

Synthesis from Diethylaminosulfur Trifluoride (DAST)

A straightforward method for synthesizing XtalFluor-E involves the reaction of DAST with boron trifluoride etherate (BF₃·OEt₂) or boron trifluoride tetrahydrofuran (B95107) complex (BF₃·THF).[1] This reaction proceeds via a fluoride (B91410) transfer from DAST to the Lewis acid, BF₃, resulting in the formation of the stable diethylaminodifluorosulfinium tetrafluoroborate salt.

Caption: Synthesis of XtalFluor-E from DAST and a Boron Trifluoride source.

One-Pot Synthesis from N,N-Diethyltrimethylsilylamine

To circumvent the need for pre-synthesized and distilled DAST, a more cost-effective and safer one-pot procedure has been developed.[1] This method starts with the reaction of N,N-diethyltrimethylsilylamine with sulfur tetrafluoride (SF₄) to form crude DAST in situ. Subsequent addition of BF₃·THF directly yields crystalline XtalFluor-E.[1]

Caption: One-pot synthesis of XtalFluor-E.

Quantitative Data Summary

The following tables summarize the key quantitative data associated with the synthesis of XtalFluor-E.

Table 1: Synthesis of XtalFluor-E from DAST

Reactant 1	Molar Eq.	Reactant 2	Molar Eq.	Solvent	Temperature (°C)	Yield (%)	Melting Point (°C)	Reference
DAST	1.0	BF₃·THF	1.0	1,2-Dichloroethane	< 30	85	83-85	[1]

Table 2: One-Pot Synthesis of XtalFluor-E

Reactant 1	Molar Eq.	Reactant 2	Molar Eq.	Reactant 3	Molar Eq.	Solvent	Temperature (°C)	Yield (%)	Reference
N,N-Diethyltrimethylsilylamine	1.0	SF₄	1.05	BF₃·THF	1.0	Dichloromethane	-78 to -60	90	[1]

Table 3: Physical and Thermal Properties of XtalFluor-E

Property	Value	Reference
Molecular Formula	C₄H₁₀BF₆NS	[5]
Molecular Weight	229.00 g/mol
Melting Point	83-85 °C (Type II polymorph)	[1]
Onset of Decomposition	119 °C	[2][6]
Fusion Enthalpy (Type II)	101.3 J/g	[1][3]

Detailed Experimental Protocols

The following are detailed experimental procedures for the synthesis of XtalFluor-E.

Protocol 1: Preparation of XtalFluor-E from DAST and BF₃·THF[1]

• To a solution of diethylaminosulfur trifluoride (DAST) (8.2 mL, 62 mmol) in anhydrous 1,2-dichloroethane (150 mL) at room temperature, add neat BF₃·THF (6.8 mL, 62 mmol) dropwise under a nitrogen atmosphere over a period of 45 minutes.

• During the addition, maintain the reaction temperature below 30 °C.

• After the addition is complete, stir the resulting suspension for an additional 30 minutes.

• Filter the suspension under a blanket of nitrogen.

• Rinse the collected solid material twice with diethyl ether (2 x 50 mL).

• Dry the solid under vacuum to yield XtalFluor-E (12.1 g, 85%) as colorless crystals.

Protocol 2: One-Pot Preparation of XtalFluor-E from N,N-Diethyltrimethylsilylamine[1]

• To a 5 L flange-necked flask equipped with a magnetic stirrer, temperature probe, bubbler, and nitrogen inlet, add dichloromethane (150 mL).

• Cool the flask to -78 °C.

• Subsurface introduce sulfur tetrafluoride (SF₄) (70 g, 0.65 mol) while ensuring the temperature remains below -65 °C.

• To the resulting pale purple solution, add a solution of diethylaminotrimethylsilane (90 g, 0.62 mol) in dichloromethane (42 mL) dropwise, maintaining the temperature below -60 °C.

• Following this, add BF₃·THF and proceed with the workup as described in the literature to isolate crystalline XtalFluor-E in approximately 90% yield.[1]

Application in Deoxofluorination: A General Workflow

XtalFluor-E is a versatile reagent for the deoxofluorination of alcohols and carbonyl compounds.[2][7][8] Unlike DAST, it often requires a promoter to achieve efficient fluorination.[1][3] Common promoters include DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) and triethylamine (B128534) polyhydrofluorides (e.g., Et₃N·2HF, Et₃N·3HF).[1][9]

Caption: General workflow for deoxofluorination using XtalFluor-E.

Representative Experimental Protocol for Deoxofluorination of an Alcohol[1]

This protocol describes the fluorination of (R)-N-Cbz-3-hydroxypyrrolidine.

• Dissolve (R)-N-Cbz-3-hydroxypyrrolidine (221 mg, 1.0 mmol) in dichloromethane (3.0 mL) and cool the solution to -78 °C.

• Successively add DBU (224 μL, 1.5 mmol) and XtalFluor-E (344 mg, 1.5 mmol).

• Stir the reaction mixture under a nitrogen atmosphere for 30 minutes.

• Allow the mixture to warm to room temperature and continue stirring for 24 hours.

• Quench the reaction with a 5% aqueous sodium bicarbonate solution and stir for 15 minutes.

• Extract the resulting mixture twice with dichloromethane.

• Combine the organic layers, dry over a suitable drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product for further purification.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy XtalFluor-E | 63517-29-3 [smolecule.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. XtalFluor-E 63517-29-3 [sigmaaldrich.com]
• 5. Page loading... [wap.guidechem.com]
• 6. manchesterorganics.com [manchesterorganics.com]
• 7. researchgate.net [researchgate.net]
• 8. XtalFluor-E | 63517-29-3 [chemicalbook.com]
• 9. XtalFluor-E | 63517-29-3 | Benchchem [benchchem.com]

XtalFluor-E physical properties and structure

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of the physical properties, structure, and applications of XtalFluor-E, a versatile and widely used deoxofluorinating agent in organic synthesis. The information is curated for professionals in the fields of chemical research and drug development.

Core Physical and Chemical Properties

XtalFluor-E, chemically known as diethylaminodifluorosulfinium tetrafluoroborate (B81430), is a white crystalline solid.[1][2] It is recognized for its enhanced thermal stability and ease of handling compared to traditional fluorinating reagents like DAST (diethylaminosulfur trifluoride).[3][4] It is soluble in organic solvents but insoluble in water.[1]

The physical and chemical properties of XtalFluor-E are summarized in the table below for easy reference and comparison.

Property	Value	References
IUPAC Name	diethylamino(difluoro)sulfanium;tetrafluoroborate	[][6]
Synonyms	(Diethylamino)difluorosulfonium tetrafluoroborate, DAST difluorosulfinium salt, N,N-Diethyl-S,S-difluorosulfiliminium tetrafluoroborate	[1][7]
CAS Number	63517-29-3	[1][2][8][9]
Molecular Formula	C₄H₁₀BF₆NS	[1][8][9]
Molecular Weight	229.00 g/mol	[][6][9][10]
Appearance	Off-white to white crystalline solid	[1][2]
Melting Point	84-87 °C	[2][9][10][11][12][13]
Decomposition Temperature	205 °C	[4][11]
Solubility	Soluble in organic solvents, insoluble in water	[1]
Storage Temperature	2-8°C or -20°C	[1][2][10][12][14]

Chemical Structure

XtalFluor-E is an ionic compound consisting of a diethylaminodifluorosulfinium cation and a tetrafluoroborate anion.

Caption: Structure of XtalFluor-E.

Experimental Protocols

XtalFluor-E is primarily used as a deoxofluorinating agent for alcohols, aldehydes, and ketones.[3] It is also employed in the synthesis of amides from carboxylic acids and amines.[15] Below are representative experimental protocols for its key applications.

General Procedure for Deoxofluorination of Alcohols

This protocol outlines the conversion of an alcohol to its corresponding alkyl fluoride.

Caption: General workflow for alcohol deoxofluorination.

Detailed Methodology:

A representative procedure for the deoxofluorination of an alcohol, such as (R)-N-Cbz-3-hydroxypyrrolidine, is as follows:

• Dissolve the alcohol substrate (1.0 mmol) in dichloromethane (3.0 mL).[4][16]

• Cool the solution to -78 °C.[4][16]

• Successively add DBU (1.5 mmol) and XtalFluor-E (1.5 mmol) to the cooled solution.[4][16]

• Stir the reaction mixture under a nitrogen atmosphere for 30 minutes at -78 °C.[4][16]

• Allow the mixture to warm to room temperature and continue stirring for 24 hours.[4][16]

• Quench the reaction by adding a 5% aqueous sodium bicarbonate solution and stir for 15 minutes.[4][16]

• Extract the resulting mixture twice with dichloromethane.[4][16]

• Combine the organic layers, dry over a suitable drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired alkyl fluoride.

General Procedure for Deoxofluorination of Aldehydes and Ketones

This protocol describes the conversion of a carbonyl compound to a geminal difluoride.

References

• 1. Page loading... [wap.guidechem.com]
• 2. XtalFluor-E CAS 63517-29-3 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (Diethylamino)difluorosulfonium tetrafluoroborate | C4H10BF6NS | CID 44517918 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. XtalFluor-E CAS 63517-29-3 [minglangchem.com]
• 8. XtalFluor-E | 63517-29-3 [chemicalbook.com]
• 9. echemi.com [echemi.com]
• 10. XtalFluor-E 63517-29-3 [sigmaaldrich.com]
• 11. Buy XtalFluor-E | 63517-29-3 [smolecule.com]
• 12. XtalFluor-E® | Sigma-Aldrich [sigmaaldrich.com]
• 13. chemimpex.com [chemimpex.com]
• 14. chemwhat.com [chemwhat.com]
• 15. XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids [organic-chemistry.org]
• 16. pubs.acs.org [pubs.acs.org]

understanding the reactivity of XtalFluor-E

An In-Depth Technical Guide to the Reactivity of XtalFluor-E

Introduction

XtalFluor-E, or diethylaminodifluorosulfinium tetrafluorobate ([Et₂NSF₂]BF₄), is a modern fluorinating agent that has emerged as a superior alternative to traditional deoxofluorination reagents like diethylaminosulfur trifluoride (DAST) and Deoxo-Fluor®.[1] As a crystalline solid, it offers significant advantages in handling, safety, and stability, making it an invaluable tool for researchers, scientists, and professionals in drug development.[2] Its enhanced thermal stability and the absence of free hydrogen fluoride (B91410) (HF) generation under anhydrous conditions allow for its use in standard laboratory glassware, simplifying experimental setups.[1][3] Beyond its primary role in deoxofluorination, XtalFluor-E exhibits a versatile reactivity profile, serving as an effective reagent for amide bond formation, dehydrations, and Vilsmeier-Haack formylations, among other transformations.[4][5][6][7]

Core Reactivity: Deoxofluorination

The primary application of XtalFluor-E is the deoxofluorination of various oxygen-containing functional groups. This transformation is critical in medicinal chemistry, where the introduction of fluorine can modulate a molecule's biological properties, such as bioavailability and metabolic stability.[8]

Mechanism of Action While the precise mechanism remains a subject of investigation, it is widely proposed that the reaction proceeds through a two-step process.[9] First, XtalFluor-E activates the carbon-oxygen bond of the substrate (e.g., an alcohol) without the immediate release of a fluoride ion. Subsequently, a promoter, which acts as an exogenous fluoride source, facilitates the nucleophilic attack of fluoride on the activated carbon center to yield the fluorinated product.[3][9] Common promoters include triethylamine (B128534) trihydrofluoride (Et₃N·3HF), triethylamine dihydrofluoride (Et₃N·2HF), and 1,8-diazabicycloundec-7-ene (DBU).[3] For reactions involving alcohols, this process predominantly follows an Sₙ2 pathway, proceeding with high stereochemical integrity.[3]

Proposed mechanism for alcohol deoxofluorination.

Substrate Scope XtalFluor-E demonstrates a broad substrate scope, effectively converting a range of functional groups. This versatility makes it a powerful reagent for late-stage fluorination in complex molecule synthesis.

• Alcohols are converted to the corresponding alkyl fluorides.

• Aldehydes and Ketones yield gem-difluorides.[8]

• Carboxylic Acids are transformed into acyl fluorides.[3]

• Sulfoxides are converted to α-fluorothioethers.

• Hemiacetals , such as those in sugars, give glycosyl fluorides.

Substrate scope of XtalFluor-E in deoxofluorination.

Quantitative Data and Selectivity

A key advantage of XtalFluor-E is its superior selectivity, often leading to a significant reduction in elimination byproducts compared to DAST and Deoxo-Fluor.[3] This is particularly evident in the fluorination of sterically hindered or sensitive substrates.

Table 1: Deoxofluorination of Alcohols

Substrate	Reagent Combination	Ratio (Fluoride:Elimination)	Yield (%)	Reference
(S)-N-Boc-3-hydroxypyrrolidine	XtalFluor-E / Et₃N·2HF	5.9 : 1	98	[3]
(S)-N-Boc-3-hydroxypyrrolidine	XtalFluor-E / DBU	>50 : 1	95	[3]
(S)-N-Boc-3-hydroxypyrrolidine	Deoxo-Fluor®	2.0 : 1	92	[3]
Methyl 2-hydroxy-2-methylpropanoate	XtalFluor-M / Et₃N·2HF	21 : 1	95	[3]
Methyl 2-hydroxy-2-methylpropanoate	XtalFluor-E / DBU	4.1 : 1	95	[3]

| Methyl 2-hydroxy-2-methylpropanoate | Deoxo-Fluor® | 1.3 : 1 | 95 |[3] |

Table 2: Deoxofluorination of Carbonyls

Substrate	Reagent Combination	Ratio (gem-Difluoride:Vinyl Fluoride)	Yield (%)	Reference
4-tert-butylcyclohexanone (B146137)	XtalFluor-E / Et₃N·2HF	62 : 1	91	[3]
4-tert-butylcyclohexanone	Deoxo-Fluor®	5 : 1	87	[3]

| 4-tert-butylcyclohexanone | DAST | 2 : 1 | 75 |[3] |

Expanded Reactivity Profile

XtalFluor-E's utility extends beyond deoxofluorination into other important synthetic transformations.

• Amide Bond Formation : It serves as an efficient coupling reagent for the amidation of carboxylic acids.[5] The reaction proceeds under mild conditions (THF, 0°C to room temperature) and, crucially, does not cause epimerization or racemization of chiral centers, a common issue with traditional coupling agents.[5]

• Dehydration Reactions : XtalFluor-E can be used to dehydrate aldoximes and primary amides to furnish nitriles, typically at room temperature in under an hour.[4] It is also employed in more complex cyclodehydration reactions.[6][7]

• Vilsmeier-Haack Formylation : The reagent can replace phosphorus oxychloride (POCl₃) in the Vilsmeier-Haack formylation of electron-rich systems like C-2-glycals.[4][6]

• Other Transformations : Its ability to activate C-O bonds has been leveraged in Friedel-Crafts benzylations, ring expansions, and proto-functionalization reactions.[4][7]

Experimental Protocols

Protocol 1: General Deoxofluorination of an Alcohol This procedure is a general starting point; optimization of the promoter, solvent, and temperature may be required.[2]

• To a solution of the alcohol (1.0 mmol) in an anhydrous solvent (e.g., dichloromethane (B109758) or 1,2-dichloroethane, 2.0 mL) under an inert atmosphere (N₂ or Ar), add XtalFluor-E (1.5 mmol).

• Add the chosen promoter, such as Et₃N·3HF (1.0 mmol) or DBU (1.5 mmol).

• Stir the reaction mixture at the desired temperature (ranging from room temperature to reflux) and monitor by TLC or LCMS until the starting material is consumed.

• Upon completion, carefully quench the reaction at room temperature with a 5% aqueous NaHCO₃ solution and stir for 15 minutes.

• Extract the mixture with dichloromethane (2 x 10 mL).

• Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude material by column chromatography.

General workflow for a deoxofluorination reaction.

Protocol 2: Amide Coupling of a Carboxylic Acid and an Amine This protocol is adapted from the procedure for forming amides without racemization.[5]

• Dissolve the carboxylic acid (1.0 equiv) in anhydrous THF in a flask under an inert atmosphere and cool to 0°C.

• Add XtalFluor-E (1.5 equiv) and stir the mixture for 10 minutes.

• Add the amine (2.0 equiv) to the mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of Na₂CO₃.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic phases, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the resulting amide by standard methods if necessary.

Safety and Handling

The enhanced safety profile of XtalFluor-E is a primary reason for its adoption over older reagents.[2]

• Thermal Stability : XtalFluor-E is significantly more thermally stable than DAST and Deoxo-Fluor.[2][3] This reduces the risk of runaway exothermic decomposition, a critical consideration for process safety and scale-up operations.[1]

• Physical Form : As a crystalline solid, it is not volatile and is easier to weigh and handle compared to corrosive liquids. It can be handled briefly in the open atmosphere.

• No Free HF : Under anhydrous conditions, XtalFluor-E does not generate highly corrosive HF, making it compatible with standard borosilicate glass equipment.[1][3]

• Standard Precautions : Despite its improved safety, XtalFluor-E is a reactive chemical and should be handled with standard personal protective equipment, including gloves, safety glasses, and a lab coat, in a well-ventilated fume hood.[10]

Table 3: Thermal Stability of Deoxofluorinating Reagents

Reagent	Onset of Self-Accelerated Decomposition (°C)	Reference
XtalFluor-E	119	[2][3]
XtalFluor-M	141	[2][3]
DAST	~60	[2]

| Deoxo-Fluor® | ~60 |[2] |

Conclusion

XtalFluor-E is a versatile and robust reagent that offers significant improvements in safety, stability, and selectivity for deoxofluorination reactions. Its crystalline nature and lack of HF generation simplify handling and experimental procedures, while its broad substrate scope and utility in other transformations like amide coupling make it a highly valuable asset in modern organic synthesis. For professionals in drug discovery and development, XtalFluor-E provides a more reliable and safer pathway to introduce fluorine into complex molecules and to perform other critical chemical transformations.

References

• 1. Buy XtalFluor-E | 63517-29-3 [smolecule.com]
• 2. manchesterorganics.com [manchesterorganics.com]
• 3. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. zenodo.org [zenodo.org]
• 8. thieme-connect.com [thieme-connect.com]
• 9. merckmillipore.com [merckmillipore.com]
• 10. echemi.com [echemi.com]

XtalFluor-E: A Comprehensive Technical Guide to Diethylaminodifluorosulfinium Tetrafluoroborate

For Researchers, Scientists, and Drug Development Professionals

XtalFluor-E, chemically known as diethylaminodifluorosulfinium tetrafluoroborate (B81430), is a significant deoxofluorinating agent in modern organic synthesis.[1][2][3] This white, crystalline solid offers a safer and more stable alternative to traditional fluorinating reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor®.[2][3][4][5][6] Its ease of handling, enhanced thermal stability, and high selectivity make it a valuable tool in the synthesis of fluorinated molecules for the pharmaceutical, agrochemical, and materials science industries.[1][4]

Chemical Properties and Structure

XtalFluor-E is an organosulfur compound with the molecular formula C₄H₁₀BF₆NS.[2][7] It is composed of a diethylaminodifluorosulfinium cation ([Et₂NSF₂]⁺) and a tetrafluoroborate anion (BF₄⁻).[2] This ionic structure contributes to its crystalline nature and stability. The key to its reactivity lies in the highly polarized nitrogen-sulfur bond.[2]

Table 1: Physicochemical Properties of XtalFluor-E

Property	Value
Molecular Formula	C₄H₁₀BF₆NS[1][7]
Molecular Weight	229.00 g/mol [7]
Appearance	White solid[1]
Melting Point	84-87 °C[2][7]
Solubility	Soluble in organic solvents, insoluble in water[1]
Storage Conditions	2-8 °C[7]

Enhanced Safety and Thermal Stability

A significant advantage of XtalFluor-E over traditional deoxofluorinating agents is its superior thermal stability.[2][5][6] Differential Scanning Calorimetry (DSC) and Accelerated Rate Calorimetry (ARC) studies have demonstrated that XtalFluor-E has a higher decomposition temperature and lower exothermic heat release compared to DAST and Deoxo-Fluor®.[2][6][8] This enhanced stability provides a wider operational window and a greater margin of safety, particularly for large-scale applications.[2][5]

Unlike DAST and Deoxo-Fluor®, XtalFluor-E does not generate corrosive hydrogen fluoride (B91410) (HF) under anhydrous conditions, allowing for its use in standard borosilicate glassware.[3][4][5]

Table 2: Thermal Stability Data Comparison

Reagent	Onset of Decomposition (ARC)	Decomposition Temperature (DSC, Tmax)	Heat of Decomposition (DSC)	Max. Rate of Temperature Rise (ARC)	Max. Rate of Pressure Rise (ARC)
XtalFluor-E	119 °C[4][6]	205 °C[2][8]	-1260 J/g[2][8]	310 °C/min[4][8]	357 psi/min[4]
DAST	~60 °C[6]	155 °C[8]	-1641 J/g[8]	711 °C/min[4][8]	855 psi/min[4]
Deoxo-Fluor®	~60 °C[6]	158 °C[8]	-1031 J/g[8]	505 °C/min[4][8]	788 psi/min[4]

Mechanism of Action and Reactivity

XtalFluor-E functions by activating hydroxyl and carbonyl groups for nucleophilic substitution with fluoride.[2] The reaction is believed to proceed through the formation of a reactive alkoxy-N,N-dialkylaminodifluorosulfane intermediate.[9][10][11] However, a key mechanistic feature of XtalFluor-E is that it does not release a fluoride ion concomitantly with the activation of the carbon-oxygen bond.[5] This "fluoride-starved" nature of the reaction mixture necessitates the use of an external fluoride source or a promoter to facilitate the final nucleophilic attack and complete the fluorination.[4][9][10][11]

Commonly used promoters include triethylamine (B128534) trihydrofluoride (Et₃N·3HF), triethylamine dihydrofluoride (Et₃N·2HF), and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[3][4][12] The choice of promoter can significantly influence the reaction's selectivity and yield.[4]

Caption: Proposed mechanism of deoxofluorination using XtalFluor-E.

Applications in Organic Synthesis

XtalFluor-E is a versatile reagent for a variety of deoxofluorination reactions.[12] Its applications include:

• Conversion of alcohols to alkyl fluorides: This is a primary application where XtalFluor-E often provides higher yields and selectivity with fewer elimination byproducts compared to DAST and Deoxo-Fluor®.[3][4][12]

• Conversion of aldehydes and ketones to geminal-difluorides: XtalFluor-E, in the presence of a promoter, is effective for this transformation.[3][12][13]

• Conversion of carboxylic acids to acyl fluorides. [12]

• Other transformations: XtalFluor-E has also been employed in reactions such as dehydration, cyclodehydration, ring expansion, and formylation.[2]

The enhanced selectivity of XtalFluor-E is a notable advantage, leading to cleaner reactions and simpler purification processes.[4][9]

Table 3: Selectivity in Deoxofluorination Reactions

Substrate	Reagent	Promoter/Conditions	Product Ratio (Fluorination:Elimination)	Reference
4-(Boc-amino)cyclohexanone	XtalFluor-E	Et₃N·3HF, refluxing DCE	5.1:1	[4]
4-(Boc-amino)cyclohexanone	XtalFluor-E	Et₃N·2HF	1.8:1	[4]
Ethyl 4-oxocyclohexanecarboxylate	XtalFluor-E	-	13:1	[4]
Ethyl 4-oxocyclohexanecarboxylate	DAST	-	1:1	[4]
4-tert-butylcyclohexanone	XtalFluor-E	Et₃N·2HF	62:1 (gem-difluoride:vinyl fluoride)	[8]
4-tert-butylcyclohexanone	Deoxo-Fluor®	-	5:1	[8]
4-tert-butylcyclohexanone	DAST	-	2:1	[8]

Experimental Protocols

The following are general procedures for the deoxofluorination of alcohols and carbonyls using XtalFluor-E. Researchers should optimize these conditions for their specific substrates.

Deoxofluorination of Alcohols

This protocol describes a general method for the fluorination of an alcohol using XtalFluor-E with triethylamine trihydrofluoride as a promoter.

Caption: General workflow for the deoxofluorination of an alcohol.

Detailed Protocol:

• To a cold (0 °C) solution of triethylamine trihydrofluoride (2.0 mmol) in dichloromethane (B109758) (3.0 mL), add XtalFluor-E (1.5 mmol).

• Add the alcohol substrate (1.0 mmol) to the mixture.

• Stir the reaction mixture under a nitrogen atmosphere for 30 minutes, then allow it to warm to room temperature.

• Upon reaction completion (monitored by TLC or LC-MS), quench the reaction by adding a 5% aqueous sodium bicarbonate solution.

• Stir the mixture for 15 minutes, then extract the aqueous layer twice with dichloromethane.

• Combine the organic phases, dry over magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by standard methods (e.g., column chromatography).[6]

Deoxofluorination of Carbonyl Compounds

This protocol outlines a general procedure for the geminal-difluorination of a carbonyl compound.

Detailed Protocol:

• To a solution of triethylamine trihydrofluoride (1.0 mmol) in 1,2-dichloroethane (B1671644) (2.0 mL), add XtalFluor-E (1.5 mmol).

• Add the carbonyl substrate (1.0 mmol) to the mixture.

• Heat the reaction mixture to reflux and monitor for completion.

• After completion, cool the reaction to room temperature and quench with a 5% aqueous sodium bicarbonate solution.

• Stir for 15 minutes, then extract twice with dichloromethane.

• Combine the organic phases, dry over magnesium sulfate, filter, and evaporate the solvent.

• Purify the resulting crude material using standard purification techniques.[6]

A recent development describes the deoxofluorination of aromatic aldehydes with XtalFluor-E at room temperature without any added solvent, offering a more concentrated and efficient process.[14]

Conclusion

XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate) has emerged as a superior deoxofluorinating agent, offering significant advantages in terms of safety, stability, and selectivity over traditional reagents. Its crystalline nature and ease of handling, coupled with its efficacy in a broad range of fluorination reactions, make it an indispensable tool for chemists in both academic and industrial research, particularly in the development of novel fluorinated compounds for pharmaceutical and agrochemical applications.

References

• 1. Page loading... [wap.guidechem.com]
• 2. Buy XtalFluor-E | 63517-29-3 [smolecule.com]
• 3. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 5. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 6. manchesterorganics.com [manchesterorganics.com]
• 7. echemi.com [echemi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Simpler fluorine chemistry [soci.org]
• 10. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. merckmillipore.com [merckmillipore.com]
• 13. thieme-connect.com [thieme-connect.com]
• 14. Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

XtalFluor-E: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An in-depth examination of the core features, advantages, and experimental protocols of the versatile fluorinating and coupling agent, XtalFluor-E.

Introduction

XtalFluor-E, or (diethylamino)difluorosulfonium tetrafluoroborate, has emerged as a highly valuable reagent in modern organic synthesis, particularly within the pharmaceutical and agrochemical industries.[1][2] Its growing popularity stems from its remarkable efficiency as a deoxofluorinating agent and a coupling reagent, coupled with significant safety and handling advantages over traditional reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor.[2][3][4] This guide provides a detailed overview of XtalFluor-E's key features, quantitative performance data, and comprehensive experimental protocols to enable its effective application in research and development.

Core Features and Advantages

XtalFluor-E is a crystalline solid, a physical characteristic that offers substantial benefits in terms of handling and stability compared to its liquid counterparts.[4][5] Its key advantages include:

• Enhanced Thermal Stability: XtalFluor-E exhibits a significantly higher decomposition temperature and a lower exothermic heat release compared to DAST and Deoxo-Fluor, providing a greater margin of safety, especially in scale-up operations.[4]

• Ease of Handling: As a free-flowing solid, XtalFluor-E is easier and safer to handle than the highly reactive and moisture-sensitive liquid reagents.[4][5]

• No Generation of Free HF: Unlike DAST and Deoxo-Fluor, XtalFluor-E does not generate highly corrosive and toxic hydrogen fluoride (B91410) (HF) under anhydrous conditions, allowing for its use in standard borosilicate glass vessels.[3][4]

• Improved Selectivity: In many deoxofluorination reactions, XtalFluor-E provides superior selectivity, leading to a reduction in the formation of elimination byproducts.[3][4]

• Versatility: Beyond deoxofluorination, XtalFluor-E is an effective activating reagent for carboxylic acids, facilitating the synthesis of amides and esters.[1][6] It has also been employed in a variety of other transformations, including cyclodehydration, ring expansion, and formylation.[6][7]

• Cost-Effectiveness: The synthesis of XtalFluor-E can be achieved through safer and more cost-efficient methods that avoid the hazardous distillation of dialkylaminosulfur trifluorides.[3][4]

Data Presentation

Thermal Stability Comparison

Reagent	Decomposition Temperature (Tmax)	Exothermic Heat (-ΔH)
XtalFluor-E	205 °C	1260 J/g
DAST	155 °C	1641 J/g
Deoxo-Fluor	158 °C	1031 J/g

Data sourced from reference[4].

Deoxofluorination of Alcohols with XtalFluor-E

Substrate (Alcohol)	Promoter	Yield (%)	Fluoro/Alkene Ratio
(R)-N-Cbz-3-hydroxypyrrolidine	Et3N·2HF	-	5.9:1
(R)-N-Cbz-3-hydroxypyrrolidine	DBU	-	>20:1
2-Hydroxy-2-methyl-1-phenylpropan-1-one	Et3N·2HF	-	1.9:1
2-Hydroxy-2-methyl-1-phenylpropan-1-one	DBU	-	4.1:1

Data extracted from reference[3]. Yields were not explicitly stated for all entries in the source.

Deoxofluorination of Aldehydes and Ketones with XtalFluor-E

Substrate (Carbonyl)	Promoter	Yield (%)	Fluoro/Alkene Ratio
4-tert-Butylcyclohexanone	Et3N·2HF	91	62:1
3-Phenylpropionaldehyde	Et3N·3HF	-	-
N-Cbz-pyrrolidin-3-one	Et3N·2HF	-	-

Data extracted from reference[3]. Yields and ratios were not available for all examples. The synthesis of difluoromethyl-containing compounds from aromatic aldehydes using XtalFluor-E has been reported with yields ranging from 21% to 87%.[8]

Amide Synthesis from Carboxylic Acids and Amines using XtalFluor-E

Carboxylic Acid	Amine	Yield (%)
Aromatic Acids	Primary & Secondary Amines	52 - 97
Heteroaromatic Acids	Primary & Secondary Amines	52 - 97
Sterically Hindered Acids	Primary & Secondary Amines	52 - 97
Optically Active Acids	Primary & Secondary Amines	52 - 97

Data shows the general applicability and yield range from reference[1]. Optimization with 1.5 equivalents of XtalFluor-E and 2 equivalents of benzylamine (B48309) yielded up to 96%.

Experimental Protocols

Deoxofluorination of Alcohols using XtalFluor-E with DBU

This protocol is a representative example for the deoxofluorination of an alcohol.[3]

Materials:

• Alcohol (1.0 mmol)

• XtalFluor-E (1.5 mmol)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 mmol)

• Anhydrous Dichloromethane (CH2Cl2) (3.0 mL)

• 5% aqueous Sodium Bicarbonate (NaHCO3) solution

• Magnesium Sulfate (MgSO4) or Sodium Sulfate (Na2SO4)

• Nitrogen or Argon atmosphere

Procedure:

• To a solution of the alcohol (1.0 mmol) in anhydrous CH2Cl2 (3.0 mL) under a nitrogen atmosphere, cool the mixture to -78 °C.

• Successively add DBU (1.5 mmol) and then XtalFluor-E (1.5 mmol).

• Stir the reaction mixture under nitrogen for 30 minutes at -78 °C.

• Allow the reaction to warm to room temperature and stir for the appropriate time (monitor by TLC or LC-MS).

• Upon completion, quench the reaction by adding 5% aqueous NaHCO3 solution.

• Stir the mixture for 15 minutes.

• Extract the mixture with CH2Cl2 (2x).

• Combine the organic phases, dry over MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Deoxofluorination of Carbonyls using XtalFluor-E with Et₃N·3HF

This protocol is a representative example for the deoxofluorination of a carbonyl compound.[9]

Materials:

• Carbonyl compound (1.0 mmol)

• XtalFluor-E (1.5 mmol)

• Triethylamine trihydrofluoride (Et3N·3HF) (2.0 mmol)

• Anhydrous Dichloromethane (CH2Cl2) (3.0 mL)

• 5% aqueous Sodium Bicarbonate (NaHCO3) solution

• Magnesium Sulfate (MgSO4) or Sodium Sulfate (Na2SO4)

Procedure:

• To a solution of Et3N·3HF (2.0 mmol) in anhydrous CH2Cl2 (3.0 mL) at room temperature, successively add XtalFluor-E (1.5 mmol) and the carbonyl compound (1.0 mmol).

• Stir the reaction mixture at room temperature for the appropriate time (monitor by TLC or GC-MS).

• Upon completion, quench the reaction with a 5% aqueous NaHCO3 solution.

• Stir the mixture for 15 minutes.

• Extract the mixture with CH2Cl2 (2x).

• Combine the organic layers, dry over MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by standard methods.

Amide Coupling using XtalFluor-E

This protocol describes the general procedure for the synthesis of amides from carboxylic acids and amines.[1]

Materials:

• Carboxylic Acid (1.0 equiv)

• Amine (2.0 equiv)

• XtalFluor-E (1.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Sodium Carbonate (Na2CO3) or Sodium Bicarbonate (NaHCO3) solution

Procedure:

• Dissolve the carboxylic acid (1.0 equiv) in anhydrous THF.

• Add the amine (2.0 equiv) to the solution.

• Add XtalFluor-E (1.5 equiv) to the mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Quench the reaction with a saturated aqueous solution of Na2CO3 or NaHCO3.

• Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over a drying agent, filter, and concentrate.

• Purify the crude product by column chromatography if necessary.

Mandatory Visualization

Caption: Deoxofluorination of Alcohols using XtalFluor-E.

Caption: Deoxofluorination of Carbonyls using XtalFluor-E.

Caption: Amide Coupling Reaction using XtalFluor-E.

Conclusion

XtalFluor-E stands out as a superior reagent for deoxofluorination and amide coupling reactions, offering a potent combination of high efficiency, broad substrate scope, and, most importantly, enhanced safety and ease of handling. For researchers, scientists, and drug development professionals, the adoption of XtalFluor-E can lead to more reliable, safer, and more efficient synthetic routes. The detailed protocols and comparative data presented in this guide aim to facilitate the integration of this powerful tool into routine laboratory practice, thereby accelerating the discovery and development of novel chemical entities.

References

• 1. XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids [organic-chemistry.org]
• 2. XtalFluor-E®とXtalFluor-M®：取り扱い簡便な固体フッ素化剤 [sigmaaldrich.com]
• 3. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Simpler fluorine chemistry [soci.org]
• 5. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. pubs.acs.org [pubs.acs.org]

A Comprehensive Technical Guide to the Thermal Stability of XtalFluor-E and Other Deoxofluorinating Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective incorporation of fluorine atoms into organic molecules is a cornerstone of modern drug discovery and development, profoundly influencing key properties such as metabolic stability, lipophilicity, and binding affinity. Deoxofluorination, the conversion of alcohols and carbonyls to their corresponding fluorinated analogues, is a critical transformation in this endeavor. While classic reagents like diethylaminosulfur trifluoride (DAST) and bis(2-methoxyethyl)aminosulfur trifluoride (Deoxo-Fluor) have been instrumental, their application is often hampered by significant thermal instability, posing safety risks, especially on a larger scale.

This technical guide provides an in-depth analysis of the thermal stability of XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate), a crystalline, next-generation deoxofluorinating agent. Through a comparative evaluation with DAST and Deoxo-Fluor, this document will demonstrate the superior safety profile of XtalFluor-E, supported by quantitative data from thermal analysis techniques, detailed experimental protocols, and visual representations of reaction mechanisms and workflows.

Comparative Thermal Stability Data

The thermal stability of deoxofluorinating agents is a critical parameter for safe handling, storage, and reaction scale-up. The following tables summarize the key thermal stability data for XtalFluor-E, DAST, and Deoxo-Fluor, derived from Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) analyses.

Table 1: Differential Scanning Calorimetry (DSC) Data

Reagent	Onset of Decomposition (°C)	Tmax (°C)	Exothermic Heat (-ΔH) (J/g)	Reference(s)
XtalFluor-E	~205	205 - 215	661 - 1260	[1]
DAST	~140	140 - 155	1641 - 1700	[1]
Deoxo-Fluor	~140	140 - 158	1031 - 1100	[1]

Table 2: Accelerating Rate Calorimetry (ARC) Data

Reagent	Onset of Self-Accelerated Decomposition (°C)	Reference(s)
XtalFluor-E	119	[2][3]
DAST	60 - 85	[2][3]
Deoxo-Fluor	60 - 100	[2][3]

The data clearly indicates that XtalFluor-E possesses a significantly higher thermal stability profile compared to both DAST and Deoxo-Fluor. The onset of decomposition for XtalFluor-E is substantially higher in both DSC and ARC analyses, providing a wider and safer operating window for chemical reactions. Furthermore, the lower exothermic heat of decomposition for XtalFluor-E suggests a less energetic and more controllable decomposition process should it occur.

Experimental Protocols

Differential Scanning Calorimetry (DSC) for Thermal Hazard Assessment

Objective: To determine the onset temperature of decomposition, the temperature of maximum heat release (Tmax), and the total exothermic heat of decomposition (-ΔH) for fluorinating reagents.

Methodology:

• Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of the fluorinating reagent is hermetically sealed in a gold-plated copper or aluminum pan. An empty, sealed pan is used as a reference.

• Instrument Setup: A calibrated Differential Scanning Calorimeter is used. The instrument is purged with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min).

• Temperature Program: The sample is heated at a constant ramp rate, typically 10 °C/min, over a defined temperature range (e.g., 30 °C to 350 °C).

• Data Analysis: The heat flow to the sample is measured as a function of temperature. The onset of decomposition is determined by the intersection of the baseline with the tangent of the exothermic peak. Tmax is the peak temperature of the exotherm, and the total heat of decomposition is calculated by integrating the area under the exothermic peak.

Accelerating Rate Calorimetry (ARC) for Thermal Runaway Evaluation

Objective: To determine the onset temperature of self-accelerating decomposition under adiabatic conditions, simulating a worst-case thermal runaway scenario.

Methodology:

• Sample Preparation: A larger sample (typically 1-10 g) is placed in a robust, spherical sample container (a "bomb"), usually made of titanium or stainless steel.

• Instrument Setup: The ARC apparatus consists of a heavily insulated chamber with heaters that maintain an adiabatic environment (no heat exchange with the surroundings). The sample bomb is equipped with a thermocouple to monitor its temperature.

• Heat-Wait-Search Protocol:

  • Heat: The sample is heated in small, incremental steps (e.g., 5 °C).

  • Wait: After each heating step, the system waits for a predetermined period for the sample to reach thermal equilibrium.

  • Search: The instrument monitors the sample's self-heating rate. If the rate exceeds a predefined sensitivity threshold (e.g., 0.02 °C/min), a self-accelerating exothermic reaction is detected.

• Exotherm Mode: Once an exotherm is detected, the surrounding heaters are controlled to precisely match the sample's temperature, thus maintaining adiabatic conditions. The temperature and pressure are continuously recorded until the reaction is complete.

• Data Analysis: The onset temperature of self-accelerated decomposition is the temperature at which the self-heating rate exceeds the sensitivity threshold. The data provides a time-temperature-pressure profile of the decomposition.

Reaction Mechanism and Experimental Workflow

Mechanism of Deoxofluorination using XtalFluor-E

XtalFluor-E does not directly release fluoride (B91410) ions. Instead, it activates the carbon-oxygen bond of an alcohol, making it susceptible to nucleophilic attack by a fluoride source, which is typically added as a promoter. This two-step mechanism contributes to the high selectivity and reduced side reactions observed with XtalFluor-E.[3][4][5]

Caption: Proposed mechanism of deoxofluorination using XtalFluor-E and a promoter.

General Experimental Workflow for Deoxofluorination

The following diagram illustrates a typical experimental workflow for the deoxofluorination of an alcohol using XtalFluor-E.

Caption: A generalized experimental workflow for a deoxofluorination reaction.

Handling and Storage Recommendations for Enhanced Safety

Given the thermal stability data, the following handling and storage procedures are recommended:

• XtalFluor-E: Store in a cool, dry place. It is a crystalline solid that is easier and safer to handle than the liquid reagents.[6][7] It does not generate HF on contact with atmospheric moisture under normal handling conditions.[5]

• DAST: Must be stored at refrigerated temperatures (2-8 °C) under an inert atmosphere. It is highly reactive with water and can decompose violently upon heating.[2][8] Older samples may become discolored and require redistillation.

• Deoxo-Fluor: Should be stored at refrigerated temperatures.[9] While more stable than DAST, it is also water-reactive and can decompose exothermically.[9]

Conclusion

The data presented in this technical guide unequivocally demonstrates the superior thermal stability of XtalFluor-E compared to traditional deoxofluorinating reagents like DAST and Deoxo-Fluor. The significantly higher onset of decomposition and lower exothermic heat release provide a much wider margin of safety for laboratory and process scale-up operations. The crystalline nature of XtalFluor-E also contributes to its ease of handling and storage. For researchers, scientists, and drug development professionals, the adoption of XtalFluor-E represents a significant advancement in performing safer and more reliable deoxofluorination reactions, ultimately accelerating the development of novel fluorinated molecules.

References

• 1. artofsmart.com.au [artofsmart.com.au]
• 2. fishersci.com [fishersci.com]
• 3. savemyexams.com [savemyexams.com]
• 4. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 5. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 6. echemi.com [echemi.com]
• 7. echemi.com [echemi.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. fishersci.com [fishersci.com]

Solubility of XtalFluor-E in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of XtalFluor-E, a widely used deoxofluorinating agent. Due to the absence of publicly available quantitative solubility data, this document focuses on qualitative solubility information derived from scientific literature and offers a detailed experimental protocol for determining its solubility in various organic solvents.

Overview of XtalFluor-E Solubility

XtalFluor-E, or (diethylamino)difluorosulfonium tetrafluoroborate, is a crystalline solid that is generally described as being soluble in organic solvents and insoluble in water.[1] While precise solubility values (e.g., in mg/mL) are not readily found in the literature, its application in various chemical reactions provides strong indicators of its solubility in specific solvents.

Qualitative Solubility Data

The following table summarizes the qualitative solubility of XtalFluor-E in several common organic solvents, as inferred from its use in synthesis and purification processes mentioned in published research.

Solvent	Chemical Formula	Type	Solubility	Source / Context
Dichloromethane (DCM)	CH₂Cl₂	Chlorinated	Soluble	Commonly used as a reaction solvent for fluorination reactions involving XtalFluor-E.[2][3]
1,2-Dichloroethane (DCE)	C₂H₄Cl₂	Chlorinated	Soluble	Used as a solvent for the synthesis of XtalFluor-E and in subsequent reactions.[2][4]
Diethyl Ether	(C₂H₅)₂O	Ether	Sparingly Soluble / Insoluble	Used as a rinsing agent to wash the solid XtalFluor-E after filtration, suggesting low solubility.[2] It is also the solvent from which XtalFluor-E crystallizes, indicating it is not highly soluble in it.[2]
Acetonitrile (B52724)	CH₃CN	Nitrile	Incompatible	Reactions with certain substrates in acetonitrile have led to undesirable side-products, suggesting potential incompatibility or reactivity rather than just solubility issues.[2]
Water	H₂O	Protic	Insoluble	Consistently reported as insoluble in water.[1]

Experimental Protocol for Determining Solubility

Given the lack of quantitative data, researchers will likely need to determine the solubility of XtalFluor-E in their specific solvent of choice. The following is a general, adaptable protocol for this purpose.

Objective: To determine the approximate solubility of XtalFluor-E in a given organic solvent at a specific temperature (e.g., room temperature).

Materials:

• XtalFluor-E

• Anhydrous organic solvent of interest

• Analytical balance (readable to at least 0.1 mg)

• Vials with caps (B75204) (e.g., 4 mL)

• Magnetic stirrer and stir bars or vortex mixer

• Pipettes or burette for accurate solvent dispensing

• Constant temperature bath or shaker (optional, for temperature control)

• Filtration apparatus (e.g., syringe filters, 0.45 µm pore size)

Procedure:

• Preparation: Accurately weigh a specific amount of XtalFluor-E (e.g., 10 mg) into a clean, dry vial.

• Solvent Addition: Add a small, precise volume of the chosen organic solvent to the vial (e.g., 0.1 mL).

• Mixing: Cap the vial and agitate the mixture vigorously using a vortex mixer or a magnetic stirrer for a set period (e.g., 10-15 minutes). Ensure the temperature is controlled if necessary.

• Observation: Visually inspect the vial for any undissolved solid. If the solid has completely dissolved, proceed to step 5. If undissolved solid remains, proceed to step 6.

• Incremental Addition of Solute (if completely dissolved): Add another accurately weighed portion of XtalFluor-E (e.g., 5 mg) to the solution. Repeat the mixing and observation steps. Continue this process until undissolved solid is observed.

• Incremental Addition of Solvent (if not completely dissolved): Add small, precise increments of the solvent (e.g., 0.1 mL) to the vial. After each addition, repeat the mixing and observation steps until the solid is completely dissolved.

• Equilibration: Once the point of complete dissolution is reached, allow the solution to equilibrate for an extended period (e.g., 1-2 hours) with continued stirring at a constant temperature to ensure a saturated solution.

• Confirmation of Saturation: After equilibration, check for any precipitation. If the solution remains clear, it is at or below saturation. The solubility can be calculated based on the total mass of solute and the total volume of solvent used.

• Calculation: Calculate the solubility in mg/mL using the formula: Solubility (mg/mL) = Total mass of XtalFluor-E (mg) / Total volume of solvent (mL)

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of solubility.

Caption: Experimental workflow for determining the solubility of XtalFluor-E.

References

• 1. Page loading... [guidechem.com]
• 2. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 3. manchesterorganics.com [manchesterorganics.com]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: XtalFluor-E for the Deoxofluorination of Primary Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine into organic molecules is a critical strategy in modern drug discovery and development, often imparting desirable properties such as enhanced metabolic stability, increased binding affinity, and improved pharmacokinetic profiles. The deoxofluorination of alcohols, converting a hydroxyl group to a fluorine atom, is a fundamental transformation to achieve this. While traditional reagents like diethylaminosulfur trifluoride (DAST) have been widely used, they are associated with significant handling and safety concerns, including thermal instability and the generation of corrosive hydrogen fluoride (B91410) (HF).

XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate) has emerged as a superior alternative for deoxofluorination reactions.[1] It is a crystalline, air-stable solid that exhibits significantly greater thermal stability than DAST.[2][3] A key advantage of XtalFluor-E is that it does not generate free HF under anhydrous conditions, making it compatible with standard borosilicate glassware.[1] However, for the efficient conversion of alcohols to alkyl fluorides, XtalFluor-E requires the use of a promoter, which acts as an external fluoride source.[1] Commonly used promoters include triethylamine (B128534) trihydrofluoride (Et₃N·3HF) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[1] This protocol provides a detailed procedure for the safe and effective fluorination of primary alcohols using XtalFluor-E.

Proposed Reaction Mechanism

The fluorination of alcohols with XtalFluor-E is proposed to proceed via a two-step mechanism. Initially, the alcohol's oxygen atom attacks the electrophilic sulfur center of XtalFluor-E, forming a highly reactive alkoxy-N,N-diethylaminodifluorosulfane intermediate and releasing tetrafluoroboric acid. In the second step, a fluoride ion, provided by the promoter, displaces the activated hydroxyl group in an Sₙ2 fashion to yield the desired alkyl fluoride.

Caption: Proposed mechanism for XtalFluor-E mediated deoxofluorination.

Experimental Protocol

This section details two general procedures for the fluorination of primary alcohols using XtalFluor-E with either Et₃N·3HF or DBU as the promoter.

Materials and Equipment:

• XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate)

• Primary alcohol substrate

• Anhydrous dichloromethane (B109758) (DCM)

• Triethylamine trihydrofluoride (Et₃N·3HF) or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU)

• Nitrogen or Argon gas supply

• Round-bottom flask with stir bar

• Syringes and needles

• Ice bath

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard glassware for extraction and purification (separatory funnel, flasks, etc.)

• Silica (B1680970) gel for column chromatography

Safety Precautions:

• XtalFluor-E is a toxic and corrosive solid. Always handle it in a well-ventilated fume hood.[4]

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid inhalation of dust and contact with skin and eyes.

• The reaction should be performed under an inert atmosphere (N₂ or Ar) to prevent moisture contamination.

• The quench with aqueous NaHCO₃ should be performed slowly and carefully as some gas evolution may occur.

Protocol 1: Using Et₃N·3HF as Promoter

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the primary alcohol (1.0 mmol, 1.0 equiv).

• Solvent and Promoter Addition: Add anhydrous dichloromethane (3.0 mL). Cool the solution to 0 °C using an ice bath. Add triethylamine trihydrofluoride (2.0 mmol, 2.0 equiv).

• Addition of XtalFluor-E: Add XtalFluor-E (1.5 mmol, 1.5 equiv) portion-wise to the stirred solution at 0 °C.

• Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir until the reaction is complete (monitor by TLC or LC-MS). Reaction times can vary from a few hours to overnight.

• Work-up: Carefully quench the reaction by slowly adding a 5% aqueous NaHCO₃ solution at room temperature. Stir the mixture vigorously for 15 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer twice with dichloromethane.

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography to obtain the pure alkyl fluoride.

Protocol 2: Using DBU as Promoter

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the primary alcohol (1.0 mmol, 1.0 equiv) and anhydrous dichloromethane (3.0 mL). Cool the solution to 0 °C.

• Promoter Addition: Add DBU (1.5 mmol, 1.5 equiv) to the solution.

• Addition of XtalFluor-E: To this mixture, add XtalFluor-E (1.5 mmol, 1.5 equiv) portion-wise while maintaining the temperature at 0 °C.

• Reaction: Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and continue stirring until completion.

• Work-up and Purification: Follow steps 5-8 from Protocol 1.

Caption: General experimental workflow for primary alcohol fluorination.

Quantitative Data Summary

The efficiency of the deoxofluorination of primary alcohols using XtalFluor-E is dependent on the substrate, promoter, and reaction conditions. The following table summarizes results for the fluorination of hydrocinnamyl alcohol under various conditions, demonstrating the importance of a promoter.

Entry	Substrate (Primary Alcohol)	Reagent (equiv)	Promoter (equiv)	Solvent	Temp. (°C)	Time (h)	Yield (%) of R-CH₂F	Ref.
1	Hydrocinnamyl alcohol	XtalFluor-E (1.5)	None	DCM	RT	0.1	32	[1]
2	Hydrocinnamyl alcohol	XtalFluor-E (1.5)	Et₃N·3HF (1.5)	DCM	RT	1	87	[1]
3	Hydrocinnamyl alcohol	XtalFluor-E (1.5)	DBU (1.5)	DCM	RT	1	85	[1]

Yields reported are non-isolated HPLC yields.[1] The data clearly shows that in the absence of a promoter (Entry 1), the yield of the desired alkyl fluoride is low, with significant formation of side products. However, with the addition of either Et₃N·3HF (Entry 2) or DBU (Entry 3), high conversion to the fluorinated product is achieved.[1]

Conclusion

XtalFluor-E, in combination with a suitable promoter, provides a safe, efficient, and reliable method for the deoxofluorination of primary alcohols. Its superior handling characteristics and thermal stability make it an excellent alternative to traditional reagents like DAST, particularly for applications in pharmaceutical and agrochemical research where safety and scalability are paramount. The protocols provided herein offer a robust starting point for researchers looking to incorporate fluorine into molecules containing primary alcohol functionalities.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simpler fluorine chemistry [soci.org]
• 3. manchesterorganics.com [manchesterorganics.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols: Deoxofluorination of Aldehydes using XtalFluor-E

For Researchers, Scientists, and Drug Development Professionals

Introduction

XtalFluor-E, diethylaminosulfur difluorosulfinate tetrafluoroborate, is a versatile and increasingly popular reagent for deoxofluorination reactions. Compared to traditional reagents like DAST (diethylaminosulfur trifluoride), XtalFluor-E offers enhanced thermal stability, ease of handling as a crystalline solid, and often improved selectivity, minimizing elimination side products.[1][2] This application note provides detailed protocols for the conversion of aldehydes into gem-difluorides using XtalFluor-E, a critical transformation in medicinal chemistry for the synthesis of bioactive molecules with modified pharmacokinetic and metabolic profiles. The difluoromethyl group (CF2H) is of particular interest as it can act as a lipophilic hydrogen bond donor.[3]

Reaction Principle

The deoxofluorination of aldehydes with XtalFluor-E proceeds via the activation of the carbonyl group, followed by nucleophilic attack of fluoride (B91410) ions to replace the oxygen atom with two fluorine atoms, yielding a gem-difluoroalkane. While XtalFluor-E alone can be inert towards carbonyls, its reactivity is significantly enhanced when used in conjunction with a fluoride source, such as triethylamine (B128534) trihydrofluoride (Et3N·3HF).[1] The reaction is typically performed at room temperature and can be conducted under highly concentrated or even solvent-free conditions.[3][4][5]

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the deoxofluorination of various aromatic aldehydes with XtalFluor-E.

Entry	Aldehyde Substrate	XtalFluor-E (equiv)	Additive (equiv)	Solvent	Time (h)	Yield (%)	Reference
1	4-Bromobenzaldehyde	1.5	Et3N·3HF (3.0)	None	18	78	[6]
2	4-Iodobenzaldehyde	1.5	Et3N·3HF (3.0)	None	18	69	[6]
3	Methyl 4-formylbenzoate	1.5	Et3N·3HF (3.0)	None	18	84	[6]
4	4-Nitrobenzaldehyde	1.5	Et3N·3HF (3.0)	None	18	87	[5]
5	3-Nitrobenzaldehyde	1.5	Et3N·3HF (3.0)	None	18	81	[5]
6	2-Nitrobenzaldehyde	1.5	Et3N·3HF (3.0)	None	18	21	[5]
7	4-Cyanobenzaldehyde	1.5	Et3N·3HF (3.0)	None	18	75	[5]
8	3-Phenylpropionaldehyde	1.5	Et3N·3HF (2.0)	CH2Cl2	2	91	[7]
9	4-tert-Butylcyclohexanone*	1.5	Et3N·2HF	CH2Cl2	24	91	[1]

*Note: Entry 9 is a ketone, included for comparison of reactivity.

Experimental Protocols

Protocol 1: Deoxofluorination of Aromatic Aldehydes under Solvent-Free Conditions

This protocol is adapted from the work of Paquin and coworkers.[3][5][6]

Materials:

• Aldehyde (1.0 mmol)

• XtalFluor-E (1.5 mmol, 343.5 mg)

• Triethylamine trihydrofluoride (Et3N·3HF) (3.0 mmol, 0.49 mL)

• Polytetrafluoroethylene (PTFE) conical tube

• Argon gas supply

• Magnetic stirrer

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Diethyl ether (Et2O) or Dichloromethane (B109758) (CH2Cl2)

• Anhydrous magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4)

• Silica (B1680970) gel for flash chromatography

Procedure:

• To a dried, argon-flushed PTFE conical tube, add the aldehyde (1.0 mmol).

• Add XtalFluor-E (1.5 equiv, 343.5 mg).

• Add Et3N·3HF (3.0 equiv, 0.49 mL).

• Seal the tube and stir the mixture at room temperature for 18 hours under an argon atmosphere.[6]

• Upon completion, carefully quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Stir the mixture for 30 minutes.[6]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 10 mL) or dichloromethane.[6]

• Combine the organic layers and dry over anhydrous MgSO4 or Na2SO4.[6]

• Filter the drying agent and concentrate the organic phase in vacuo.

• Purify the crude product by flash chromatography on silica gel to afford the desired gem-difluoroalkane.

Protocol 2: Deoxofluorination of Aliphatic Aldehydes in Dichloromethane

This protocol is a representative procedure for reactions performed in a solvent.[7]

Materials:

• Aldehyde (e.g., 3-phenylpropionaldehyde) (1.0 mmol)

• XtalFluor-E (1.5 mmol, 344 mg)

• Triethylamine trihydrofluoride (Et3N·3HF) (2.0 mmol, 326 μL)

• Dichloromethane (CH2Cl2), anhydrous (3.0 mL)

• Round-bottom flask

• Argon gas supply

• Magnetic stirrer

• Saturated aqueous sodium bicarbonate (NaHCO3) solution

• Dichloromethane (CH2Cl2)

• Anhydrous magnesium sulfate (MgSO4)

• Silica gel for flash chromatography

Procedure:

• To a round-bottom flask containing a magnetic stir bar, add triethylamine trihydrofluoride (2.0 mmol) and dichloromethane (3.0 mL) at room temperature.

• Successively add XtalFluor-E (1.5 mmol) and the aldehyde (1.0 mmol).[7]

• Stir the reaction mixture at room temperature. Monitor the reaction by TLC or GC-MS.

• After the reaction is complete (e.g., 2 hours for 3-phenylpropionaldehyde), quench the reaction with a 5% aqueous sodium bicarbonate solution and stir for 15 minutes.[7]

• Extract the resulting mixture twice with dichloromethane.[7]

• Combine the organic phases, dry over anhydrous MgSO4, and filter.

• Evaporate the solvent and purify the resulting crude material by flash chromatography.

Visualizations

Reaction Workflow

The following diagram illustrates the general workflow for the deoxofluorination of aldehydes using XtalFluor-E.

Caption: General workflow for the deoxofluorination of aldehydes.

Proposed Mechanistic Pathway

The diagram below outlines a plausible mechanistic pathway for the deoxofluorination reaction.

Caption: Proposed mechanism for aldehyde deoxofluorination.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. manchesterorganics.com [manchesterorganics.com]
• 3. Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. rsc.org [rsc.org]
• 7. pubs.acs.org [pubs.acs.org]

Application of XtalFluor-E in the Synthesis of Fluorinated Pharmaceuticals

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

The strategic incorporation of fluorine atoms into pharmaceutical candidates can significantly enhance their metabolic stability, binding affinity, and lipophilicity, ultimately leading to improved drug efficacy and pharmacokinetics. XtalFluor-E, diethylaminodifluorosulfinium tetrafluorobate, has emerged as a versatile and user-friendly deoxofluorinating agent in medicinal chemistry and drug development.[1][2] This crystalline solid offers notable advantages over traditional reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor®, including enhanced thermal stability, ease of handling, and reduced generation of corrosive hydrogen fluoride (B91410) (HF).[3][4][5][6] XtalFluor-E is effective for the deoxofluorination of alcohols, aldehydes, ketones, and carboxylic acids, and has been successfully employed in the synthesis of complex fluorinated molecules, including amino acid derivatives and key intermediates for commercial drugs.[3][6][7]

These application notes provide a comprehensive overview of the use of XtalFluor-E in the synthesis of fluorinated compounds relevant to the pharmaceutical industry, complete with detailed experimental protocols and comparative data.

Advantages of XtalFluor-E

XtalFluor-E presents several key advantages over other commonly used deoxofluorinating agents, making it a preferred choice in many synthetic applications.

Caption: Key advantages of XtalFluor-E over traditional deoxofluorinating agents.

Applications in Pharmaceutical Synthesis

XtalFluor-E is a versatile reagent for the introduction of fluorine into a wide range of organic molecules. Its primary applications include the conversion of hydroxyl and carbonyl groups to their fluorinated counterparts.

Deoxofluorination of Alcohols to Alkyl Fluorides

The conversion of alcohols to alkyl fluorides is a fundamental transformation in the synthesis of fluorinated drug candidates. XtalFluor-E, in combination with a promoter, effectively mediates this conversion, often with high yields and stereoselectivity.[3][4] The reaction typically proceeds via an SN2 mechanism, resulting in inversion of stereochemistry at the reaction center.[3]

Geminal Difluorination of Aldehydes and Ketones

The gem-difluoromethylene group is a valuable isostere for a carbonyl group in medicinal chemistry. XtalFluor-E provides an efficient method for the conversion of aldehydes and ketones to the corresponding gem-difluorides.[3][4] This transformation is particularly useful for modifying the electronic properties and metabolic stability of a lead compound.

Synthesis of Acyl Fluorides from Carboxylic Acids

Carboxylic acids can be converted to acyl fluorides using XtalFluor-E. Acyl fluorides are valuable synthetic intermediates that can be used in a variety of subsequent transformations, such as amide bond formation.

Synthesis of Fluorinated Diamino Acid Derivatives

XtalFluor-E has been utilized in the novel and selective fluoride opening of activated aziridine (B145994) rings to produce fluorinated diamino acid derivatives.[7][8] This methodology provides access to complex, fluorinated building blocks for peptide and peptidomimetic synthesis.

Quantitative Data Summary

The following tables summarize the performance of XtalFluor-E in various deoxofluorination reactions, providing a comparison with other common fluorinating agents where data is available.

Table 1: Deoxofluorination of Alcohols

Substrate	Product	Reagent/Promoter	Yield (%)	Selectivity (F/alkene)	Reference
1-Phenyl-3-butanol	1-Fluoro-1-phenylbutane	XtalFluor-M / Et₃N·2HF	96	>20:1	[9]
4-(Boc-amino)cyclohexanol	4-(Boc-amino)fluorocyclohexane	XtalFluor-E / DBU	98	5.9:1	[3]
Androstenolone	3β-Fluoroandrostenone	XtalFluor-E / Et₃N·3HF	77	-	[3]
Geraniol	Geranyl Fluoride	XtalFluor-E / Et₃N·2HF	-	SN2' exclusive	[3][9]
2,3,4,6-tetra-O-benzyl-d-glucose	Glycosyl fluoride	-	Quantitative	-	[3][9]

Table 2: Geminal Difluorination of Ketones

Substrate	Product	Reagent/Promoter	Yield (%)	Selectivity (gem-F/vinyl-F)	Reference
4-tert-Butylcyclohexanone	1,1-Difluoro-4-tert-butylcyclohexane	XtalFluor-E / Et₃N·2HF	91	62:1	[3]
4-(Boc-amino)cyclohexanone	4-(Boc-amino)-1,1-difluorocyclohexane	XtalFluor-E / Et₃N·3HF	-	5.1:1	[3]
Ethyl 4-oxocyclohexanecarboxylate	Ethyl 4,4-difluorocyclohexanecarboxylate	XtalFluor-E	-	13:1	[3]
Ethyl 4-oxocyclohexanecarboxylate	Ethyl 4,4-difluorocyclohexanecarboxylate	XtalFluor-M	-	15:1	[3]
4-tert-Butylcyclohexanone	1,1-Difluoro-4-tert-butylcyclohexane	Deoxo-Fluor	-	5:1	[3]
4-tert-Butylcyclohexanone	1,1-Difluoro-4-tert-butylcyclohexane	DAST	-	2:1	[3]

Experimental Protocols

The following are generalized experimental protocols for the use of XtalFluor-E in deoxofluorination reactions. Researchers should optimize conditions for their specific substrates.

Protocol 1: General Procedure for the Deoxofluorination of Alcohols

Caption: General workflow for the deoxofluorination of alcohols using XtalFluor-E.

Materials:

• Alcohol substrate

• XtalFluor-E

• Promoter (e.g., triethylamine (B128534) trihydrofluoride (Et₃N·3HF) or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU))

• Anhydrous solvent (e.g., 1,2-dichloroethane (B1671644) (DCE) or dichloromethane (B109758) (DCM))

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware and stirring apparatus

Procedure:

• To a solution of the alcohol substrate (1.0 mmol) in anhydrous DCE (2.0 mL) under an inert atmosphere (e.g., nitrogen or argon), add the promoter (1.0-1.5 mmol).

• Add XtalFluor-E (1.5 mmol) portionwise to the stirred solution at room temperature.

• Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[10]

• Upon completion, cool the reaction mixture to room temperature and carefully quench by the slow addition of a saturated aqueous NaHCO₃ solution (5 mL).[10]

• Stir the mixture for 15 minutes, then extract the product with an organic solvent (e.g., DCM, 2 x 10 mL).[10]

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.[10]

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired alkyl fluoride.

Protocol 2: General Procedure for the Geminal Difluorination of Ketones

Materials:

• Ketone substrate

• XtalFluor-E

• Promoter (e.g., Et₃N·2HF or Et₃N·3HF)

• Anhydrous solvent (e.g., DCE)

• Saturated aqueous NaHCO₃ solution

• Anhydrous MgSO₄ or Na₂SO₄

• Standard laboratory glassware and stirring apparatus

Procedure:

• To a solution of the ketone substrate (1.0 mmol) in anhydrous DCE (2.0 mL) under an inert atmosphere, add the promoter (e.g., Et₃N·2HF, 1.0-1.5 mmol).

• Add XtalFluor-E (1.5-2.0 mmol) portionwise to the stirred solution at room temperature.

• Heat the reaction mixture to reflux and monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and quench with saturated aqueous NaHCO₃ solution.

• Extract the product with an organic solvent, and wash the combined organic layers with brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent in vacuo.

• Purify the residue by column chromatography to yield the gem-difluorinated product.

Proposed Mechanism of Deoxofluorination

While the precise mechanism is still under investigation, it is proposed that XtalFluor-E activates the carbon-oxygen bond without the immediate release of a fluoride ion. A promoter, such as a fluoride source or a non-nucleophilic base, is then required for the subsequent nucleophilic attack of fluoride on the activated carbon atom.[3][6]

Caption: Proposed mechanism for the deoxofluorination of an alcohol using XtalFluor-E.

Conclusion

XtalFluor-E is a highly effective, safe, and convenient reagent for the synthesis of fluorinated organic molecules. Its broad substrate scope and improved selectivity make it an invaluable tool for medicinal chemists and drug development professionals. The protocols provided herein serve as a starting point for the application of XtalFluor-E in the synthesis of novel fluorinated pharmaceuticals. As with any chemical reaction, optimization of the reaction conditions for each specific substrate is recommended to achieve the best results.

References

• 1. Page loading... [guidechem.com]
• 2. Top 10 XtalFluor-E Factory in the world - Blog [m.btcpharmtech.com]
• 3. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Simpler fluorine chemistry [soci.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. manchesterorganics.com [manchesterorganics.com]

XtalFluor-E Mediated Cyclodehydration Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

XtalFluor-E, diethylaminodifluorosulfinium tetrafluoroborate (B81430) ([Et₂NSF₂]BF₄), is a versatile and increasingly popular reagent in modern organic synthesis.[1][2][3] Renowned for its enhanced thermal stability and ease of handling compared to traditional deoxyfluorinating agents like DAST, XtalFluor-E has found broad applicability in a range of chemical transformations.[1][3][4] Beyond its primary use in deoxyfluorination, it serves as an efficient reagent for dehydration, cyclodehydration, ring expansion, and formylation reactions.[1][5][6] This document provides detailed application notes and protocols for XtalFluor-E mediated cyclodehydration reactions, a crucial methodology for the synthesis of various nitrogen-containing heterocycles. These structures are of significant interest in medicinal and biological chemistry.

Application: Synthesis of 2-Oxazolines from β-Hydroxyamides

The cyclodehydration of β-hydroxyamides is a fundamental method for the synthesis of 2-oxazolines, a heterocyclic motif present in numerous natural products and utilized as a versatile intermediate in organic synthesis. XtalFluor-E has proven to be a mild and efficient reagent for this transformation.[5][7] The reaction proceeds under gentle conditions to afford a wide array of 2-oxazoline derivatives in good to excellent yields.

Quantitative Data for 2-Oxazoline Synthesis

Entry	Substrate (β-Hydroxyamide)	Product (2-Oxazoline)	Yield (%)	Reference
1	N-(2-hydroxy-2-phenylethyl)benzamide	2,4-diphenyl-4,5-dihydrooxazole	95	[5]
2	N-(2-hydroxy-2-phenylethyl)acetamide	4-phenyl-2-methyl-4,5-dihydrooxazole	88	[5]
3	N-(1-hydroxymethyl-2-phenylethyl)benzamide	2-phenyl-4-benzyl-4,5-dihydrooxazole	92	[5]
4	N-(2-hydroxypropyl)benzamide	2-phenyl-4-methyl-4,5-dihydrooxazole	85	[5]

Experimental Protocol: General Procedure for the Synthesis of 2-Oxazolines

• Reagent Preparation: To a solution of the β-hydroxyamide (1.0 mmol) in anhydrous dichloromethane (B109758) (CH₂Cl₂, 5 mL) under an inert atmosphere (e.g., nitrogen or argon), add XtalFluor-E (1.2 mmol, 1.2 equiv).

• Reaction Execution: Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times typically range from 1 to 4 hours.

• Work-up: Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃, 10 mL).

• Extraction: Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes) to afford the desired 2-oxazoline.

Application: Synthesis of 2-Oxazolines from Carboxylic Acids and O-Silylated Amino Alcohols

An alternative and efficient one-pot protocol for 2-oxazoline synthesis involves the reaction of carboxylic acids with O-silylated amino alcohols using XtalFluor-E.[8][9] This method proceeds via an in-situ amidation followed by desilylation and subsequent cyclodehydration.[9]

Quantitative Data for One-Pot 2-Oxazoline Synthesis

Entry	Carboxylic Acid	O-Silylated Amino Alcohol	Product (2-Oxazoline)	Yield (%)	Reference
1	Benzoic acid	2-((tert-butyldimethylsilyl)oxy)ethan-1-amine	2-phenyl-4,5-dihydrooxazole	85	[8][9]
2	4-Chlorobenzoic acid	2-((tert-butyldimethylsilyl)oxy)ethan-1-amine	2-(4-chlorophenyl)-4,5-dihydrooxazole	82	[8][9]
3	Thiophene-2-carboxylic acid	2-((tert-butyldimethylsilyl)oxy)ethan-1-amine	2-(thiophen-2-yl)-4,5-dihydrooxazole	78	[8][9]
4	Benzoic acid	1-((tert-butyldimethylsilyl)oxy)propan-2-amine	4-methyl-2-phenyl-4,5-dihydrooxazole	80	[8][9]

Experimental Protocol: General Procedure for the One-Pot Synthesis of 2-Oxazolines

• Reagent Preparation: To a solution of the carboxylic acid (1.0 mmol) and the O-silylated amino alcohol (1.1 mmol, 1.1 equiv) in anhydrous dichloromethane (CH₂Cl₂, 10 mL) at 0 °C under an inert atmosphere, add XtalFluor-E (2.2 mmol, 2.2 equiv) portion-wise.

• Reaction Execution: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification: Follow the work-up and purification procedure described in the previous protocol.

Application: Synthesis of 1,3,4-Oxadiazoles from 1,2-Diacylhydrazines

XtalFluor-E also serves as a practical cyclodehydration agent for the synthesis of 1,3,4-oxadiazoles from 1,2-diacylhydrazines.[1][10] The addition of a catalytic amount of acetic acid has been found to generally improve the reaction yields.[1][2]

Quantitative Data for 1,3,4-Oxadiazole Synthesis

Entry	Substrate (1,2-Diacylhydrazine)	Product (1,3,4-Oxadiazole)	Yield (%)	Reference
1	1,2-dibenzoylhydrazine	2,5-diphenyl-1,3,4-oxadiazole	92	[1]
2	1,2-bis(4-chlorobenzoyl)hydrazine	2,5-bis(4-chlorophenyl)-1,3,4-oxadiazole	88	[1]
3	1,2-bis(4-methylbenzoyl)hydrazine	2,5-di-p-tolyl-1,3,4-oxadiazole	95	[1]
4	1-benzoyl-2-(4-nitrobenzoyl)hydrazine	2-phenyl-5-(4-nitrophenyl)-1,3,4-oxadiazole	85	[1]

Experimental Protocol: General Procedure for the Synthesis of 1,3,4-Oxadiazoles

• Reagent Preparation: To a suspension of the 1,2-diacylhydrazine (1.0 mmol) in anhydrous dichloromethane (CH₂Cl₂, 10 mL) under an inert atmosphere, add XtalFluor-E (1.5 mmol, 1.5 equiv) followed by acetic acid (0.1 mmol, 0.1 equiv).

• Reaction Execution: Stir the reaction mixture at room temperature for 2-6 hours. Monitor the reaction's progress by TLC.

• Work-up and Purification: Follow the standard work-up and purification procedure as detailed in the first protocol to isolate the desired 1,3,4-oxadiazole.

Reaction Mechanisms and Workflows

Proposed Mechanism of Cyclodehydration of β-Hydroxyamides

The cyclodehydration of a β-hydroxyamide to a 2-oxazoline mediated by XtalFluor-E is proposed to proceed through the activation of the hydroxyl group. The electrophilic sulfur atom of XtalFluor-E is attacked by the hydroxyl oxygen of the substrate, forming an intermediate alkoxy-N,N-diethylaminodifluorosulfane.[11] This transforms the hydroxyl group into a good leaving group. Subsequent intramolecular nucleophilic attack by the amide oxygen on the activated carbon center, with concomitant displacement of the leaving group, leads to the cyclized product.

References

• 1. Synthesis of 1,3,4-oxadiazoles from 1,2-diacylhydrazines using [Et2NSF2]BF4 as a practical cyclodehydration agent - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Buy XtalFluor-E | 63517-29-3 [smolecule.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Table 1 from Synthesis of 2-Oxazolines by in Situ Desilylation and Cyclodehydration of β-Hydroxyamides. | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. XtalFluor-E, an efficient coupling reagent for amidation of carboxylic acids. | Semantic Scholar [semanticscholar.org]
• 11. XtalFluor-E® mediated proteo functionalization of N-vinyl amides: access to N-acetyl N,O-acetals - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Vilsmeier-Haack Formylation using XtalFluor-E

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds, yielding synthetically versatile aldehydes.[1][2] Traditionally, the reaction employs phosphorus oxychloride (POCl₃) or oxalyl chloride to activate N,N-dimethylformamide (DMF), generating the electrophilic Vilsmeier reagent.[1][2] However, these reagents are often toxic, corrosive, and moisture-sensitive. This application note details a robust protocol for the Vilsmeier-Haack formylation utilizing XtalFluor-E ([Et₂NSF₂]BF₄) as a milder and more user-friendly activating agent.

XtalFluor-E is a crystalline, thermally stable, and less hazardous alternative to traditional Vilsmeier-Haack reagents.[3] This protocol has been successfully applied to the formylation of C-2-glycals, providing a straightforward route to C-2-formyl glycals, which are valuable chiral building blocks in organic synthesis.[3][4][5] The reaction of XtalFluor-E with DMF generates the Vilsmeier reagent in situ, which then reacts with the electron-rich substrate.

Reaction Principle

The Vilsmeier-Haack reaction with XtalFluor-E proceeds in two main stages. First, XtalFluor-E activates DMF to form the electrophilic Vilsmeier reagent, a substituted chloroiminium salt. Subsequently, the electron-rich substrate, such as a C-2-glycal, attacks the Vilsmeier reagent. An aqueous workup then hydrolyzes the resulting iminium intermediate to afford the desired aldehyde.

Quantitative Data Summary

The following table summarizes the reaction conditions and yields for the Vilsmeier-Haack formylation of various C-2-glycal substrates using XtalFluor-E.

Substrate (Glycal)	XtalFluor-E (equiv)	DMF (equiv)	Solvent	Temperature (°C)	Time (h)	Yield (%)
Tri-O-acetyl-D-glucal	1.5	10	CH₂Cl₂	21	18	90
Tri-O-benzoyl-D-glucal	1.5	10	CH₂Cl₂	21	18	75
3,4-Di-O-acetyl-L-rhamnal	1.5	10	CH₂Cl₂	21	18	68
Tri-O-benzyl-D-glucal	1.5	10	CH₂Cl₂	21	18	55
3,4,6-Tri-O-pivaloyl-D-glucal	1.5	10	CH₂Cl₂	21	18	82
Disaccharide Glycal	1.5	10	CH₂Cl₂	21	18	45
3,4-Bis(methoxymethoxy)-2-((methoxymethoxy)methyl)-3,4-dihydro-2H-pyran	1.5	10	CH₂Cl₂	21	18	11

Experimental Protocol

This protocol provides a general procedure for the Vilsmeier-Haack formylation of a C-2-glycal using XtalFluor-E.

Materials:

• C-2-glycal substrate

• XtalFluor-E ([Et₂NSF₂]BF₄)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Ethyl acetate (B1210297) (EtOAc) and hexanes for chromatography

Equipment:

• Round-bottom flask with a magnetic stir bar

• Septum and nitrogen inlet

• Syringes

• Ice bath

• Rotary evaporator

• Glassware for extraction and chromatography

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add the C-2-glycal substrate (1.0 equiv).

• Solvent and Reagent Addition: Dissolve the substrate in anhydrous dichloromethane (CH₂Cl₂). Add anhydrous N,N-dimethylformamide (DMF) (10.0 equiv) to the solution.

• Initiation: Cool the mixture to 0 °C in an ice bath. Add XtalFluor-E (1.5 equiv) portion-wise to the stirred solution.

• Reaction: Allow the reaction mixture to warm to room temperature (approximately 21 °C) and stir for 18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x).

• Washing: Wash the combined organic layers with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure C-2-formyl glycal.

Visualizations

Caption: Experimental workflow for the Vilsmeier-Haack formylation using XtalFluor-E.

Caption: Reaction mechanism of the Vilsmeier-Haack formylation with XtalFluor-E.

References

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. name-reaction.com [name-reaction.com]
• 3. researchgate.net [researchgate.net]
• 4. Use of XtalFluor-E as an Alternative to POCl3 in the Vilsmeier-Haack Formylation of C-2-Glycals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Dehydration of Amides to Nitriles with XtalFluor-E

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of primary amides to nitriles is a fundamental transformation in organic synthesis, providing access to a versatile functional group prevalent in pharmaceuticals, agrochemicals, and materials science. Traditional methods for this dehydration often require harsh conditions, such as high temperatures and the use of strong dehydrating agents like phosphorus pentoxide (P₂O₅), phosphoryl chloride (POCl₃), or thionyl chloride (SOCl₂), which can be incompatible with sensitive functional groups.[1] Modern methodologies have focused on developing milder and more selective reagents.

XtalFluor-E ([Et₂NSF₂]BF₄), a crystalline and thermally stable aminofluorosulfurane, has emerged as a highly effective reagent for the dehydration of primary amides to nitriles.[1][2] This protocol offers significant advantages, including exceptionally mild reaction conditions, rapid reaction times, high yields, and a broad substrate scope.[1] Notably, the reaction proceeds at room temperature, often in less than an hour, and is tolerant of a wide array of functional groups, including those present in chiral molecules, without causing racemization.[1]

Advantages of XtalFluor-E for Amide Dehydration

• Mild Reaction Conditions: The reaction is typically carried out at room temperature, avoiding the need for heating, which can be detrimental to sensitive substrates.[1]

• High Efficiency and Yields: The dehydration proceeds rapidly, often to completion in under an hour, with excellent isolated yields of the corresponding nitriles, frequently up to 99%.[1]

• Broad Substrate Scope: A wide variety of aromatic, heteroaromatic, aliphatic, and vinylic primary amides are successfully converted to their corresponding nitriles.[1]

• Chemoselectivity: The mildness of the reagent allows for the selective dehydration of primary amides in the presence of other sensitive functional groups.

• Preservation of Chirality: Chiral amides can be converted to their corresponding nitriles without epimerization or racemization.[1]

• Simplified Purification: In many instances, the reaction is very clean, and the desired nitrile can be isolated in high purity after a simple workup, sometimes eliminating the need for column chromatography.[1]

• Improved Safety and Handling: XtalFluor-E is a crystalline solid that is easier and safer to handle compared to other fluorinating agents like DAST (diethylaminosulfur trifluoride), which are often fuming liquids.[3]

Proposed Reaction Mechanism

The dehydration of a primary amide with XtalFluor-E is thought to proceed through the activation of the amide carbonyl oxygen. The following diagram illustrates a plausible reaction mechanism.

Caption: Proposed mechanism for the dehydration of amides to nitriles using XtalFluor-E.

Data Presentation: Substrate Scope and Yields

The following table summarizes the successful dehydration of a variety of primary amides to their corresponding nitriles using XtalFluor-E. The reactions were generally performed at room temperature in ethyl acetate (B1210297) (EtOAc) with 1.1 equivalents of XtalFluor-E.

Entry	Amide Substrate	Product Nitrile	Reaction Time (h)	Yield (%)
1	Benzamide	Benzonitrile	<1	95
2	4-Methoxybenzamide	4-Methoxybenzonitrile	<1	98
3	4-Nitrobenzamide	4-Nitrobenzonitrile	<1	92
4	2-Naphthamide	2-Naphthonitrile	<1	96
5	Cinnamamide	Cinnamonitrile	<1	85
6	Phenylacetamide	Phenylacetonitrile	<1	90
7	Cyclohexanecarboxamide	Cyclohexanecarbonitrile	<1	88
8	Nicotinamide	3-Cyanopyridine	<1	93
9	(R)-2-Phenylpropanamide	(R)-2-Phenylpropanenitrile	<1	91 (>99% ee)
10	Boc-L-Phenylalaninamide	Boc-L-Phenylalaninonitrile	<1	94 (>99% ee)

Data compiled from Keita, M.; Vandamme, M.; Paquin, J.-F. Synthesis of Nitriles from Aldoximes and Primary Amides Using XtalFluor-E. Synthesis 2015, 47, 3758-3766.[1]

Experimental Protocols

Materials and Equipment

• Primary amide substrate

• XtalFluor-E ([Et₂NSF₂]BF₄)

• Anhydrous ethyl acetate (EtOAc)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Nitrogen or Argon inert atmosphere setup

• Syringes and needles

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Standard laboratory glassware for workup and purification

• Thin-layer chromatography (TLC) plates and developing chamber

• Silica (B1680970) gel for column chromatography (if necessary)

Safety Precautions

XtalFluor-E is toxic if swallowed, in contact with skin, or if inhaled, and causes severe skin burns and eye damage.[4] It is essential to handle this reagent in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.[5] Avoid breathing dust, fume, gas, mist, vapors, or spray.[4] In case of contact with eyes, rinse cautiously with water for several minutes.[4] If swallowed, get immediate medical attention.[5] Store XtalFluor-E in a tightly closed container in a dry, cool, and well-ventilated place.[4]

General Experimental Procedure for the Dehydration of Amides

The following diagram outlines the general workflow for the dehydration of primary amides to nitriles using XtalFluor-E.

Caption: General experimental workflow for the dehydration of amides.

Step-by-Step Protocol:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add the primary amide (1.0 equivalent).

• Solvent Addition: Place the flask under an inert atmosphere (e.g., nitrogen or argon) and add anhydrous ethyl acetate (to make a 0.1 to 0.5 M solution). Stir the mixture until the amide is fully dissolved.

• Reagent Addition: To the stirred solution, add XtalFluor-E (1.1 equivalents) in one portion at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) by observing the disappearance of the starting amide. The reaction is typically complete in less than one hour.[1]

• Workup: Upon completion of the reaction, quench the mixture by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Stir for 10-15 minutes.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

• Drying and Concentration: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude nitrile can be purified by silica gel column chromatography if necessary. However, in many cases, the crude product is of high purity and may not require further purification.[1]

Conclusion

The dehydration of primary amides to nitriles using XtalFluor-E is a powerful and practical method for organic synthesis. Its mild conditions, high efficiency, and broad substrate tolerance make it an attractive alternative to traditional dehydrating agents, particularly for the synthesis of complex and sensitive molecules. The straightforward experimental protocol and the high purity of the resulting products further enhance the utility of this transformation in both academic and industrial research settings.

References

• 1. Synthesis of Nitriles from Aldoximes and Primary Amides Using XtalFluor-E [organic-chemistry.org]
• 2. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 3. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. echemi.com [echemi.com]

Application Notes and Protocols for Ring Expansion Reactions Facilitated by XtalFluor-E

For Researchers, Scientists, and Drug Development Professionals

Introduction

XtalFluor-E, with the chemical name diethylaminodifluorosulfinium tetrafluoroborate (B81430) ([Et₂NSF₂]BF₄), is a highly versatile and commercially available reagent in modern organic synthesis.[1][2] While it is widely recognized for its efficacy as a deoxofluorinating agent for alcohols and carbonyl compounds, its application scope extends to a variety of other chemical transformations. These include dehydration, cyclodehydration, formylation, and amidation reactions.[2][3] A particularly promising, yet less documented, application of XtalFluor-E is in facilitating ring expansion reactions, primarily through the activation of cyclic amino alcohols.[2] This document provides a detailed overview of the principles, a proposed protocol, and the potential of XtalFluor-E in this synthetic strategy.

Principle of the Reaction: A Tiffeneau-Demjanov-Type Approach

The conceptual basis for using XtalFluor-E in ring expansion reactions lies in its ability to efficiently activate hydroxyl groups. This functionality is pivotal in reactions akin to the Tiffeneau-Demjanov rearrangement, a classic method for the one-carbon ring expansion of 1-(aminomethyl)cycloalkanols.[4][5] In the traditional Tiffeneau-Demjanov reaction, nitrous acid is used to generate an unstable diazonium ion from the primary amine, which then initiates a rearrangement.

The proposed methodology leverages XtalFluor-E to activate the hydroxyl group of the 1-(aminomethyl)cycloalkanol, converting it into a proficient leaving group. This activation is anticipated to trigger a semipinacol-type rearrangement, where a carbon atom from the ring migrates to the exocyclic carbon, resulting in the formation of a ring-expanded ketone. This approach offers a potentially safer and more controlled alternative to the classical methods.[1]

Proposed Reaction Mechanism

The reaction is hypothesized to proceed through a three-step sequence:

• Activation of the Hydroxyl Group: XtalFluor-E reacts with the hydroxyl group of the 1-(aminomethyl)cycloalkanol in the presence of a non-nucleophilic base to form an activated intermediate.

• Formation of an Aziridinium (B1262131) Ion: The neighboring amino group acts as an intramolecular nucleophile, displacing the activated hydroxyl group to form a strained, transient aziridinium ion.

• Ring Expansion: The inherent strain of the aziridinium ring, combined with the stereoelectronic alignment of the migrating bond, facilitates a concerted fragmentation and rearrangement. One of the adjacent ring carbons migrates to the exocyclic carbon, leading to the formation of the one-carbon ring-expanded ketone.

Caption: Proposed mechanism of XtalFluor-E facilitated ring expansion.

Quantitative Data Summary

It is important to note that while the use of XtalFluor-E for ring expansions is mechanistically plausible and has been alluded to in review articles, specific research publications with detailed quantitative data (i.e., yields, substrate scope) are not prevalent in the current scientific literature. The following table represents the expected transformations based on the general principles of the Tiffeneau-Demjanov rearrangement. The yields are yet to be determined experimentally.

Entry	Starting Material (1-(Aminomethyl)cycloalkanol)	Ring Size	Product (Cycloalkanone)	Ring Size	Expected Yield (%)
1	1-(Aminomethyl)cyclobutanol	4	Cyclopentanone	5	To be determined
2	1-(Aminomethyl)cyclopentanol	5	Cyclohexanone	6	To be determined
3	1-(Aminomethyl)cyclohexanol	6	Cycloheptanone	7	To be determined
4	1-(Aminomethyl)cycloheptanol	7	Cyclooctanone	8	To be determined

Detailed Experimental Protocol (Proposed)

This protocol is a generalized procedure and should be optimized for specific substrates.

Materials:

• 1-(Aminomethyl)cycloalkanol

• XtalFluor-E

• Anhydrous Dichloromethane (DCM)

• Triethylamine (B128534) (TEA) or Diisopropylethylamine (DIPEA)

• Standard, flame-dried glassware for anhydrous reactions

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere, add the 1-(aminomethyl)cycloalkanol (1.0 equivalent).

• Dissolution: Dissolve the starting material in anhydrous DCM (0.1 M concentration).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Base Addition: Add triethylamine (1.5 equivalents) to the stirred solution.

• Reagent Addition: Slowly add a solution of XtalFluor-E (1.2 equivalents) in anhydrous DCM to the reaction mixture over 10-15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Quenching: Upon completion, carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 20 mL).

• Workup: Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to yield the pure ring-expanded ketone.

Experimental Workflow

The following diagram outlines a systematic approach for researchers investigating this novel application of XtalFluor-E.

Caption: A logical workflow for the investigation of this reaction.

Conclusion

XtalFluor-E presents a compelling option for facilitating ring expansion reactions of 1-(aminomethyl)cycloalkanols through a mild and potentially high-yielding pathway. The proposed protocol offers a solid foundation for further experimental exploration. The development of this methodology would provide a valuable tool for the synthesis of medium-sized carbocycles, which are important structural motifs in medicinal chemistry and drug discovery. Further research is warranted to fully elucidate the scope, limitations, and synthetic utility of XtalFluor-E in this context.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids [organic-chemistry.org]
• 4. Tiffeneau–Demjanov rearrangement - Wikipedia [en.wikipedia.org]
• 5. synarchive.com [synarchive.com]

Application Notes and Protocols: XtalFluor-E in the Synthesis of Glycosyl Fluorides

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical information for the use of XtalFluor-E, a versatile and thermally stable deoxofluorinating agent, in the synthesis of glycosyl fluorides. Glycosyl fluorides are valuable intermediates in the synthesis of oligosaccharides and glycoconjugates due to their stability and utility as glycosyl donors. This document covers the synthesis of glycosyl fluorides from two common precursors: glycosyl hemiacetals and thioglycosides.

Introduction

XtalFluor-E, diethylaminodifluorosulfinium tetrafluoroborate (B81430) ([Et₂NSF₂]BF₄), is a crystalline, easy-to-handle, and safer alternative to traditional deoxofluorinating reagents like DAST (diethylaminosulfur trifluoride).[1][2] It is particularly effective for the conversion of alcohols, including glycosyl hemiacetals, to the corresponding fluorides.[1] In carbohydrate chemistry, XtalFluor-E and its morpholino counterpart, XtalFluor-M, have been successfully employed for the synthesis of glycosyl fluorides from various precursors, including thioglycosides, seleno- and telluroglycosides, and glycosyl sulfoxides.[3]

The reaction typically requires a promoter to facilitate the activation of the anomeric hydroxyl group or the displacement of the thioalkyl group.[4] Common promoters include triethylamine (B128534) trihydrofluoride (Et₃N·3HF) and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[2][4] For the synthesis of β-glycosyl fluorides from 2-O-acyl thioglycosides, a combination of XtalFluor-M, N-bromosuccinimide (NBS), and Et₃N·3HF has been shown to be highly effective, providing excellent yields and stereoselectivity.[5]

Data Presentation

Table 1: Synthesis of Glycosyl Fluorides from Glycosyl Hemiacetals (General Applicability)

Entry	Glycosyl Hemiacetal Substrate	Promoter	Solvent	Temp. (°C)	Time (h)	Yield (%)	Ref.
1	Per-O-acetylated Glucose	Et₃N·3HF	CH₂Cl₂	0 to rt	1-4	Good to Excellent	[1][2]
2	Per-O-benzylated Mannose	DBU	CH₂Cl₂	0 to rt	2-6	Good	[1][2]
3	2-Deoxy-glucose derivative	Et₃N·3HF	DCE	rt to 60	1-3	Good to Excellent	[1][2]
4	Glucuronic acid derivative	DBU	CH₂Cl₂	0	4-8	Moderate to Good	[1][2]

Note: The data in this table represents the general applicability for the deoxofluorination of alcohols and hemiacetals as described in the literature. Yields are qualitative and may vary depending on the specific substrate and reaction conditions. Optimization is recommended for each substrate.

Table 2: Stereoselective Synthesis of β-D-Glycosyl Fluorides from 2-O-Acyl Thioglycosides

Entry	Thioglycoside Substrate	Reagents	Solvent	Time (h)	Yield (%)	α:β Ratio	Ref.
1	Ethyl 2,3,4,6-tetra-O-benzoyl-1-thio-β-D-glucopyranoside	XtalFluor-M, NBS, Et₃N·3HF	CH₂Cl₂	0.5	95	1:19	[5]
2	Ethyl 2-O-acetyl-3,4,6-tri-O-benzyl-1-thio-β-D-glucopyranoside	XtalFluor-M, NBS, Et₃N·3HF	CH₂Cl₂	1	92	1:15	[5]
3	Ethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-galactopyranoside	XtalFluor-M, NBS, Et₃N·3HF	CH₂Cl₂	0.5	93	>1:20	[5]
4	Ethyl 2,4-di-O-benzoyl-3,6-dideoxy-1-thio-β-D-xylo-hexopyranoside	XtalFluor-M, NBS, Et₃N·3HF	CH₂Cl₂	2	88	1:10	[5]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Glycosyl Fluorides from Glycosyl Hemiacetals

This protocol is a general guideline for the deoxofluorination of glycosyl hemiacetals using XtalFluor-E and a promoter. Optimal conditions may vary depending on the substrate.

Materials:

• Glycosyl hemiacetal (1.0 mmol)

• XtalFluor-E (1.5 mmol, 1.5 equiv)

• Promoter (e.g., Et₃N·3HF, 2.0 mmol, 2.0 equiv OR DBU, 1.5 mmol, 1.5 equiv)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂) or 1,2-dichloroethane (B1671644) (DCE) (3.0 mL)

• 5% Aqueous sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Argon or Nitrogen atmosphere

Procedure:

• To a stirred solution of the promoter in anhydrous CH₂Cl₂ (or DCE) at 0 °C under an inert atmosphere, add XtalFluor-E.

• After 5 minutes, add a solution of the glycosyl hemiacetal in anhydrous CH₂Cl₂ (or DCE).

• Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC). If the reaction is sluggish, gentle heating (e.g., refluxing in DCE) may be required.

• Upon completion, quench the reaction by the slow addition of 5% aqueous NaHCO₃ solution at room temperature and stir for 15 minutes.

• Extract the mixture with CH₂Cl₂ (2 x 10 mL).

• Combine the organic layers, dry over MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired glycosyl fluoride (B91410).

Protocol 2: Stereoselective Synthesis of β-D-Glycosyl Fluorides from 2-O-Acyl Thioglycosides

This protocol is adapted from the work of See, Xu, and Ferro for the synthesis of 1,2-trans-glycosyl fluorides.[5]

Materials:

• 2-O-Acyl thioglycoside (1.0 equiv)

• XtalFluor-M (1.5 equiv)

• N-Bromosuccinimide (NBS) (1.3 equiv)

• Triethylamine trihydrofluoride (Et₃N·3HF) (2.0 equiv)

• Anhydrous dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Sodium sulfate (Na₂SO₄)

• Argon or Nitrogen atmosphere

Procedure:

• Dissolve the 2-O-acyl thioglycoside (1.0 equiv) in anhydrous CH₂Cl₂ (to a final concentration of approximately 40 mM) under an inert atmosphere and cool to -15 °C.

• In a separate flask, dissolve XtalFluor-M (1.5 equiv), NBS (1.3 equiv), and Et₃N·3HF (2.0 equiv) in anhydrous CH₂Cl₂.

• Slowly add the solution of the fluorinating reagents to the cooled solution of the thioglycoside.

• Stir the reaction mixture at -15 °C and monitor its progress by TLC. If the reaction is incomplete after the starting material is consumed, the mixture can be warmed to room temperature.

• Once the reaction is complete, dilute the mixture with CH₂Cl₂ and quench by the addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer, wash with brine, and dry over Na₂SO₄.

• Filter the solution and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to yield the β-D-glycosyl fluoride.

Mandatory Visualization

Caption: General experimental workflow for glycosyl fluoride synthesis.

Caption: Proposed reaction mechanisms for glycosyl fluoride synthesis.

References

• 1. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 2. manchesterorganics.com [manchesterorganics.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Deoxofluorination using XtalFluor-E

Authored for Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the substrate scope and detailed protocols for deoxofluorination reactions utilizing XtalFluor-E. This crystalline, thermally stable, and safer alternative to traditional deoxofluorinating agents like DAST and Deoxo-Fluor offers a broad range of applications in modern organic synthesis.[1][2][3][4][5]

Introduction to XtalFluor-E

XtalFluor-E, diethylaminodifluorosulfinium tetrafluoroborate (B81430) ([Et₂NSF₂]BF₄), is a versatile reagent for the conversion of alcohols and carbonyl compounds to their corresponding fluorinated analogues.[6][7] A key advantage of XtalFluor-E is its crystalline nature, which allows for easier handling and storage compared to fuming liquid reagents.[3][8][9] Furthermore, it exhibits enhanced thermal stability and does not generate corrosive hydrogen fluoride (B91410) (HF) under anhydrous conditions, making it compatible with standard borosilicate glassware.[2][3][4][8][10] For effective deoxofluorination, XtalFluor-E is typically employed in conjunction with an exogenous fluoride source or a promoter such as triethylamine (B128534) trihydrofluoride (Et₃N·3HF), triethylamine dihydrofluoride (Et₃N·2HF), or 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[1][4][11]

Substrate Scope and Reactivity

XtalFluor-E demonstrates a broad substrate scope, effectively fluorinating a variety of functional groups. The general transformations are summarized below.

Table 1: General Substrate Scope of XtalFluor-E for Deoxofluorination

Substrate Class	Product	Notes
Alcohols (Primary, Secondary, Tertiary)	Alkyl Fluorides	Generally proceeds via an Sₙ2 mechanism with good stereochemical integrity, particularly with DBU as a promoter.[4]
Aldehydes	gem-Difluoroalkanes	Efficient conversion, particularly for aromatic aldehydes.[8][9][12]
Ketones	gem-Difluoroalkanes	Effective for a range of cyclic and acyclic ketones.[8][9]
Carboxylic Acids	Acyl Fluorides	Useful for the synthesis of acyl fluorides which are valuable synthetic intermediates.[8][9]
Sulfoxides	Fluoromethyl Thioethers	Demonstrates the versatility of the reagent beyond simple hydroxyl and carbonyl transformations.[8][9]
Hemiacetals (e.g., sugars)	Glycosyl Fluorides	Provides access to important fluorinated carbohydrate derivatives.[8][9]

Quantitative Data on Substrate Scope

The following tables summarize the reaction yields for the deoxofluorination of various substrates using XtalFluor-E under optimized conditions.

Table 2: Deoxofluorination of Aromatic Aldehydes

Entry	Substrate (Ar-CHO)	Product (Ar-CHF₂)	Yield (%)
1	4-Nitrobenzaldehyde	1-(Difluoromethyl)-4-nitrobenzene	87
2	4-Cyanobenzaldehyde	4-(Difluoromethyl)benzonitrile	85
3	4-Bromobenzaldehyde	1-Bromo-4-(difluoromethyl)benzene	81
4	4-Chlorobenzaldehyde	1-Chloro-4-(difluoromethyl)benzene	78
5	2-Naphthaldehyde	2-(Difluoromethyl)naphthalene	77
6	4-Methoxybenzaldehyde	1-(Difluoromethyl)-4-methoxybenzene	65
7	Benzaldehyde	Difluoromethylbenzene	63
8	3-Pyridinecarboxaldehyde	3-(Difluoromethyl)pyridine	58
9	2-Quinolinecarboxaldehyde	2-(Difluoromethyl)quinoline	51

Reactions were typically performed at room temperature under highly concentrated conditions, often without additional solvent.[12]

Table 3: Eliminative Deoxofluorination of Cyclohexanone Derivatives

Entry	Substrate	Product (Monofluoroalkene)	Yield (%)
1	4-Phenylcyclohexanone	4-Fluoro-1-phenylcyclohex-1-ene	79
2	4-tert-Butylcyclohexanone	4-tert-Butyl-1-fluorocyclohex-1-ene	75
3	3-Methylcyclohexanone	1-Fluoro-3-methylcyclohex-1-ene & 1-Fluoro-5-methylcyclohex-1-ene	65 (mixture)
4	Cyclohexanone	1-Fluorocyclohex-1-ene	55

This transformation provides a one-step synthesis of monofluoroalkenes at room temperature.[7][13]

Experimental Protocols

Protocol 1: General Procedure for the Deoxofluorination of Alcohols

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Alcohol substrate (1.0 mmol)

• XtalFluor-E (1.5 mmol)

• Promoter (e.g., Et₃N·3HF (2.0 mmol) or DBU (1.5 mmol))

• Anhydrous dichloromethane (B109758) (CH₂Cl₂) (3.0 mL)

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (B86663) (MgSO₄)

• Nitrogen or Argon gas supply

Procedure:

• To a flame-dried flask under an inert atmosphere (N₂ or Ar), add the alcohol substrate (1.0 mmol).

• Add anhydrous CH₂Cl₂ (3.0 mL) and cool the solution to 0 °C in an ice bath.

• Method A (with Et₃N·3HF): To the cooled solution, add Et₃N·3HF (2.0 mmol) followed by the portion-wise addition of XtalFluor-E (1.5 mmol).

• Method B (with DBU): To the cooled solution, add DBU (1.5 mmol) followed by the portion-wise addition of XtalFluor-E (1.5 mmol).

• Allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, quench the reaction by slowly adding a 5% aqueous NaHCO₃ solution.

• Stir the biphasic mixture vigorously for 15 minutes.

• Extract the aqueous layer with CH₂Cl₂ (2 x 10 mL).

• Combine the organic layers, dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Deoxofluorination of Aromatic Aldehydes under Solvent-Free Conditions

This protocol is adapted from a procedure for the synthesis of difluoromethyl-containing aromatic compounds.[12]

Materials:

• Aromatic aldehyde (1.0 mmol)

• XtalFluor-E (2.0 mmol)

• Et₃N·3HF (3.0 mmol)

• Nitrogen or Argon gas supply

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (CH₂Cl₂)

• Sodium sulfate (Na₂SO₄)

Procedure:

• In a vial under an inert atmosphere, combine the aromatic aldehyde (1.0 mmol), XtalFluor-E (2.0 mmol), and Et₃N·3HF (3.0 mmol).

• Stir the resulting mixture at room temperature. The reaction is typically complete within a few hours.

• Monitor the reaction by ¹⁹F NMR or GC-MS.

• Upon completion, carefully quench the reaction mixture with a saturated aqueous NaHCO₃ solution.

• Extract the mixture with CH₂Cl₂.

• Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Reaction Mechanism and Workflow

The deoxofluorination reaction with XtalFluor-E is thought to proceed through the activation of the carbon-oxygen bond, followed by nucleophilic attack of a fluoride ion. While the exact mechanism is still under investigation, a plausible pathway is illustrated below.[8][9]

Caption: Proposed mechanism for XtalFluor-E mediated deoxofluorination.

The general experimental workflow for a typical deoxofluorination reaction using XtalFluor-E is outlined below.

Caption: General experimental workflow for deoxofluorination.

Safety and Handling

While XtalFluor-E is significantly more stable and safer to handle than DAST and Deoxo-Fluor, it is still a reactive chemical and should be handled with appropriate precautions.[3] It is a moisture-sensitive solid. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

XtalFluor-E is a highly effective and versatile deoxofluorinating agent with a broad substrate scope and a favorable safety profile.[2] Its ability to convert alcohols, aldehydes, ketones, and other functional groups into their fluorinated counterparts makes it an invaluable tool for medicinal chemists and researchers in drug development.[2] The protocols and data presented here provide a solid foundation for the successful application of XtalFluor-E in organic synthesis.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Page loading... [wap.guidechem.com]
• 3. manchesterorganics.com [manchesterorganics.com]
• 4. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Diethylaminodifluorosulfinium tetrafluoroborate - Enamine [enamine.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. merckmillipore.com [merckmillipore.com]
• 9. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Use of Et3N·3HF with XtalFluor-E

Introduction

XtalFluor-E, diethylaminodifluorosulfinium tetrafluorobate, is a crystalline, thermally stable, and easy-to-handle deoxofluorinating reagent.[1][2][3][4] It offers a safer alternative to traditional reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor®, as it does not generate corrosive hydrogen fluoride (B91410) (HF) under anhydrous conditions and can be used in standard borosilicate glassware.[2][5] While XtalFluor-E itself can be a poor fluorinating agent for many substrates, its reactivity is significantly enhanced when used in conjunction with a promoter.[2] Triethylamine (B128534) trihydrofluoride (Et3N·3HF) is a commonly employed promoter that serves as a soluble, anhydrous source of fluoride ions.[2][6] This combination has proven effective for the deoxofluorination of a variety of functional groups, including alcohols, aldehydes, and ketones.[1][5]

Mechanism of Action

The reaction mechanism is believed to involve the initial activation of the carbon-oxygen bond by XtalFluor-E.[1][5] This is followed by a nucleophilic attack by the fluoride ion, provided by Et3N·3HF, on the activated carbon atom to yield the fluorinated product.[1][4][5] This two-component system allows for a controlled and efficient fluorination process.

Caption: Proposed reaction mechanism for XtalFluor-E/Et3N·3HF mediated deoxofluorination.

Applications in Organic Synthesis

The XtalFluor-E and Et3N·3HF reagent system is versatile and has been successfully applied to a range of substrates.

Deoxofluorination of Alcohols

This combination is effective for the conversion of primary, secondary, and even some tertiary alcohols to their corresponding alkyl fluorides.[2] The reaction often proceeds with high yields and can be more selective, producing fewer elimination byproducts compared to DAST or Deoxo-Fluor®.[2]

Deoxofluorination of Carbonyls

Aldehydes and ketones can be converted to their corresponding gem-difluorides using XtalFluor-E and Et3N·3HF.[2] This transformation is generally high-yielding.[2]

Quantitative Data Summary

The following tables summarize the reaction conditions and yields for the deoxofluorination of various substrates using XtalFluor-E and Et3N·3HF.

Table 1: Deoxofluorination of Aldehydes and Ketones

Substrate	Product	Promoter	Yield (%)	Reference
3-Phenylpropionaldehyde	1,1-Difluoro-3-phenylpropane	Et3N·3HF	Not specified, but generally high-yielding	[2]
4-tert-Butylcyclohexanone	1,1-Difluoro-4-tert-butylcyclohexane	Et3N·2HF*	91	[2]

*Note: In this specific instance, Et3N·2HF was found to be more efficient.[2]

Table 2: Deoxofluorination of Alcohols

Substrate	Product	Promoter	Yield (%)	Reference
Androstenolone	3β-Fluoroandrostenolone	Et3N·3HF	77	[2]

Experimental Protocols

General Considerations:

• XtalFluor-E and Et3N·3HF should be handled in a well-ventilated fume hood.

• While XtalFluor-E does not generate HF on its own, the reaction mixture can be corrosive.[2]

• Reactions are typically carried out under an inert atmosphere (e.g., nitrogen or argon).

• Anhydrous solvents should be used.

Caption: General experimental workflow for deoxofluorination.

Protocol 1: Deoxofluorination of an Aldehyde (Representative Procedure)

This protocol is adapted from the preparation of 1,1-difluoro-3-phenylpropane.[2]

Materials:

• Triethylamine trihydrofluoride (Et3N·3HF)

• XtalFluor-E

• 3-Phenylpropionaldehyde

• Anhydrous dichloromethane (B109758) (DCM)

• 5% aqueous sodium bicarbonate solution

• Magnesium sulfate

• Pentane (B18724)

• Silica (B1680970) gel

Procedure:

• To a solution of triethylamine trihydrofluoride (2.0 mmol) in anhydrous dichloromethane (3.0 mL) at room temperature, successively add XtalFluor-E (1.5 mmol) and 3-phenylpropionaldehyde (1.0 mmol).

• Stir the reaction mixture at room temperature for 2 hours.

• Quench the reaction by adding a 5% aqueous sodium bicarbonate solution and stir for 15 minutes.

• Extract the mixture twice with dichloromethane.

• Combine the organic phases and dry over magnesium sulfate.

• Filter the solution through a pad of silica gel.

• Evaporate the solvents under reduced pressure.

• Purify the crude material by silica gel flash chromatography using pentane as the eluent to afford the desired 1,1-difluoro-3-phenylpropane.[2]

Protocol 2: Deoxofluorination of a Homoallylic Alcohol

This protocol is based on the fluorination of androstenolone.[2]

Materials:

• Androstenolone

• XtalFluor-E

• Et3N·3HF

• Anhydrous solvent (e.g., dichloromethane)

• Appropriate work-up and purification reagents

Procedure:

• Dissolve androstenolone in an appropriate anhydrous solvent under an inert atmosphere.

• Add XtalFluor-E and Et3N·3HF to the solution.

• Stir the reaction at the appropriate temperature and monitor for completion.

• Upon completion, perform an aqueous work-up.

• Extract the product with a suitable organic solvent.

• Dry the organic layer and concentrate under reduced pressure.

• Purify the crude product via chromatography to yield the 3β-fluoro isomer.[2]

Safety Information

XtalFluor-E is a toxic and corrosive solid.[3] It is crucial to consult the Safety Data Sheet (SDS) before use and to handle it with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a chemical fume hood. Triethylamine trihydrofluoride is also a corrosive material and should be handled with care.[6]

The combination of XtalFluor-E with Et3N·3HF provides a safe, efficient, and selective method for the deoxofluorination of alcohols and carbonyl compounds.[2] The crystalline nature and enhanced thermal stability of XtalFluor-E make it a more user-friendly alternative to traditional liquid fluorinating agents.[1][7] The use of Et3N·3HF as a promoter is essential for achieving high reactivity and yields in these transformations.[2] Researchers in drug development and other scientific fields can benefit from this robust methodology for the synthesis of fluorinated organic molecules.

References

• 1. XtalFluor-E®とXtalFluor-M®：取り扱い簡便な固体フッ素化剤 [sigmaaldrich.com]
• 2. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 3. XtalFluor-E 63517-29-3 [sigmaaldrich.com]
• 4. Buy XtalFluor-E | 63517-29-3 [smolecule.com]
• 5. merckmillipore.com [merckmillipore.com]
• 6. Triethylamine Trihydrofluoride | Fluorination Reagent [benchchem.com]
• 7. Simpler fluorine chemistry [soci.org]

XtalFluor-E in Agrochemical Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The introduction of fluorine into molecular scaffolds is a cornerstone of modern agrochemical design. Fluorination can significantly enhance the efficacy, metabolic stability, and bioavailability of active ingredients. XtalFluor-E, diethylaminodifluorosulfinium tetrafluoroborate, has emerged as a key reagent in this field, offering a safer and more user-friendly alternative to traditional deoxofluorinating agents like DAST (diethylaminosulfur trifluoride).[1] As a stable, crystalline solid, XtalFluor-E circumvents many of the handling and safety challenges associated with its predecessors, while providing excellent performance in the conversion of alcohols and carbonyl compounds to their fluorinated analogues.[1][2]

While specific, publicly documented examples of XtalFluor-E's use in the synthesis of commercial agrochemicals are limited, its broad utility in deoxofluorination reactions makes it an invaluable tool for the synthesis of fluorinated intermediates that are crucial building blocks for fungicides, herbicides, and insecticides. This document provides detailed application notes and protocols for representative deoxofluorination reactions using XtalFluor-E, relevant to the synthesis of agrochemical precursors.

Key Advantages of XtalFluor-E

• Crystalline Solid: Easy to handle and weigh.[1][2]

• Enhanced Thermal Stability: Higher decomposition temperature compared to DAST, offering a greater margin of safety.[1]

• Reduced Byproducts: Often leads to less elimination byproducts compared to other fluorinating agents.[2]

• Compatibility: Does not generate corrosive free HF, allowing for use in standard laboratory glassware.[2]

Applications in Agrochemical Synthesis

The primary application of XtalFluor-E in the context of agrochemical synthesis is the deoxofluorination of alcohols and carbonyl compounds to introduce single fluorine atoms or difluoromethyl groups, respectively. These moieties are common in a wide range of modern agrochemicals.

Deoxofluorination of Alcohols

The conversion of a hydroxyl group to a fluorine atom is a critical transformation. XtalFluor-E, in combination with a fluoride (B91410) source and a base, efficiently mediates this reaction.

General Reaction Scheme:

Caption: General workflow for the deoxofluorination of alcohols using XtalFluor-E.

Quantitative Data Summary: Deoxofluorination of Representative Alcohols

Substrate	Product	Promoter	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Nitrobenzyl alcohol	4-Nitrobenzyl fluoride	Et₃N·3HF	CH₂Cl₂	25	1	95
Cyclohexanol	Fluorocyclohexane	Et₃N·3HF	CH₂Cl₂	25	1	85
2-Phenylethanol	(2-Fluoroethyl)benzene	Et₃N·3HF	CH₂Cl₂	25	1	90

Note: The data presented are representative examples from literature and may not be specific to agrochemical synthesis but illustrate the general efficiency of the reaction.

Detailed Experimental Protocol: Deoxofluorination of 4-Nitrobenzyl Alcohol

Materials:

• 4-Nitrobenzyl alcohol (1.0 mmol, 153.1 mg)

• XtalFluor-E (1.5 mmol, 343.6 mg)

• Triethylamine (B128534) trihydrofluoride (Et₃N·3HF) (2.0 mmol, 322.5 mg)

• Dichloromethane (B109758) (CH₂Cl₂), anhydrous (5 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Stir bar

• Round-bottom flask

• Nitrogen or Argon supply

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4-Nitrobenzyl alcohol (1.0 mmol).

• Add anhydrous dichloromethane (3 mL) and stir until the alcohol is fully dissolved.

• Cool the solution to 0 °C in an ice bath.

• Carefully add triethylamine trihydrofluoride (2.0 mmol), followed by the portion-wise addition of XtalFluor-E (1.5 mmol).

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution (10 mL).

• Stir the biphasic mixture vigorously for 15 minutes.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by flash column chromatography on silica (B1680970) gel to yield 4-nitrobenzyl fluoride.

Deoxofluorination of Carbonyls

The synthesis of gem-difluoro compounds from aldehydes and ketones is another powerful application of XtalFluor-E. This transformation is particularly relevant for creating difluoromethyl and difluoromethylene groups in agrochemical precursors.

General Reaction Scheme:

Caption: General workflow for the gem-difluorination of carbonyls with XtalFluor-E.

Quantitative Data Summary: Deoxofluorination of Representative Carbonyls

Substrate	Product	Promoter	Solvent	Temp. (°C)	Time (h)	Yield (%)
4-Nitrobenzaldehyde (B150856)	1-(Difluoromethyl)-4-nitrobenzene	Et₃N·3HF	CH₂Cl₂	25	2	87
Cyclohexanone	1,1-Difluorocyclohexane	Et₃N·3HF	CH₂Cl₂	25	2	91
Acetophenone	(1,1-Difluoroethyl)benzene	Et₃N·3HF	CH₂Cl₂	25	2	85

Note: The data presented are representative examples from literature and may not be specific to agrochemical synthesis but illustrate the general efficiency of the reaction.

Detailed Experimental Protocol: Deoxofluorination of 4-Nitrobenzaldehyde

Materials:

• 4-Nitrobenzaldehyde (1.0 mmol, 151.1 mg)

• XtalFluor-E (2.5 mmol, 572.7 mg)

• Triethylamine trihydrofluoride (Et₃N·3HF) (3.0 mmol, 483.7 mg)

• Dichloromethane (CH₂Cl₂), anhydrous (5 mL)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (MgSO₄), anhydrous

• Stir bar

• Round-bottom flask

• Nitrogen or Argon supply

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add 4-nitrobenzaldehyde (1.0 mmol).

• Add anhydrous dichloromethane (3 mL) and stir until the aldehyde is dissolved.

• Cool the solution to 0 °C in an ice bath.

• Carefully add triethylamine trihydrofluoride (3.0 mmol), followed by the portion-wise addition of XtalFluor-E (2.5 mmol).

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for 2-4 hours, monitoring by TLC/LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (10 mL).

• Stir vigorously for 15 minutes.

• Extract the mixture with dichloromethane (2 x 10 mL).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford 1-(difluoromethyl)-4-nitrobenzene.

Logical Workflow for Deoxofluorination with XtalFluor-E

Caption: Step-by-step experimental workflow for a typical deoxofluorination reaction.

Conclusion

XtalFluor-E is a powerful and practical reagent for the synthesis of fluorinated organic molecules. Its favorable safety profile and ease of use make it an attractive choice for applications in agrochemical research and development. The protocols provided herein for the deoxofluorination of alcohols and carbonyls serve as a robust starting point for the synthesis of key fluorinated intermediates for the next generation of agrochemicals. Researchers are encouraged to optimize these general procedures for their specific substrates to achieve the best possible outcomes.

References

• 1. CN110191881A - 杀真菌的吡啶化合物 - Google Patents [patents.google.com]
• 2. etheses.dur.ac.uk [etheses.dur.ac.uk]

Application Notes and Protocols for the Conversion of Carboxylic Acids to Acyl Fluorides using XtalFluor-E

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl fluorides are valuable synthetic intermediates that are increasingly utilized in peptide synthesis, complex esterifications, amidations, and transition-metal-catalyzed cross-coupling reactions. Their heightened reactivity and unique selectivity profiles, when compared to other acyl halides, make them highly desirable reagents in modern organic synthesis and drug discovery. XtalFluor-E, a crystalline and thermally stable deoxofluorinating agent, offers a significant improvement over traditional reagents like DAST and Deoxo-Fluor for the synthesis of acyl fluorides from carboxylic acids. This protocol outlines a practical, efficient, and mild method for this transformation, notable for its operational simplicity and broad substrate scope.[1][2]

XtalFluor-E, in conjunction with a catalytic amount of sodium fluoride (B91410) (NaF), facilitates the deoxofluorination of a wide array of carboxylic acids at room temperature in ethyl acetate (B1210297) (EtOAc), a relatively green solvent.[1][3][4] This method is distinguished by the dual role of XtalFluor-E as both an activating agent and a fluoride source.[3][4] The reaction generally proceeds to completion within 24 hours, and the desired acyl fluorides can be isolated in moderate to excellent yields through a simple filtration workup.[1][3][4]

Reaction Mechanism

The conversion of carboxylic acids to acyl fluorides with XtalFluor-E is proposed to proceed through the activation of the carboxylic acid to form an acyloxysulfonium intermediate. This intermediate then undergoes nucleophilic attack by a fluoride ion, furnished by the catalytic sodium fluoride, to yield the corresponding acyl fluoride.

Caption: Proposed reaction mechanism for the synthesis of acyl fluorides.

Experimental Workflow

The general experimental workflow for the synthesis of acyl fluorides from carboxylic acids using XtalFluor-E is straightforward and can be performed using standard laboratory equipment. The process involves the sequential addition of reagents, reaction at room temperature, and a simple filtration to isolate the product.

Caption: General experimental workflow for acyl fluoride synthesis.

Substrate Scope and Yields

The NaF-assisted deoxofluorination with XtalFluor-E is compatible with a broad range of carboxylic acids, including aromatic, heteroaromatic, aliphatic, and α,β-unsaturated substrates. The yields for this transformation are generally good to excellent.

Entry	Carboxylic Acid Substrate	Product	Yield (%)
1	4-Phenylbenzoic acid	4-Phenylbenzoyl fluoride	99
2	4-Methoxybenzoic acid	4-Methoxybenzoyl fluoride	98
3	4-(Trifluoromethyl)benzoic acid	4-(Trifluoromethyl)benzoyl fluoride	96
4	2-Naphthoic acid	2-Naphthoyl fluoride	99
5	Thiophene-2-carboxylic acid	Thiophene-2-carbonyl fluoride	85
6	Cinnamic acid	Cinnamoyl fluoride	92
7	Adamantane-1-carboxylic acid	Adamantane-1-carbonyl fluoride	99
8	Cyclohexanecarboxylic acid	Cyclohexanecarbonyl fluoride	88
9	Phenylacetic acid	Phenylacetyl fluoride	75
10	Ibuprofen	Ibuprofenoyl fluoride	95

Note: Yields are based on published data and may vary depending on experimental conditions.[1][3][4]

Detailed Experimental Protocol

Materials:

• Carboxylic acid (1.0 equiv)

• XtalFluor-E (1.1 equiv)

• Sodium fluoride (NaF) (0.1 equiv)

• Dry ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Silica gel

• Argon or nitrogen gas

• Standard laboratory glassware (e.g., round-bottom flask, magnetic stirrer, syringes)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen), add the carboxylic acid (1.0 equiv).

• Dissolve the carboxylic acid in dry ethyl acetate (to a concentration of 0.5 M).

• To the resulting solution, add sodium fluoride (10 mol %, 0.10 mmol for a 1.0 mmol scale reaction).

• Finally, add XtalFluor-E (1.1 equiv, 1.1 mmol for a 1.0 mmol scale reaction) to the reaction mixture.

• Stir the reaction mixture at room temperature for 24 hours.

• Upon completion of the reaction (which can be monitored by TLC or LC-MS), the reaction mixture is purified by filtration over a pad of silica gel. The silica gel pad should be washed with additional ethyl acetate to ensure complete recovery of the product.

• The solvent is removed from the filtrate under reduced pressure to afford the corresponding acyl fluoride.

Sequential Deoxofluorination/Amidation

A significant advantage of this methodology is the ability to perform a sequential deoxofluorination/amidation in a one-pot fashion.[1][3] After the formation of the acyl fluoride, an amine can be added directly to the reaction mixture to generate the corresponding amide, often in good to excellent yields (73-99%).[1]

Safety and Handling

• XtalFluor-E is a crystalline solid that is more thermally stable and easier to handle than DAST.[1] However, it is still a reactive fluorinating agent and should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• The reaction should be carried out in a well-ventilated fume hood.

• Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• XtalFluor-E does not generate highly corrosive free HF under anhydrous conditions, making it compatible with standard borosilicate glassware.[5][6]

Conclusion

The use of XtalFluor-E for the conversion of carboxylic acids to acyl fluorides provides a robust and user-friendly method for accessing these important synthetic building blocks. The mild reaction conditions, broad substrate scope, high yields, and operational simplicity make this protocol highly attractive for applications in academic research and industrial drug development.[1]

References

• 1. Synthesis of Acyl Fluorides from Carboxylic Acids Using NaF-Assisted Deoxofluorination with XtalFluor-E [organic-chemistry.org]
• 2. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 3. Synthesis of Acyl Fluorides from Carboxylic Acids Using NaF-Assisted Deoxofluorination with XtalFluor-E - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]

One-Pot Synthesis Using XtalFluor-E: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the one-pot synthesis of various functional groups using XtalFluor-E, a versatile and increasingly popular fluorinating reagent. XtalFluor-E, diethylaminodifluorosulfinium tetrafluoroborate (B81430) ([Et₂NSF₂]BF₄), offers significant advantages over traditional deoxyfluorination reagents like DAST and Deoxo-Fluor®, including enhanced thermal stability, ease of handling as a crystalline solid, and the avoidance of generating corrosive hydrogen fluoride (B91410) (HF) under anhydrous conditions.[1] These properties make it a valuable tool in modern organic synthesis, particularly in the development of fluorinated compounds for pharmaceutical and agrochemical applications.[2][3]

Applications in One-Pot Synthesis

XtalFluor-E has demonstrated broad utility in a range of one-pot transformations beyond simple deoxyfluorination. Its ability to act as an activator for various functional groups enables tandem reactions, streamlining synthetic sequences and improving overall efficiency.

Key Applications:

• Deoxyfluorination of Alcohols and Carbonyls: The most common application involves the conversion of alcohols to alkyl fluorides and aldehydes or ketones to gem-difluorides. This reaction typically requires a promoter to facilitate the fluoride displacement.[1]

• Amidation of Carboxylic Acids: XtalFluor-E serves as an efficient coupling reagent for the formation of amides from carboxylic acids and amines.[4] This method is notable for its mild conditions and the absence of epimerization or racemization for optically active substrates.[4]

• Synthesis of Fluorinated Heterocycles: The reagent has been employed in the synthesis of valuable fluorinated building blocks, such as fluorinated amino acid derivatives and other heterocycles, which are of significant interest in drug design.[5][6][7]

• Formylation and Other Transformations: XtalFluor-E has also been utilized in Vilsmeier-Haack type formylation reactions and other transformations like dehydrations and ring expansions.[5][8]

Data Presentation: Reaction Conditions and Yields

The following tables summarize quantitative data for key one-pot reactions using XtalFluor-E, providing a comparative overview of reaction conditions and outcomes.

Table 1: One-Pot Deoxyfluorination of Alcohols

Substrate	Promoter/Additive	Solvent	Temp.	Time	Product	Yield (%)	Ref.
(R)-N-Cbz-3-hydroxypyrrolidine	DBU	CH₂Cl₂	-78°C to RT	24 h	(S)-N-Cbz-3-fluoropyrrolidine	79	[1]
(R)-N-Cbz-3-hydroxypyrrolidine	Et₃N·2HF	CH₂Cl₂	-78°C to RT	24 h	(S)-N-Cbz-3-fluoropyrrolidine	78	[9]
Hydrocinnamyl alcohol	None	CH₂Cl₂	RT	5 min	Hydrocinnamyl fluoride	32	[1]
2-Hydroxy-2-methylpropanoate	Et₃N·2HF	CH₂Cl₂	-78°C to RT	24 h	2-Fluoro-2-methylpropanoate	High (Selectivity 21:1)	[1]

Table 2: One-Pot Deoxyfluorination of Carbonyls

Substrate	Promoter/Additive	Solvent	Temp.	Time	Product	Yield (%)	Ref.
4-tert-Butylcyclohexanone	Et₃N·2HF	CH₂Cl₂	RT	24 h	4-tert-Butyl-1,1-difluorocyclohexane	91	[1]
Aromatic Aldehydes	None	Neat	RT	18 h	gem-Difluoromethyl Aromatics	21-87	[5]

Table 3: One-Pot Amidation of Carboxylic Acids

Carboxylic Acid	Amine	Solvent	Temp.	Time	Product	Yield (%)	Ref.
Benzoic Acid	Benzylamine	THF	0°C to RT	1 h	N-Benzylbenzamide	96	[4]
(S)-Ibuprofen	Benzylamine	THF	0°C to RT	1 h	(S)-N-Benzyl-ibuprofenamide	90	[4]
Adipic Acid	Benzylamine (4 eq.)	THF	0°C to RT	1 h	N¹,N⁶-Dibenzyladipamide	91	[4]

Experimental Protocols

The following are detailed methodologies for key one-pot experiments using XtalFluor-E.

Protocol 1: General Procedure for Deoxyfluorination of Alcohols with XtalFluor-E and DBU

This protocol is adapted from a representative procedure for the fluorination of an alcohol.[1]

Materials:

• Alcohol (1.0 mmol)

• XtalFluor-E (1.5 mmol, 1.5 equiv.)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 mmol, 1.5 equiv.)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂) (3.0 mL)

• 5% Aqueous Sodium Bicarbonate (NaHCO₃) solution

• Magnesium Sulfate (MgSO₄)

Procedure:

• To a solution of the alcohol (1.0 mmol) in anhydrous dichloromethane (3.0 mL) cooled to -78 °C under a nitrogen atmosphere, successively add DBU (1.5 mmol) and XtalFluor-E (1.5 mmol).

• Stir the reaction mixture under nitrogen for 30 minutes at -78 °C.

• Allow the reaction mixture to warm to room temperature and stir for 24 hours.

• Quench the reaction by adding a 5% aqueous sodium bicarbonate solution.

• Stir the mixture for 15 minutes.

• Extract the mixture twice with dichloromethane.

• Combine the organic phases and dry over magnesium sulfate.

• Filter the solution and concentrate the solvent in vacuo.

• Purify the crude product by standard methods (e.g., column chromatography).

Protocol 2: General Procedure for Deoxyfluorination of Carbonyls with XtalFluor-E and Triethylamine (B128534) Trihydrofluoride

This protocol is a general method for the conversion of carbonyls to gem-difluoro compounds.[10]

Materials:

• Carbonyl substrate (1.0 mmol)

• XtalFluor-E (1.5 mmol, 1.5 equiv.)

• Triethylamine trihydrofluoride (Et₃N·3HF) (2.0 mmol, 2.0 equiv.)

• Anhydrous Dichloromethane (CH₂Cl₂) (3.0 mL)

• 5% Aqueous Sodium Bicarbonate (NaHCO₃) solution

• Magnesium Sulfate (MgSO₄)

Procedure:

• To a cold solution of triethylamine trihydrofluoride (2.0 mmol) in dichloromethane (3.0 mL), add XtalFluor-E (1.5 mmol) followed by the substrate (1.0 mmol).

• Stir the mixture under a nitrogen atmosphere for 30 minutes at the initial cold temperature.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Quench the reaction at room temperature with a 5% aqueous NaHCO₃ solution.

• Stir vigorously for 15 minutes.

• Extract the resulting mixture twice with dichloromethane.

• Combine the organic phases, dry over MgSO₄, and filter.

• Evaporate the solvents and purify the crude material by standard methods.

Protocol 3: One-Pot Amidation of Carboxylic Acids

This protocol describes the synthesis of amides from carboxylic acids and amines using XtalFluor-E as a coupling agent.[4]

Materials:

• Carboxylic Acid (1.0 mmol)

• Amine (2.0 mmol, 2.0 equiv.)

• XtalFluor-E (1.5 mmol, 1.5 equiv.)

• Anhydrous Tetrahydrofuran (THF)

• Saturated Aqueous Sodium Carbonate (Na₂CO₃) solution

• Ethyl Acetate (EtOAc)

• Brine

• Sodium Sulfate (Na₂SO₄)

Procedure:

• Dissolve the carboxylic acid (1.0 mmol) in anhydrous THF under a nitrogen atmosphere and cool to 0 °C.

• Add XtalFluor-E (1.5 mmol) to the solution.

• Add the amine (2.0 mmol) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for the required time (typically 1 hour).

• Quench the reaction with a saturated aqueous solution of Na₂CO₃.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the residue by flash column chromatography to afford the desired amide.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the generalized workflows and proposed mechanisms for one-pot synthesis using XtalFluor-E.

Caption: General workflow for one-pot deoxyfluorination.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. thieme-connect.com [thieme-connect.com]
• 4. XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. manchesterorganics.com [manchesterorganics.com]

Technical Notes & Optimization

optimizing XtalFluor-E reaction yield and selectivity

Welcome to the technical support center for XtalFluor-E, a versatile and robust deoxyfluorinating agent. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions, ensuring optimal reaction yield and selectivity in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is XtalFluor-E and what are its primary applications?

XtalFluor-E, or diethylaminodifluorosulfinium tetrafluoroborate (B81430) ([Et2NSF2]BF4), is a crystalline solid used as a deoxyfluorinating agent in organic synthesis.[1][2][3] Its main application is the conversion of alcohols to alkyl fluorides and carbonyl compounds to gem-difluorides.[4][5][6][7] It is also employed in other transformations like dehydration, cyclodehydration, ring expansion, and formylation.[1][2][8]

Q2: What are the advantages of using XtalFluor-E over other fluorinating agents like DAST or Deoxo-Fluor?

XtalFluor-E offers several advantages:

• Enhanced Thermal Stability: It has a higher decomposition temperature (onset at 119°C, Tmax at 205°C) compared to DAST (onset at 60°C) and Deoxo-Fluor, making it safer to handle and use, especially on a larger scale.[2][4][9][10][11][12]

• Crystalline Solid: As a crystalline solid, it is easier to handle than the fuming liquids of DAST and Deoxo-Fluor.[4][5][6][7][10][12]

• Improved Selectivity: It often provides higher selectivity, leading to fewer elimination byproducts compared to DAST and Deoxo-Fluor.[3][9][12][13]

• Compatibility with Glassware: XtalFluor-E does not generate highly corrosive free hydrogen fluoride (B91410) (HF) under anhydrous conditions, making it compatible with standard borosilicate glassware.[2][3][11]

Q3: Does XtalFluor-E act as a direct fluoride source?

No, XtalFluor-E itself is considered "fluoride-starved".[9][11] It activates the carbon-oxygen bond, but an external fluoride source or a promoter is required to facilitate the nucleophilic substitution by fluoride.[4][5]

Q4: What are common promoters used with XtalFluor-E?

Common promoters include triethylamine (B128534) trihydrofluoride (Et3N·3HF), triethylamine dihydrofluoride (Et3N·2HF), and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[3][9][11] The choice of promoter can significantly impact reaction rate, yield, and selectivity.[9][11]

Troubleshooting Guide

Issue 1: Low or No Conversion of Starting Material

Possible Causes:

• Inadequate Activation: The substrate's hydroxyl or carbonyl group is not being effectively activated by XtalFluor-E.

• Insufficient Nucleophilic Fluoride: The concentration of the fluoride nucleophile is too low for the substitution to occur.

• Reaction Temperature Too Low: The reaction may require thermal energy to proceed at a reasonable rate.

• Improper Order of Reagent Addition: The order in which reagents are added can be critical for success.[11]

Solutions:

• Choice of Promoter:

  • For general purposes, start with Et3N·3HF.[10]

  • If conversion is slow or incomplete, switch to Et3N·2HF, which is a more nucleophilic and less basic fluoride source.[9][11] Et3N·2HF can be generated in situ by adding one equivalent of Et3N to Et3N·3HF.[9][11]

  • For acid-sensitive substrates, DBU is a good alternative promoter, particularly for alcohols and carboxylic acids.[10][14]

• Increase Reaction Temperature: If the reaction is sluggish at room temperature, consider heating the reaction mixture, for example, by refluxing in a solvent like 1,2-dichloroethane (B1671644) (DCE).[9][10]

• Optimize Reagent Stoichiometry: Ensure an adequate excess of both XtalFluor-E and the promoter is used. A common starting point is 1.5 equivalents of XtalFluor-E and 2.0 equivalents of the fluoride source relative to the substrate.[9][10]

• Verify Order of Addition: A recommended procedure is to add XtalFluor-E to a solution of the substrate and the promoter.[11] Adding the fluoride source after the substrate has been in contact with XtalFluor-E can lead to poor results as the activated intermediate is highly reactive and can undergo side reactions before the fluoride can attack.[11]

Issue 2: Poor Selectivity (High Levels of Elimination Byproducts)

Possible Causes:

• Basic Promoter: The promoter being used is too basic, favoring elimination over substitution.

• Substrate Structure: The substrate is sterically hindered or prone to elimination.

• High Reaction Temperature: Higher temperatures can sometimes favor elimination pathways.

Solutions:

• Promoter Selection:

  • If using Et3N·2HF results in significant elimination, switching to the less basic Et3N·3HF may improve selectivity.[9][11]

  • DBU can also be an effective promoter to minimize elimination in certain cases.[9]

• Reaction Conditions:

  • Perform the reaction at a lower temperature (e.g., -78 °C to room temperature) to disfavor the elimination pathway.

  • Using more concentrated reaction conditions has been shown to improve selectivity in some instances.[9]

Issue 3: Formation of Unexpected Byproducts (e.g., Ethers, Sulfinates)

Possible Causes:

• "Fluoride-Starved" Conditions: In the absence of a sufficient external fluoride source, the activated alcohol intermediate can be attacked by another molecule of the alcohol starting material, leading to ether formation.[9][11]

• Reaction with Solvent: Certain solvents can react with the activated intermediate. For example, acetonitrile (B52724) can lead to Ritter-type reactions.[9]

Solutions:

• Ensure Adequate Fluoride Source: Use a sufficient excess of a promoter like Et3N·3HF or Et3N·2HF.

• Solvent Choice: Use inert solvents such as dichloromethane (B109758) (DCM) or 1,2-dichloroethane (DCE).[9]

• Order of Addition: As mentioned previously, adding the substrate to a pre-mixed solution of XtalFluor-E and the fluoride source can minimize the lifetime of the "fluoride-starved" activated intermediate.

Data Summary Tables

Table 1: Comparison of Deoxyfluorination Reagents

Reagent	Form	Onset of Decomposition	Tmax	-ΔH (J/g)	Key Advantages
XtalFluor-E	Crystalline Solid	119 °C	205 °C	1260	High thermal stability, easy to handle, high selectivity.[2][9][10][11]
XtalFluor-M	Crystalline Solid	141 °C	243 °C	773	Highest thermal stability, easy to handle, high selectivity.[9][10]
DAST	Liquid	~60 °C	155 °C	1641	Well-established reagent.
Deoxo-Fluor	Liquid	~70 °C	158 °C	1031	Less energetic decomposition than DAST.

Table 2: Influence of Promoter on Deoxyfluorination of Alcohols

Substrate	Promoter	Reagent	Solvent	Temp (°C)	Ratio (Fluoride:Elimination)	Yield (%)
4-(Boc-amino)cyclohexanone	Et3N·2HF	XtalFluor-E	DCE	Reflux	1.8 : 1	-
4-(Boc-amino)cyclohexanone	Et3N·3HF	XtalFluor-E	DCE	Reflux	5.1 : 1	-
(R)-N-Cbz-3-hydroxypyrrolidine	Et3N·2HF	XtalFluor-E	DCM	-78 to RT	5.9 : 1	-
(R)-N-Cbz-3-hydroxypyrrolidine	DBU	XtalFluor-E	DCM	-78 to RT	>20 : 1	85
2-Hydroxy-2-methylpropanoate	DBU	XtalFluor-E	DCM	-78 to RT	4.1 : 1	-
2-Hydroxy-2-methylpropanoate	Et3N·2HF	XtalFluor-M	DCM	-78 to RT	21 : 1	-

Table 3: Deoxyfluorination of Carbonyls

Substrate	Promoter	Reagent	Solvent	Temp (°C)	Ratio (gem-Difluoride:Vinyl Fluoride)	Yield (%)
4-tert-butylcyclohexanone	Et3N·2HF	XtalFluor-E	DCM	RT	62 : 1	91
Cyclohexane-1,4-dione mono(ethylene glycol) acetal	Et3N·2HF	XtalFluor-M	DCM	RT	9 : 1	85
N-Cbz-4-piperidinone	Et3N·2HF	XtalFluor-E	DCM	RT	13 : 1	81

Experimental Protocols

General Procedure for Deoxyfluorination of an Alcohol using XtalFluor-E and Et3N·3HF

• To a solution of the alcohol (1.0 mmol) and triethylamine trihydrofluoride (2.0 mmol) in anhydrous dichloromethane (3.0 mL) under a nitrogen atmosphere at 0 °C, add XtalFluor-E (1.5 mmol) portion-wise.

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by slowly adding a 5% aqueous sodium bicarbonate solution (5 mL).

• Stir the mixture vigorously for 15 minutes.

• Extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Procedure for Deoxyfluorination of a Ketone using XtalFluor-E and Et3N·2HF

• Prepare Et3N·2HF in situ by adding triethylamine (1.0 mmol) to a solution of triethylamine trihydrofluoride (1.0 mmol) in anhydrous dichloromethane (3.0 mL).

• To this solution, add the ketone (1.0 mmol) followed by XtalFluor-E (1.5 mmol) at room temperature under a nitrogen atmosphere.

• Stir the reaction mixture at room temperature and monitor its progress.

• Upon completion, work up the reaction as described in the alcohol fluorination procedure.

Visualizations

Caption: General workflow for a typical XtalFluor-E deoxyfluorination reaction.

Caption: Troubleshooting logic for common issues in XtalFluor-E reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. Buy XtalFluor-E | 63517-29-3 [smolecule.com]
• 3. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. XtalFluor-E®とXtalFluor-M®：取り扱い簡便な固体フッ素化剤 [sigmaaldrich.com]
• 5. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 6. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [merckmillipore.com]
• 7. XtalFluor-E®とXtalFluor-M®：取り扱い簡便な固体フッ素化剤 [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 10. manchesterorganics.com [manchesterorganics.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Simpler fluorine chemistry [soci.org]
• 13. Diethylaminodifluorosulfinium tetrafluoroborate - Enamine [enamine.net]
• 14. XtalFluor-E | 63517-29-3 | Benchchem [benchchem.com]

common side reactions with XtalFluor-E and how to avoid them

Welcome to the technical support center for XtalFluor-E. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and side reactions encountered during fluorination experiments with XtalFluor-E.

Frequently Asked Questions (FAQs)

Q1: My fluorination reaction with XtalFluor-E is sluggish or shows no conversion. What is the likely cause?

A1: XtalFluor-E is often a poor fluorinating agent when used alone.[1][2] It requires a promoter to serve as an exogenous source of fluoride (B91410).[1][3] Without a promoter, the reaction is likely "fluoride-starved," leading to poor conversion.[1][3]

Q2: What are the most common side reactions observed with XtalFluor-E?

A2: Common side reactions include:

• Elimination: Formation of alkenes is a frequent side reaction, particularly with substrates prone to dehydration.[2][4]

• Ether Formation: The activated substrate can be trapped by an alcohol nucleophile (including the starting material) instead of fluoride, leading to the formation of ethers.[1][2]

• Ritter-type Reactions: When using acetonitrile (B52724) as a solvent, Ritter-type reactions can occur, leading to the formation of acetamide (B32628) byproducts.[2]

Q3: How can I minimize or avoid these side reactions?

A3: The most effective way to mitigate side reactions is to use a promoter.[1][2] Common promoters include triethylamine (B128534) trihydrofluoride (Et₃N·3HF), triethylamine dihydrofluoride (Et₃N·2HF), and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[1][5] These additives provide a source of fluoride ions, which promotes the desired fluorination and outcompetes side reactions.[1] The choice of solvent is also critical; for instance, avoiding acetonitrile can prevent Ritter-type reactions.[2]

Q4: Which promoter should I choose for my reaction?

A4: The choice of promoter can significantly impact the reaction outcome.

• Et₃N·3HF is a good starting point for many reactions.[5]

• Et₃N·2HF is considered a more nucleophilic and less basic fluoride source and can be more effective for secondary alcohols where conversions with Et₃N·3HF might be problematic.[1][2]

• DBU is a good choice for acid-sensitive substrates.[5]

Q5: What is the recommended order of addition for the reagents?

A5: The order of addition is a key parameter.[1] While specific protocols may vary, a general recommendation is to add the promoter to the substrate before the addition of XtalFluor-E.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or No Conversion	Reaction is "fluoride-starved" due to the absence of a promoter.[1][3]	Add a promoter such as Et₃N·3HF, Et₃N·2HF, or DBU.[1][5]
Inactive reagent.	Use a fresh batch of XtalFluor-E.
Formation of Elimination Byproducts	The substrate is prone to dehydration.[3]	Use XtalFluor-E with a promoter, which is generally more selective and gives fewer elimination byproducts compared to DAST or Deoxo-Fluor.[1][2] Consider using a less basic fluoride source like Et₃N·2HF.[2]
Formation of Ether Byproducts	Nucleophilic attack by the alcohol starting material on the activated intermediate.[1][2]	Ensure a sufficient concentration of the fluoride promoter to facilitate the desired SN2 displacement.[1]
Formation of Acetamide Byproducts	Use of acetonitrile as a solvent, leading to a Ritter-type reaction.[2]	Use a non-participating solvent such as dichloromethane (B109758) (DCM).[2]

Quantitative Data on Promoter Effectiveness

The choice of promoter can significantly influence the yield of the desired fluorinated product and minimize side reactions.

Table 1: Comparison of Promoters in the Fluorination of 1-phenyl-3-butanol with XtalFluor-M *

Promoter	Unreacted Starting Material (%)
Et₃N·HF	31%
Et₃N·3HF	17%
Et₃N·2HF	4%

*Data suggests that Et₃N·2HF is a more effective promoter for this secondary alcohol, leading to higher conversion.[2]

Table 2: Comparison of Fluorinating Agents for the Conversion of 4-tert-butylcyclohexanone (B146137) to the gem-difluoride

Reagent	Ratio of gem-difluoride to vinyl fluoride
DAST	2:1
Deoxo-Fluor	5:1
XtalFluor-E with Et₃N·2HF	62:1

*This data highlights the superior selectivity of XtalFluor-E in combination with a promoter, significantly reducing the elimination side product.[1][2]

Experimental Protocols

General Procedure for Deoxyfluorination of Alcohols using XtalFluor-E and a Promoter:

• In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the alcohol substrate (1.0 eq) in an anhydrous solvent (e.g., dichloromethane).

• Add the promoter (e.g., Et₃N·3HF, 1.5 - 2.0 eq).

• Cool the mixture to the desired temperature (e.g., 0 °C or -78 °C).

• Slowly add XtalFluor-E (1.5 eq) to the stirred solution.

• Allow the reaction to stir and warm to room temperature over several hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Visualizing Reaction Pathways

Diagram 1: Desired Deoxyfluorination Pathway vs. Side Reactions

Caption: Desired fluorination versus common side reactions.

Diagram 2: Troubleshooting Logic for XtalFluor-E Reactions

Caption: Troubleshooting flowchart for common XtalFluor-E issues.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simpler fluorine chemistry [soci.org]
• 4. Diethylaminodifluorosulfinium tetrafluoroborate - Enamine [enamine.net]
• 5. manchesterorganics.com [manchesterorganics.com]

XtalFluor-E Fluorination Reactions: Technical Support Center

Welcome to the technical support center for XtalFluor-E fluorination reactions. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting and optimizing their fluorination experiments.

Frequently Asked Questions (FAQs)

Q1: What is XtalFluor-E and what are its advantages over other deoxofluorinating agents?

XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate) is a crystalline deoxofluorinating agent used to convert alcohols to alkyl fluorides and carbonyl compounds to gem-difluorides.[1][2][3][4][5] It offers several key advantages over traditional reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor®:

• Enhanced Safety and Stability: XtalFluor-E is a thermally stable solid with a higher decomposition temperature compared to DAST and Deoxo-Fluor®, reducing the risk of explosive decomposition.[6][7] ARC thermograms show decomposition onsets at 119°C for XtalFluor-E, whereas DAST and Deoxo-Fluor® begin to decompose at 60°C.[2][6]

• Ease of Handling: As a free-flowing crystalline solid, XtalFluor-E is easier and safer to handle than the fuming liquid nature of DAST and Deoxo-Fluor®.[1][2][3][4][5][8] It is also less sensitive to moisture.[2]

• Compatibility with Standard Glassware: Unlike DAST and Deoxo-Fluor®, XtalFluor-E does not generate highly corrosive hydrogen fluoride (B91410) (HF) under anhydrous conditions, making it compatible with standard borosilicate glassware.[1][2][3][4][5][7]

• Improved Selectivity: XtalFluor-E typically provides significantly fewer elimination side products compared to DAST and Deoxo-Fluor®.[1][2][3][4][5][8]

Q2: My XtalFluor-E reaction is not working or shows very low conversion. What are the common causes?

Several factors can contribute to a failed or low-yielding XtalFluor-E fluorination reaction. Here are the most common issues:

• Absence of a Promoter/Activator: XtalFluor-E itself is a poor fluorinating agent for alcohols and is completely inert towards carbonyls without the presence of a promoter.[1] An external fluoride source or a base is required to facilitate the reaction.

• Inappropriate Promoter Choice: The choice of promoter is crucial and substrate-dependent. Common promoters include triethylamine (B128534) trihydrofluoride (Et₃N·3HF), triethylamine dihydrofluoride (Et₃N·2HF), and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[1][2][3][4][5] For acid-sensitive substrates, DBU is often a good choice for fluorinating alcohols and carboxylic acids.[6] If conversion is an issue with Et₃N·3HF, the more reactive Et₃N·2HF may provide better results.[2][6]

• Solvent Incompatibility: Acetonitrile has been shown to be incompatible with XtalFluor-E reactions, leading to the formation of side products like acetamides through a Ritter-type reaction.[1][4] Dichloromethane (DCM) and 1,2-dichloroethane (B1671644) (DCE) are commonly used and recommended solvents.[1][2][6]

• Reaction Temperature: While many reactions proceed at room temperature or are initiated at lower temperatures (e.g., -78°C) and then warmed to room temperature, some substrates may require heating (e.g., refluxing in DCE) to achieve complete conversion.[2][6]

Troubleshooting Guide

Issue 1: No Reaction or Low Product Yield

If you observe no formation of the desired fluorinated product or the yield is significantly lower than expected, consider the following troubleshooting steps:

Troubleshooting Workflow: Low Conversion

Caption: Troubleshooting flowchart for low or no conversion in XtalFluor-E reactions.

Issue 2: Formation of Elimination Byproducts

A common side reaction in deoxofluorination is the elimination of the alcohol to form an alkene. While XtalFluor-E is known to produce fewer elimination byproducts than DAST, it can still occur.

Strategies to Minimize Elimination:

• Promoter Selection: The choice of promoter can significantly influence the ratio of fluorination to elimination. For some substrates, DBU provides better selectivity against elimination compared to Et₃N·2HF.[1]

• Temperature Control: Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can help to suppress elimination side reactions.

Table 1: Effect of Promoter on Product Selectivity

Substrate	Promoter	Reagent	Product Ratio (Fluoride:Elimination)	Reference
2-Hydroxy-2-methylpropanoate	DBU	XtalFluor-E	4.1:1	[1]
2-Hydroxy-2-methylpropanoate	Et₃N·2HF	XtalFluor-E	1.9:1	[1]
2-Hydroxy-2-methylpropanoate	Et₃N·2HF	XtalFluor-M	21:1	[1]
4-tert-butylcyclohexanone	Et₃N·2HF	XtalFluor-E	62:1 (gem-difluoride:vinyl fluoride)	[1]

Issue 3: Formation of Other Byproducts (Ethers, Sulfinates)

In the absence of a sufficient fluoride source or an appropriate base, other nucleophiles present in the reaction mixture, such as the starting alcohol, can compete with the fluoride ion, leading to the formation of ether or sulfinate byproducts.[1][2]

Reaction Pathway: Formation of Byproducts

Caption: Simplified reaction pathways showing desired fluorination versus side product formation.

Solution: Ensure the correct stoichiometry of the promoter is used to provide an adequate source of fluoride ions. The order of addition can also be important; adding the substrate to a pre-mixed solution of XtalFluor-E and the promoter can sometimes improve results.[2]

Key Experimental Protocols

General Procedure for Deoxofluorination of Alcohols using XtalFluor-E and a Promoter

• Preparation: To a solution of the alcohol (1.0 mmol) in an anhydrous solvent (e.g., CH₂Cl₂ (3.0 mL)) under a nitrogen atmosphere, add the promoter.

• Addition of Reagents:

  • For Et₃N·3HF or Et₃N·2HF: Cool the solution to the desired temperature (e.g., 0°C or -78°C). Add the promoter (e.g., Et₃N·3HF, 2.0 mmol), followed by the addition of XtalFluor-E (1.5 mmol).[2][6]

  • For DBU: Cool the solution to -78°C. Add DBU (1.5 mmol), followed by the addition of XtalFluor-E (1.5 mmol).[1][2]

• Reaction: Stir the mixture for 30 minutes at the initial temperature, then allow it to warm to room temperature and stir for an additional 2 to 24 hours, monitoring by TLC or LC-MS.[1][2][6]

• Quenching: Carefully quench the reaction with a 5% aqueous sodium bicarbonate (NaHCO₃) solution and stir for 15 minutes.[1][2][6]

• Workup: Extract the mixture with CH₂Cl₂ (2x). Combine the organic layers, dry over MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by standard methods, such as column chromatography.[6]

Table 2: Recommended Starting Conditions for Deoxofluorination

Substrate Type	Promoter	Solvent	Temperature	Molar Ratio (Substrate:XtalFluor-E:Promoter)
Primary/Secondary Alcohols	Et₃N·3HF	CH₂Cl₂	0°C to RT	1 : 1.5 : 2
Acid-Sensitive Alcohols	DBU	CH₂Cl₂	-78°C to RT	1 : 1.5 : 1.5
Aldehydes/Ketones	Et₃N·3HF	CH₂Cl₂	RT	1 : 1.5 : 2
Carboxylic Acids	(catalytic NaF)	EtOAc	RT	1 : 1.2 : 0.1

Note: These are general starting points. Optimization of stoichiometry, temperature, and reaction time is often necessary for specific substrates.[6][9]

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. manchesterorganics.com [manchesterorganics.com]
• 7. Buy XtalFluor-E | 63517-29-3 [smolecule.com]
• 8. Diethylaminodifluorosulfinium tetrafluoroborate - Enamine [enamine.net]
• 9. Synthesis of Acyl Fluorides from Carboxylic Acids Using NaF-Assisted Deoxofluorination with XtalFluor-E [organic-chemistry.org]

managing elimination byproducts in XtalFluor-E reactions

This technical support center provides troubleshooting guidance and frequently asked questions for managing elimination byproducts in reactions utilizing XtalFluor-E.

Frequently Asked Questions (FAQs)

Q1: What is XtalFluor-E and what are its primary advantages?

XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate) is a deoxofluorinating agent used to convert alcohols to alkyl fluorides and carbonyl compounds to gem-difluorides.[1][2] It is a crystalline solid that offers significant advantages over older reagents like DAST and Deoxo-Fluor, including enhanced thermal stability, easier handling, and improved safety.[1][2][3][4] Notably, XtalFluor-E reactions do not generate corrosive hydrogen fluoride (B91410) (HF), allowing for the use of standard borosilicate glassware.[1][2]

Q2: What are the common byproducts in XtalFluor-E reactions?

The most common side products in XtalFluor-E mediated deoxofluorination reactions are elimination products, such as alkenes from alcohols or vinyl fluorides from carbonyl compounds.[1] However, XtalFluor-E is generally more selective and produces significantly fewer elimination byproducts compared to reagents like DAST and Deoxo-Fluor.[1][2]

Q3: Why are promoters necessary for XtalFluor-E reactions?

XtalFluor-E itself is a poor fluorinating agent.[1] Its effectiveness is significantly enhanced when used in conjunction with a promoter.[1][2] These promoters can be a fluoride source, such as triethylamine (B128534) trihydrofluoride (Et₃N·3HF) or triethylamine dihydrofluoride (Et₃N·2HF), or a non-nucleophilic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[1][3] The promoter facilitates the desired fluorination pathway.[4]

Q4: How do I quench a XtalFluor-E reaction?

A standard procedure for quenching a XtalFluor-E reaction involves the addition of a 5% aqueous sodium bicarbonate (NaHCO₃) solution.[1][2][3] The mixture is typically stirred for about 15 minutes to ensure complete neutralization before proceeding with extraction of the product.[1][2][3]

Troubleshooting Guide: Managing Elimination Byproducts

This guide addresses the issue of excessive elimination byproduct formation during deoxofluorination reactions with XtalFluor-E.

Problem: My reaction is producing a high proportion of elimination byproducts.

Several factors can influence the ratio of desired fluorinated product to undesired elimination byproduct. The following steps can help minimize the formation of elimination products.

Solution 1: Optimize the Promoter System

The choice of promoter can have a significant impact on the reaction's selectivity.

• For acid-sensitive substrates: DBU is a good initial choice as it is a non-nucleophilic base and can minimize acid-catalyzed elimination.[3]

• General starting point: Et₃N·3HF is often a good starting point for many substrates.[3]

• For problematic conversions: If the reaction with Et₃N·3HF is slow or incomplete, switching to the more reactive Et₃N·2HF may improve the conversion rate.[3] However, be aware that the more reactive promoter might also increase the amount of elimination.

• Comparative data: The selectivity for fluorination over elimination can be highly substrate-dependent. It is often beneficial to screen different promoters to find the optimal conditions for a specific substrate.[1]

Solution 2: Control the Reaction Temperature

• Low-temperature start: It is good practice to start the reaction at a low temperature (e.g., -78 °C or 0 °C) and then allow it to slowly warm to room temperature.[1][2] This can help to control the reaction rate and improve selectivity.

• Avoid excessive heating: While heating in a solvent like 1,2-dichloroethane (B1671644) (DCE) can be used to drive sluggish reactions to completion, it may also favor elimination pathways.[3] Use heating judiciously and only if other methods to improve conversion fail.

Solution 3: Check the Order of Reagent Addition

The order in which reagents are added can be critical. For reactions involving Et₃N·3HF, adding the alcohol to a pre-mixed solution of XtalFluor-E and the promoter generally leads to better results than adding the promoter to a mixture of the alcohol and XtalFluor-E.[1][2]

Quantitative Data Summary

The following tables summarize the reported selectivity of XtalFluor-E in deoxofluorination reactions for different substrates and promoters, highlighting the ratio of the desired fluorinated product to the elimination byproduct.

Table 1: Deoxofluorination of Alcohols

Substrate	Promoter	Product:Elimination Ratio	Reference
2-Hydroxy-2-methylpropanoate	Et₃N·2HF / XtalFluor-M	21:1	[1]
2-Hydroxy-2-methylpropanoate	DBU / XtalFluor-E	4.1:1	[1]
2-Hydroxy-2-methylpropanoate	Et₃N·2HF / XtalFluor-E	1.9:1	[1]
(R)-N-Cbz-3-hydroxypyrrolidine	DBU / XtalFluor-E	6.9:1	[2]

Table 2: Deoxofluorination of Carbonyls

Substrate	Reagent Comparison	Product:Elimination Ratio	Reference
4-tert-butylcyclohexanone	XtalFluor-E / Et₃N·2HF	62:1	[1][2]
4-tert-butylcyclohexanone	Deoxo-Fluor	5:1	[1][2]
4-tert-butylcyclohexanone	DAST	2:1	[1][2]

Experimental Protocols

General Procedure for Deoxofluorination of an Alcohol using XtalFluor-E and DBU [2][3]

• Dissolve the alcohol substrate (1.0 mmol) and DBU (1.5 mmol) in dichloromethane (B109758) (CH₂Cl₂, 3.0 mL).

• Cool the solution to the desired starting temperature (e.g., -78 °C or 0 °C).

• Add XtalFluor-E (1.5 mmol) to the cooled solution.

• Stir the reaction mixture under a nitrogen atmosphere for 30 minutes at the initial temperature, then allow it to warm to room temperature.

• Monitor the reaction for completion.

• Upon completion, quench the reaction by adding a 5% aqueous sodium bicarbonate solution (NaHCO₃).

• Stir the mixture for 15 minutes.

• Extract the product with dichloromethane (2x).

• Combine the organic phases, dry over magnesium sulfate (B86663) (MgSO₄), and filter.

• Evaporate the solvent and purify the crude product using standard methods (e.g., column chromatography).

General Procedure for Deoxofluorination of a Carbonyl using XtalFluor-E and Et₃N·3HF [1][2]

• To a solution of triethylamine trihydrofluoride (2.0 mmol) in dichloromethane (3.0 mL) at room temperature, add XtalFluor-E (1.5 mmol).

• Add the carbonyl substrate (1.0 mmol) to the mixture.

• Stir the reaction for the required time at room temperature.

• Upon completion, quench the reaction with a 5% aqueous sodium bicarbonate solution.

• Stir the mixture for 15 minutes.

• Extract the product with dichloromethane (2x).

• Combine the organic phases, dry, filter, and evaporate the solvent.

• Purify the crude product.

Visualizations

Caption: General experimental workflow for a XtalFluor-E deoxofluorination reaction.

Caption: Troubleshooting logic for minimizing elimination byproducts in XtalFluor-E reactions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 3. manchesterorganics.com [manchesterorganics.com]
• 4. Simpler fluorine chemistry [soci.org]

impact of reaction temperature on XtalFluor-E performance

Welcome to the technical support center for XtalFluor-E. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing their deoxyfluorination reactions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What is XtalFluor-E and what are its main advantages?

XtalFluor-E, or diethylaminodifluorosulfinium tetrafluoroborate, is a crystalline deoxyfluorinating agent.[1][2] Its primary advantages over traditional reagents like DAST and Deoxo-Fluor include:

• Enhanced Thermal Stability: XtalFluor-E is significantly more thermally stable, with an onset of self-accelerated decomposition at 119°C, compared to 60°C for DAST and Deoxo-Fluor.[3] This provides a greater margin of safety during handling and reaction scale-up.

• Ease of Handling: As a crystalline solid, it is easier and safer to handle than the liquid and thermally sensitive traditional reagents.

• Compatibility with Standard Glassware: Under anhydrous conditions, XtalFluor-E does not generate corrosive hydrogen fluoride (B91410) (HF), making it compatible with standard borosilicate glass vessels.[1][4]

• Improved Selectivity: It often provides a higher selectivity for the desired fluorinated product with fewer elimination side products.[1][4]

Q2: Does XtalFluor-E require any special activators or co-reagents?

Yes. XtalFluor-E is often a poor fluorinating agent on its own and typically requires a promoter or an external fluoride source to achieve efficient deoxyfluorination.[1][2] Commonly used promoters include triethylamine (B128534) trihydrofluoride (Et₃N·3HF), triethylamine dihydrofluoride (Et₃N·2HF), and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[1][4]

Q3: What is the recommended storage temperature for XtalFluor-E?

For long-term storage and to ensure optimal performance, it is recommended to store XtalFluor-E at -20°C.

Q4: Can XtalFluor-E be used for reactions other than deoxyfluorination?

Yes, XtalFluor-E is a versatile reagent that has been employed in a variety of other chemical transformations, including:

• Amidation of carboxylic acids.[5]

• Dehydration and cyclodehydration reactions.[2]

• Ring expansion.[2]

• Formylation.[2]

Troubleshooting Guide

Issue 1: Low or No Yield of the Desired Fluorinated Product

Possible Cause	Troubleshooting Step	Rationale
Inactive Reagent	Use a fresh batch of XtalFluor-E. Ensure it has been stored properly under anhydrous conditions.	XtalFluor-E can degrade over time, especially with exposure to moisture.
Insufficient Activation	Ensure the presence of a suitable promoter (e.g., Et₃N·3HF, DBU). For carbonyl substrates, an exogenous fluoride source is crucial.[1][6]	XtalFluor-E requires activation to be an effective fluorinating agent.
Low Reaction Temperature	Gradually increase the reaction temperature. Some reactions may require warming from a low initial temperature (e.g., -78°C) to room temperature or even gentle heating to proceed at a reasonable rate.[7]	Reaction kinetics are temperature-dependent. Insufficient thermal energy can lead to a slow or stalled reaction.
Steric Hindrance	For sterically hindered substrates, consider increasing the equivalents of XtalFluor-E and the promoter. A higher reaction temperature may also be necessary.	Hindered substrates may require more forcing conditions to react efficiently.

Issue 2: Formation of Elimination Byproducts

Possible Cause	Troubleshooting Step	Rationale
High Reaction Temperature	Lower the reaction temperature. Start the reaction at a low temperature (e.g., -78°C or 0°C) and allow it to slowly warm to room temperature.[7]	Elimination reactions are generally favored at higher temperatures.[8]
Strongly Basic Conditions	If using a strong, non-nucleophilic base like DBU as a promoter, consider switching to a milder fluoride source such as Et₃N·3HF.	The basicity of the promoter can influence the degree of elimination. For some substrates, DBU can provide higher selectivity against elimination.[1]
Substrate Susceptibility	For substrates prone to elimination, using a less reactive promoter like Et₃N·3HF might be beneficial.[3]	Optimizing the promoter can help favor the desired substitution reaction over elimination.

Issue 3: Formation of Other Byproducts (e.g., Ethers, Sulfinates)

Possible Cause	Troubleshooting Step	Rationale
"Fluoride-Starved" Reaction Conditions	Ensure an adequate amount of the fluoride source (promoter) is present.	In the absence of sufficient fluoride, the activated alcohol intermediate can be attacked by other nucleophiles present in the reaction mixture, such as another alcohol molecule, leading to ether formation.[1]
Reaction with Solvent	In some cases, the solvent can participate in side reactions. For example, Ritter-type reactions have been observed with acetonitrile.[1]	Consider using a non-participating solvent like dichloromethane (B109758) (DCM) or 1,2-dichloroethane (B1671644) (DCE).

Impact of Reaction Temperature on XtalFluor-E Performance

The reaction temperature is a critical parameter that can significantly influence the yield, reaction rate, and selectivity of deoxyfluorination reactions with XtalFluor-E.

General Temperature Recommendations:

Temperature Range	Typical Application	Considerations
-78°C to 0°C	Initial addition of reagents, reactions with thermally sensitive or acid-sensitive substrates.	Minimizes side reactions like elimination and decomposition. The reaction may require warming to proceed to completion.
Room Temperature (20-25°C)	Many standard deoxyfluorination reactions.	A good starting point for optimization. Some reactions can be performed entirely at room temperature.[5][9]
Elevated Temperatures (e.g., Reflux)	For unreactive or sterically hindered substrates that show low conversion at room temperature.[3]	Increases the risk of elimination byproducts and reagent decomposition. XtalFluor-E's high thermal stability makes it safer for this purpose than DAST.

Experimental Protocols

General Procedure for Deoxyfluorination of an Alcohol at Low Temperature:

• In a flame-dried flask under an inert atmosphere (e.g., argon), dissolve the alcohol substrate (1.0 eq) in anhydrous dichloromethane (DCM).

• Cool the solution to -78°C using a dry ice/acetone bath.

• Add the promoter, for example, DBU (1.5 eq), followed by the slow addition of XtalFluor-E (1.5 eq).[1]

• Stir the reaction mixture at -78°C for 30 minutes, then allow it to slowly warm to room temperature and stir for an additional 1-24 hours, monitoring by TLC or LC-MS.[1]

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., DCM), dry the combined organic layers over a drying agent (e.g., MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

General Procedure for Deoxyfluorination of a Carbonyl at Room Temperature:

• To a dry flask under an inert atmosphere, add the carbonyl substrate (1.0 eq), XtalFluor-E (1.5 eq), and a promoter such as Et₃N·3HF (3.0 eq) in an anhydrous solvent like DCM.[9]

• Stir the mixture at room temperature for 2-18 hours, monitoring the reaction progress.

• After completion, carefully quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Work up the reaction as described in the previous procedure.

Visualizations

Caption: General reaction pathway for the deoxyfluorination of alcohols using XtalFluor-E.

Caption: A logical workflow for troubleshooting common issues in XtalFluor-E reactions.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. manchesterorganics.com [manchesterorganics.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Technical Support Center: XtalFluor-E Reactions - Solvent Selection

This technical support center provides guidance for researchers, scientists, and drug development professionals on the appropriate selection of solvents for reactions involving XtalFluor-E.

Frequently Asked questions (FAQs)

Q1: What are the most common and recommended solvents for XtalFluor-E reactions?

A1: Dichloromethane (B109758) (CH₂Cl₂) and 1,2-dichloroethane (B1671644) (DCE) are the most commonly employed and generally recommended solvents for deoxofluorination reactions using XtalFluor-E. For dehydration reactions and the deoxofluorination of carboxylic acids, ethyl acetate (B1210297) (EtOAc) has been identified as a highly effective and environmentally benign option.[1][2][3] For amidation reactions, tetrahydrofuran (B95107) (THF) is a suitable choice.[4]

Q2: Are there any solvents that are incompatible with XtalFluor-E?

A2: Yes, acetonitrile (B52724) is known to be incompatible with XtalFluor-E reactions, particularly in the fluorination of alcohols. Its use can lead to undesirable side reactions, such as the Ritter-type reaction, which results in the formation of acetamide (B32628) byproducts instead of the desired fluoride (B91410).[5]

Q3: Can XtalFluor-E reactions be performed without a solvent?

A3: In some cases, yes. For instance, the deoxofluorination of aromatic aldehydes using XtalFluor-E can be effectively carried out at room temperature under solvent-free (neat) conditions.[6]

Q4: How does the choice of promoter influence the solvent selection?

A4: XtalFluor-E often requires a promoter, such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or triethylamine (B128534) trihydrofluoride (Et₃N·3HF), for efficient reactivity.[5] The choice of promoter and solvent are often linked. For example, reactions using DBU as a promoter are commonly performed in dichloromethane.[5] When Et₃N·3HF is used, 1,2-dichloroethane is a suitable solvent, especially when heating is required.[7]

Q5: Why are anhydrous conditions important for XtalFluor-E reactions?

A5: XtalFluor-E is sensitive to moisture. The presence of water can lead to the hydrolysis of the reagent and the formation of unwanted byproducts, ultimately reducing the yield of the desired fluorinated product. Therefore, it is crucial to use anhydrous solvents and reagents and to perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Yield	Inappropriate solvent choice.	- Ensure you are not using an incompatible solvent like acetonitrile.[5] - For deoxofluorinations, consider using dichloromethane or 1,2-dichloroethane. - For dehydrations or carboxylic acid fluorination, ethyl acetate is a good choice.[1][2][3]
Presence of moisture.	- Use anhydrous solvents and reagents. - Flame-dry glassware before use. - Conduct the reaction under an inert atmosphere.
Inefficient promotion.	- Ensure the appropriate promoter (e.g., DBU, Et₃N·3HF) is being used for your specific substrate and reaction type.
Formation of Side Products (e.g., ethers, elimination products)	Reaction is sluggish or "fluoride-starved".	- The combination of XtalFluor-E with a suitable promoter like DBU or Et₃N·nHF can enhance selectivity and minimize side products compared to older fluorinating agents.[5] - In the case of alcohol fluorination in dichloromethane without a strong promoter, ether and sulfinate byproducts can form.[5]
Ritter-type reaction with solvent.	- This is a known issue with acetonitrile.[5] Switch to a non-participating solvent like dichloromethane.
Reaction is Sluggish	Suboptimal solvent or temperature.	- Some reactions may require heating. In such cases, a higher-boiling solvent like 1,2-dichloroethane may be preferable to dichloromethane.[7]
Poor solubility of reagents.	- Ensure your substrate and reagents are sufficiently soluble in the chosen solvent at the reaction temperature.

Data Presentation

Table 1: Recommended Solvents for Different XtalFluor-E Reactions and Typical Reported Yields

Reaction Type	Recommended Solvent(s)	Promoter(s)	Typical Yield Range	Notes
Deoxofluorination of Alcohols	Dichloromethane (CH₂Cl₂)	DBU, Et₃N·nHF	Varies (e.g., 32% for hydrocinnamyl alcohol with XtalFluor-E alone)	Yields are highly substrate-dependent. Promoters are generally required for good yields and selectivity.[5]
1,2-Dichloroethane (DCE)	Et₃N·nHF	Good to excellent	Suitable for reactions requiring elevated temperatures.[7]
Deoxofluorination of Carboxylic Acids	Ethyl Acetate (EtOAc)	NaF (catalytic)	36-99%	An environmentally friendly option.[1]
Dehydration of Aldoximes and Amides	Ethyl Acetate (EtOAc)	-	Up to 99%	Rapid reactions at room temperature.[3]
Amidation of Carboxylic Acids	Tetrahydrofuran (THF)	-	52-97%	Mild conditions (0°C to room temperature).[4]
Deoxofluorination of Aromatic Aldehydes	None (Neat)	-	21-87%	Reaction proceeds at room temperature without added solvent.[6]

Experimental Protocols

Protocol 1: General Procedure for the Deoxofluorination of an Alcohol using XtalFluor-E and DBU in Dichloromethane

This protocol is a representative example for the fluorination of an alcohol.

• To a solution of the alcohol (1.0 mmol) in anhydrous dichloromethane (3.0 mL) cooled to -78°C under a nitrogen atmosphere, successively add DBU (1.5 mmol) and XtalFluor-E (1.5 mmol).

• Stir the reaction mixture under nitrogen for 30 minutes at -78°C.

• Allow the reaction mixture to warm to room temperature and stir for an additional 24 hours.

• Quench the reaction by adding a 5% aqueous sodium bicarbonate solution (5 mL) and stir for 15 minutes.

• Extract the mixture with dichloromethane (2 x 10 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by standard methods (e.g., column chromatography).

Protocol 2: Deoxofluorination of a Carboxylic Acid using XtalFluor-E and NaF in Ethyl Acetate

This protocol is a representative example for the synthesis of an acyl fluoride.

• In a vial under a nitrogen atmosphere, add the carboxylic acid (1.0 mmol), XtalFluor-E (1.2 mmol), and sodium fluoride (0.2 mmol).

• Add anhydrous ethyl acetate (2.0 mL) to the vial.

• Stir the reaction mixture at room temperature. Monitor the reaction progress by TLC or another suitable analytical technique.

• Upon completion, filter the reaction mixture through a short pad of silica (B1680970) gel, eluting with ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the acyl fluoride.

Visualizations

Caption: General experimental workflow for a typical XtalFluor-E reaction.

Caption: Decision logic for selecting an appropriate solvent for XtalFluor-E reactions.

References

• 1. Synthesis of Acyl Fluorides from Carboxylic Acids Using NaF-Assisted Deoxofluorination with XtalFluor-E [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of Nitriles from Aldoximes and Primary Amides Using XtalFluor-E [organic-chemistry.org]
• 4. XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. manchesterorganics.com [manchesterorganics.com]

dealing with moisture sensitivity of XtalFluor-E

Welcome to the technical support center for XtalFluor-E. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on handling the moisture sensitivity of this reagent and to troubleshoot common issues encountered during its use in deoxofluorination and other reactions.

Frequently Asked Questions (FAQs)

Q1: What is XtalFluor-E and what are its main advantages?

XtalFluor-E, or diethylaminodifluorosulfinium tetrafluoroborate, is a crystalline deoxofluorinating agent used to convert alcohols to alkyl fluorides and carbonyl compounds to gem-difluorides.[1][2][3] Its primary advantages over traditional reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor include:

• Enhanced Safety: It exhibits significantly greater thermal stability, with a higher decomposition temperature.[1][2][3][4]

• Ease of Handling: As a free-flowing crystalline solid, it is easier and safer to handle than the fuming liquid nature of DAST and Deoxo-Fluor.[1][4]

• Compatibility with Standard Glassware: Unlike DAST, XtalFluor-E does not generate highly corrosive hydrogen fluoride (B91410) (HF) under anhydrous conditions, making it compatible with standard borosilicate glassware.[1][2][4]

• Improved Selectivity: It often provides higher yields with fewer elimination byproducts compared to DAST and Deoxo-Fluor.[1][3]

Q2: How sensitive is XtalFluor-E to moisture?

XtalFluor-E is moisture-sensitive.[5] While it is more stable than DAST, exposure to atmospheric moisture can lead to hydrolysis, forming solid byproducts that can affect its reactivity.[6] One polymorph of XtalFluor-E is described as being highly hygroscopic.[1][3] Therefore, it is crucial to handle and store the reagent under anhydrous and inert conditions.

Q3: What are the signs of XtalFluor-E decomposition due to moisture?

Decomposition of XtalFluor-E due to moisture can be indicated by:

• Formation of a white precipitate: This may occur when the reagent comes into contact with residual moisture in solvents or on glassware.[6]

• Inconsistent reaction outcomes or lower yields: If a previously reliable reaction starts to fail or give poor yields, it could be a sign that the reagent has been compromised.[6]

• Clogging of syringe needles: When transferring solutions of the reagent, hydrolysis at the needle tip can form solid byproducts.[6]

Q4: How should I properly store XtalFluor-E?

To maintain the integrity of XtalFluor-E, adhere to the following storage practices:

• Inert Atmosphere: Store the reagent under a dry, inert atmosphere such as nitrogen or argon. For maximum protection, storage in a glovebox is recommended.[6]

• Tightly Sealed Containers: Ensure the container is tightly sealed after each use. Using parafilm and high-quality septa can provide additional protection.[6]

• Desiccator: Storing the container inside a desiccator with a suitable drying agent offers an extra barrier against ambient moisture.[6]

• Temperature: Store in a cool and dry place, with some suppliers recommending storage at -20°C or 2-8°C.[7]

Q5: Can I use XtalFluor-E in standard laboratory glassware?

Yes, one of the significant advantages of XtalFluor-E is its compatibility with standard borosilicate glassware because it does not generate highly corrosive free HF under anhydrous conditions.[1][2][4]

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments with XtalFluor-E.

Issue	Possible Cause(s)	Recommended Solution(s)
Low or no product yield	1. Deactivated Reagent: The XtalFluor-E may have been compromised by moisture. 2. Insufficient Reagent: The stoichiometric amount may be inadequate for the substrate. 3. Inadequate Activation: XtalFluor-E often requires a promoter to be effective. 4. Low Reaction Temperature: The reaction may require more thermal energy to proceed.	1. Use a fresh, unopened bottle of XtalFluor-E for a control reaction.[6] 2. Increase the equivalents of XtalFluor-E used. 3. Ensure the presence of a suitable promoter such as DBU, Et₃N·3HF, or Et₃N·2HF.[1][3] 4. Gradually increase the reaction temperature, while monitoring for side product formation.[8]
Formation of elimination byproducts	1. Reaction Conditions: The combination of substrate, base, and temperature may favor elimination.	1. XtalFluor-E is known to produce fewer elimination byproducts than DAST.[1][3] If elimination is still an issue, consider using a milder promoter or lowering the reaction temperature.
White precipitate forms in the reaction mixture	1. Reaction with Moisture: The precipitate is likely due to the reaction of XtalFluor-E with residual water in the solvent or on the glassware.	1. Ensure all glassware is rigorously dried in an oven and cooled under an inert atmosphere.[6][9] 2. Use freshly dried, anhydrous solvents. Consider passing the solvent through a column of activated alumina (B75360) or distilling it from a suitable drying agent.[6]
Inconsistent results between batches	1. Reagent Integrity: One batch of XtalFluor-E may have been exposed to moisture. 2. Solvent Purity: The water content in the "anhydrous" solvent may vary.	1. Test a new bottle of the reagent.[6] 2. Implement a consistent and rigorous solvent drying protocol.[6]

Data Presentation

Comparison of Fluorinating Agents

Property	XtalFluor-E	DAST (Diethylaminosulfur Trifluoride)	Deoxo-Fluor
Appearance	Crystalline Solid[4]	Pale Yellow Liquid[10]	Colorless to Yellow Liquid[6]
Handling	Easy to handle, free-flowing solid[1][4]	Fuming liquid, reacts with atmospheric moisture[11]	Fuming liquid, reacts with atmospheric moisture[11]
Thermal Stability (Decomposition Onset)	~119°C[1][2][4]	~50-60°C[1]	~70°C[1]
Decomposition Temperature (Tmax)	205°C[1][2][3]	155°C[1][3]	158°C[1][3]
Exothermic Heat of Decomposition (-ΔH)	1260 J/g[1][2][3]	1641 J/g[1][3]	1031 J/g[1][3]
Reaction with Water	Reacts, but less violently than DAST[11]	Reacts violently[10][12]	Reacts rapidly and exothermically[6]
HF Generation	Does not generate free HF under anhydrous conditions[1][2][4]	Can generate HF upon contact with water[10]	Can generate HF
Glassware Compatibility	Compatible with borosilicate glass[1][2][4]	Can etch glassware due to HF formation	Can etch glassware

Experimental Protocols

Protocol 1: General Procedure for Deoxyfluorination of an Alcohol using XtalFluor-E and DBU

This protocol is based on the preparation of (S)-N-Cbz-3-fluoropyrrolidine.[1][3]

• Glassware Preparation: Rigorously dry all glassware in an oven at a minimum of 125°C overnight and cool under a stream of dry nitrogen or argon.[9]

• Reaction Setup: Assemble the reaction flask with a magnetic stir bar, a septum, and a nitrogen/argon inlet. Maintain a positive pressure of inert gas throughout the experiment.

• Reagent Preparation: In the reaction flask, dissolve the alcohol substrate (e.g., (R)-N-Cbz-3-hydroxypyrrolidine, 1.0 mmol) in anhydrous dichloromethane (B109758) (3.0 mL).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath.

• Addition of Reagents: To the cooled, stirring solution, successively add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.5 mmol) followed by XtalFluor-E (1.5 mmol).

• Reaction: Stir the mixture under a nitrogen atmosphere for 30 minutes at -78°C.

• Warming: Allow the reaction mixture to warm to room temperature and continue stirring for 24 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Carefully quench the reaction by adding a 5% aqueous sodium bicarbonate solution. Stir for 15 minutes.

• Extraction: Extract the mixture twice with dichloromethane.

• Work-up: Combine the organic layers, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Deoxyfluorination of a Ketone using XtalFluor-E and Et₃N·3HF

This protocol is based on the preparation of 1,1-Difluoro-3-phenylpropane.[1][3]

• Glassware Preparation: Follow the same drying procedure as in Protocol 1.

• Reaction Setup: Assemble the reaction flask under a positive pressure of inert gas.

• Reagent Preparation: To a solution of triethylamine (B128534) trihydrofluoride (2.0 mmol) in anhydrous dichloromethane (3.0 mL) at room temperature, add XtalFluor-E (1.5 mmol).

• Substrate Addition: Add the ketone substrate (e.g., 3-phenylpropionaldehyde, 1.0 mmol) to the mixture.

• Reaction: Stir the reaction mixture at room temperature for 2 hours. Monitor the reaction progress.

• Quenching: Quench the reaction with a 5% aqueous sodium bicarbonate solution and stir for 15 minutes.

• Extraction: Extract the resulting mixture twice with dichloromethane.

• Work-up: Combine the organic phases, dry over anhydrous MgSO₄, filter, and evaporate the solvent.

• Purification: Purify the crude material using standard methods such as flash column chromatography.

Visualizations

Caption: Workflow for handling and using moisture-sensitive XtalFluor-E.

Caption: Troubleshooting logic for low-yield XtalFluor-E reactions.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Buy XtalFluor-E | 63517-29-3 [smolecule.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. manchesterorganics.com [manchesterorganics.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. benchchem.com [benchchem.com]
• 7. Page loading... [wap.guidechem.com]
• 8. benchchem.com [benchchem.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. nbinno.com [nbinno.com]
• 11. Simpler fluorine chemistry [soci.org]
• 12. Diethylaminosulfur trifluoride | 38078-09-0 [chemicalbook.com]

XtalFluor-E Technical Support Center: Preventing Rearrangement Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help you mitigate and prevent rearrangement reactions during deoxofluorination with XtalFluor-E.

Troubleshooting Guide: Minimizing Rearrangement Byproducts

This guide addresses common issues related to rearrangement reactions and offers strategies to optimize your reaction conditions for higher yields of the desired fluorinated product.

Problem 1: Observation of significant elimination byproducts.

Elimination is a common side reaction in deoxofluorination, leading to the formation of alkenes instead of the desired alkyl fluoride (B91410).

• Cause: The reaction conditions may be too harsh, or the substrate may be particularly prone to elimination. The choice of promoter plays a critical role in the selectivity of the reaction.

• Solution:

  • Optimize the Promoter: The use of a non-nucleophilic base like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) as a promoter can be effective in suppressing elimination.[1][2] In some cases, amine-HF reagents like triethylamine (B128534) trihydrofluoride (Et₃N·3HF) or triethylamine dihydrofluoride (Et₃N·2HF) can also be used, and the choice may be substrate-dependent.[1][2]

  • Temperature Control: Lowering the reaction temperature can significantly reduce the rate of elimination reactions.

  • Order of Addition: The order of addition of reagents can be crucial. In some cases, adding the promoter to a mixture of the substrate and XtalFluor-E can improve selectivity.

Problem 2: Suspected Wagner-Meerwein or other skeletal rearrangements.

Substrates with specific structural features, such as strained rings or the potential to form stable carbocation intermediates, may be susceptible to skeletal rearrangements.

• Cause: The reaction mechanism can proceed through intermediates with carbocationic character. If a more stable carbocation can be formed through a 1,2-hydride, -alkyl, or -aryl shift, rearrangement byproducts will be observed.

• Solution:

  • Choice of Promoter: For substrates prone to carbocationic rearrangements, a less acidic and more nucleophilic fluoride source is often beneficial. Using DBU as a promoter may be advantageous as it is a non-nucleophilic base that can facilitate the reaction without promoting carbocation formation as strongly as more acidic promoters.[1]

  • Solvent Effects: The choice of solvent can influence the stability of charged intermediates. Less polar solvents may disfavor the formation of carbocationic species that lead to rearrangements.

  • Temperature: As with elimination reactions, maintaining a low reaction temperature is critical to minimize the likelihood of skeletal rearrangements.

Problem 3: Formation of unexpected ethers or sulfinate esters.

In some instances, side products other than elimination or skeletal rearrangement products may be observed.

• Cause: These side products can arise from the reaction of the activated substrate with the solvent or with byproducts from the decomposition of the fluorinating agent. For example, using acetonitrile (B52724) as a solvent can sometimes lead to the formation of acetamide (B32628) byproducts through a Ritter-type reaction.

• Solution:

  • Solvent Selection: Choose a non-participating, aprotic solvent such as dichloromethane (B109758) (DCM) or 1,2-dichloroethane (B1671644) (DCE).

  • Careful Control of Reaction Conditions: Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with atmospheric moisture.

Frequently Asked Questions (FAQs)

Q1: What is XtalFluor-E and why is it preferred over older deoxofluorinating agents like DAST?

XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate) is a crystalline, thermally stable deoxofluorinating agent.[1][2][3] It is considered safer and easier to handle than liquid reagents like DAST and Deoxo-Fluor, which are known for their thermal instability and the hazardous byproducts they can generate, such as highly corrosive hydrogen fluoride (HF).[1][2] XtalFluor-E does not generate free HF.[1][2]

Q2: Is XtalFluor-E effective on its own?

No, XtalFluor-E is generally a poor fluorinating agent on its own and requires the use of a promoter to be effective.[1] Common promoters include DBU, Et₃N·3HF, and Et₃N·2HF.[1][2]

Q3: How do promoters influence the reaction and help prevent rearrangements?

Promoters are essential for the deoxofluorination reaction to proceed efficiently. They are thought to facilitate the displacement of the activated hydroxyl group by the fluoride ion. The choice of promoter significantly impacts the reaction's selectivity. For instance, DBU, a non-nucleophilic base, has been shown to be particularly effective in minimizing elimination byproducts compared to other promoters.[1] The promoter can influence the nature of the reaction intermediate, and a careful selection can help steer the reaction away from pathways that lead to rearrangements.

Q4: What are the typical reaction conditions for a deoxofluorination using XtalFluor-E?

A general procedure involves dissolving the alcohol substrate in an anhydrous aprotic solvent (e.g., DCM) and cooling the solution before the sequential addition of the promoter and XtalFluor-E. The reaction is typically stirred at a low temperature and gradually allowed to warm to room temperature. However, the optimal conditions, including the choice of promoter, temperature, and reaction time, are highly substrate-dependent and may require optimization.

Q5: Can XtalFluor-E be used for substrates other than alcohols?

Yes, XtalFluor-E can also be used for the deoxofluorination of aldehydes and ketones to form gem-difluorides.[4] Similar to reactions with alcohols, the use of a promoter is necessary for these transformations.

Data on Selectivity

The following tables summarize quantitative data on the selectivity of XtalFluor-E in comparison to other deoxofluorinating agents, highlighting its effectiveness in minimizing elimination byproducts.

Table 1: Deoxofluorination of 2-Hydroxy-2-methyl-1-phenylpropan-1-one

Fluorinating Agent	Promoter	Ratio of Fluoride to Elimination Product
XtalFluor-E	Et₃N·2HF	1.9 : 1
XtalFluor-E	DBU	4.1 : 1

Data sourced from a comparative study on aminodifluorosulfinium salts.[1]

Table 2: Deoxofluorination of 4-tert-Butylcyclohexanone

Fluorinating Agent	Promoter	Ratio of gem-Difluoride to Vinyl Fluoride
XtalFluor-E	Et₃N·2HF	62 : 1
Deoxo-Fluor	(not specified)	5 : 1
DAST	(not specified)	2 : 1

Data sourced from a study on the enhanced selectivity of XtalFluor reagents.[1]

Experimental Protocols

General Protocol for Deoxofluorination of Alcohols with XtalFluor-E and DBU Promoter:

• To a solution of the alcohol (1.0 mmol) in anhydrous dichloromethane (3.0 mL) cooled to -78 °C under a nitrogen atmosphere, add DBU (1.5 mmol) dropwise.

• Add XtalFluor-E (1.5 mmol) portionwise to the cooled solution.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Allow the reaction to warm to room temperature and continue stirring until the reaction is complete (monitor by TLC or LC-MS).

• Quench the reaction by adding a 5% aqueous sodium bicarbonate solution.

• Extract the product with dichloromethane, combine the organic layers, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

This is a general guideline, and the specific conditions may need to be optimized for each substrate.

Visualizing Reaction Pathways

To better understand the processes involved, the following diagrams illustrate the general deoxofluorination pathway and the competing rearrangement mechanisms.

Caption: General reaction scheme for deoxofluorination with XtalFluor-E.

Caption: Simplified mechanism of a carbocation-mediated rearrangement.

References

• 1. XtalFluor-E | 63517-29-3 [chemicalbook.com]
• 2. manchesterorganics.com [manchesterorganics.com]
• 3. Buy XtalFluor-E | 63517-29-3 [smolecule.com]
• 4. echemi.com [echemi.com]

XtalFluor-E Reactions: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the workup procedure for XtalFluor-E reactions. It includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and quantitative data to ensure successful and efficient experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the standard quenching agent for XtalFluor-E reactions?

A1: The most common and recommended quenching agent is a 5% aqueous solution of sodium bicarbonate (NaHCO₃).[1][2][3] This basic solution neutralizes any remaining acidic species in the reaction mixture.

Q2: How are the product and byproducts separated after quenching?

A2: After quenching, the product is typically extracted from the aqueous layer using an organic solvent, most commonly dichloromethane (B109758) (CH₂Cl₂).[1][2][3] The organic phases are then combined for further processing.

Q3: What are the common byproducts in XtalFluor-E reactions and how can their formation be minimized?

A3: A common side reaction in deoxofluorinations is elimination, leading to the formation of alkene byproducts. XtalFluor-E is known to produce significantly fewer elimination byproducts compared to reagents like DAST and Deoxo-Fluor.[3][4][5] The choice of promoter and reaction conditions is crucial in minimizing these byproducts. For instance, using Et₃N·2HF as a promoter can lead to less elimination compared to other promoters.[3]

Q4: Can XtalFluor-E be used in standard borosilicate glassware?

A4: Yes. Unlike DAST and Deoxo-Fluor, XtalFluor-E does not generate highly corrosive free hydrogen fluoride (B91410) (HF), making it compatible with standard borosilicate glass vessels.[1][5]

Q5: What are the advantages of XtalFluor-E over other deoxofluorinating agents like DAST?

A5: XtalFluor-E offers several advantages, including:

• Enhanced thermal stability: It has a higher decomposition temperature, making it safer to handle.[1][6]

• Crystalline solid: It is an easily handled crystalline solid, unlike the fuming liquid nature of DAST.[1][3]

• Reduced byproducts: It consistently produces fewer elimination side products.[3][4][5]

• No free HF generation: This allows for the use of standard laboratory glassware.[1][5]

• Less stringent shipping regulations and lower cost. [1]

Experimental Protocol: Standard Workup Procedure

This protocol outlines the general steps for the workup of a completed XtalFluor-E reaction.

• Reaction Quenching:

  • Once the reaction is complete, allow the mixture to reach room temperature.

  • Carefully add a 5% aqueous solution of sodium bicarbonate (NaHCO₃) to the reaction mixture.

  • Stir the resulting mixture vigorously for approximately 15 minutes to ensure complete quenching.[1][2][3]

• Extraction:

  • Transfer the quenched reaction mixture to a separatory funnel.

  • Extract the aqueous layer with dichloromethane (CH₂Cl₂). Perform the extraction at least twice to ensure complete recovery of the product.

  • Combine the organic layers.

• Drying and Filtration:

  • Dry the combined organic phases over a suitable drying agent, such as magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄).[1][7]

  • Filter the dried organic solution to remove the drying agent.

• Solvent Removal and Purification:

  • Evaporate the solvent from the filtered organic solution under reduced pressure.

  • Purify the resulting crude material using standard laboratory techniques, such as silica (B1680970) gel flash chromatography.[3]

Troubleshooting Guide

This guide addresses common issues encountered during XtalFluor-E reactions and their workup.

Problem	Possible Cause	Recommended Solution
Low or no product yield	Incomplete reaction.	- Consider switching to a more reactive promoter like Et₃N·2HF. - If using Et₃N·3HF and the reaction is sluggish, try heating the reaction in a solvent like 1,2-dichloroethane (B1671644) (DCE).[1]
Substrate is acid-sensitive.	- Use a non-acidic promoter such as DBU, which is suitable for acid-sensitive substrates like alcohols and carboxylic acids.[1]
High levels of elimination byproducts	Reaction conditions favor elimination.	- Use Et₃N·2HF as the promoter, as it has been shown to reduce elimination byproducts.[3] - Optimize reaction temperature; lower temperatures may disfavor elimination.
Difficulty separating product from byproducts	Similar physical properties of the product and byproducts.	- Optimize the reaction to minimize byproduct formation (see above). - Employ high-performance liquid chromatography (HPLC) or other high-resolution purification techniques.
Formation of unexpected side products	Reaction with solvent or other species.	- Ensure the use of an inert solvent like dichloromethane. Acetonitrile has been shown to be incompatible in some cases, leading to side reactions.[3] - The order of addition of reagents can be critical; for instance, adding the fluoride source after the substrate has contacted XtalFluor-E can lead to different product distributions.[3]

Quantitative Data Summary

The choice of promoter can significantly impact the yield and selectivity of XtalFluor-E reactions. The following table summarizes results from the fluorination of 1-phenyl-3-butanol with XtalFluor-M, illustrating the effect of different fluoride sources.

Fluoride Source	Conversion (%)	Yield of Fluoride (%)	Yield of Elimination Product (%)
Et₃N·HF	69	49	19
Et₃N·3HF	83	64	18
Et₃N·2HF	96	82	13

Data adapted from The Journal of Organic Chemistry, 2010. All reactions were performed using 1.5 equivalents of XtalFluor reagent.[2]

Visual Workflow and Troubleshooting Diagrams

Caption: Workflow for XtalFluor-E Reaction Workup.

Caption: Troubleshooting XtalFluor-E Reactions.

References

• 1. manchesterorganics.com [manchesterorganics.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diethylaminodifluorosulfinium tetrafluoroborate - Enamine [enamine.net]
• 5. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simpler fluorine chemistry [soci.org]
• 7. rsc.org [rsc.org]

Technical Support Center: Purification of Products from XtalFluor-E Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing XtalFluor-E in their synthetic workflows. The information is designed to address common challenges encountered during the purification of reaction products.

Frequently Asked Questions (FAQs)

Q1: What is the standard workup procedure for a reaction involving XtalFluor-E?

A typical aqueous workup involves quenching the reaction mixture, often at a reduced temperature, with a 5% aqueous solution of sodium bicarbonate (NaHCO3) or sodium carbonate (Na2CO3).[1][2] The mixture is stirred for a period, typically 15 minutes, to ensure complete neutralization.[1][2] The product is then extracted into an organic solvent, most commonly dichloromethane (B109758) (CH2Cl2).[1][2] The combined organic layers are subsequently dried over a drying agent like magnesium sulfate (B86663) (MgSO4) or sodium sulfate (Na2SO4), filtered, and the solvent is removed under reduced pressure to yield the crude product.[3][4]

Q2: What are the common side products in XtalFluor-E reactions and how can they be minimized?

The most frequently encountered side products are elimination products, which can be challenging to separate from the desired fluorinated product due to similar physical properties.[1] XtalFluor-E is known to produce significantly fewer elimination byproducts compared to other deoxofluorinating agents like DAST and Deoxo-Fluor.[1][5][6][7] The choice of promoter can influence the extent of elimination; for instance, DBU may offer better selectivity against elimination for certain substrates compared to triethylamine-HF complexes.[1] In amidation reactions, N,N-diethylamide can form as a byproduct, particularly with sterically hindered amines.[8] Using an excess of the primary or secondary amine or a proton sponge can help improve selectivity for the desired amide.[8] Other less common side products that have been observed include ethers and sulfinates.[1]

Q3: How are the water-soluble byproducts from XtalFluor-E removed?

The water-soluble byproducts generated from XtalFluor-E and its promoters are effectively removed during the aqueous workup.[9] The quenching step with aqueous bicarbonate or carbonate solution and subsequent extraction with an organic solvent partitions these polar, water-soluble species into the aqueous layer, separating them from the desired organic product.

Q4: What are the recommended purification techniques for products obtained from XtalFluor-E reactions?

Following the initial workup and extraction, the crude product is typically purified by column chromatography.[4] Silica (B1680970) gel is the most common stationary phase, though neutral aluminum oxide can also be used.[4] A gradient of ethyl acetate (B1210297) in hexanes is a frequently employed eluent system.[4] The specific solvent system and gradient will depend on the polarity of the target compound and its separation from any remaining impurities.

Q5: Is XtalFluor-E compatible with glass reaction vessels?

Yes, a significant advantage of XtalFluor-E is its compatibility with standard borosilicate glassware.[1][3] Unlike reagents such as DAST, XtalFluor-E does not generate highly corrosive free hydrogen fluoride (B91410) (HF) under anhydrous conditions.[1][10]

Troubleshooting Guide

Problem	Potential Cause	Troubleshooting Steps
Low or No Product Yield	Incomplete reaction	- Consider switching to a more reactive promoter. If using Et3N·3HF, try Et3N·2HF.[1][3] - For hydroxyl-containing substrates that are acid-sensitive, DBU can be an effective promoter.[1][3] - If using Et3N·3HF with low conversion, consider running the reaction at a higher temperature, such as refluxing in 1,2-dichloroethane (B1671644) (DCE).[3] - The order of reagent addition can be critical. Ensure the promoter is present with the XtalFluor-E before or during the addition of the substrate as per established protocols.[1]
Substrate degradation	- For acid-sensitive substrates, use a non-acidic promoter like DBU.[3] - Perform the reaction at lower temperatures to minimize decomposition.
Difficult Purification Due to Co-eluting Impurities	Presence of elimination byproducts	- Optimize the reaction to minimize elimination by choosing the appropriate promoter (e.g., DBU can be more selective).[1] - Employ high-performance liquid chromatography (HPLC) for separation of closely eluting compounds.
Unreacted starting material	- Drive the reaction to completion by increasing the reaction time or temperature, or by using a more reactive promoter system.[1][3]
Formation of Unexpected Byproducts	Reaction with solvent	- Acetonitrile has been reported to be incompatible in some cases, leading to Ritter-type reactions. Dichloromethane is a more common and generally inert solvent for these reactions.[1]
Steric hindrance in amidation reactions	- If forming an amide with a sterically hindered amine, the formation of N,N-diethylamide byproduct is possible.[8] Using an excess of the desired amine or a proton sponge can improve the yield of the target amide.[8]

Quantitative Data Summary

The choice of promoter and reagent can significantly impact the ratio of the desired fluorinated product to the elimination byproduct. The following table summarizes results from the deoxofluorination of 4-tert-butylcyclohexanone.

Reagent	Promoter	Product to Elimination Ratio	Reference
XtalFluor-E	Et3N·2HF	62:1	[1]
Deoxo-Fluor	-	5:1	[1]
DAST	-	2:1	[1]

Experimental Protocols

General Protocol for Deoxofluorination using XtalFluor-E and a Promoter

This protocol is a representative example and may require optimization for specific substrates.

• Reaction Setup: To a solution of the substrate (1.0 mmol) in anhydrous dichloromethane (3.0 mL) under a nitrogen atmosphere, add the appropriate promoter (e.g., DBU (1.5 mmol) or Et3N·3HF (2.0 mmol)).

• Reagent Addition: Cool the mixture to the desired temperature (e.g., -78 °C or 0 °C) and add XtalFluor-E (1.5 mmol) portion-wise.

• Reaction Monitoring: Allow the reaction to stir and warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, quench the reaction by adding a 5% aqueous solution of NaHCO3. Stir the biphasic mixture vigorously for 15 minutes.

• Extraction: Separate the layers and extract the aqueous phase with dichloromethane (2 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO4 or Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Visualizations

Caption: General experimental workflow for XtalFluor-E reactions.

Caption: Troubleshooting logic for low product yield.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. manchesterorganics.com [manchesterorganics.com]
• 4. rsc.org [rsc.org]
• 5. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Diethylaminodifluorosulfinium tetrafluoroborate - Enamine [enamine.net]
• 8. XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids [organic-chemistry.org]
• 9. XtalFluor-E® mediated proteo functionalization of N-vinyl amides: access to N-acetyl N,O-acetals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. XtalFluor-E®とXtalFluor-M®：取り扱い簡便な固体フッ素化剤 [sigmaaldrich.com]

Technical Support Center: Optimizing Reactions with XtalFluor-E and Additives

Welcome to the technical support center for XtalFluor-E. This resource is designed for researchers, scientists, and professionals in drug development to provide clear, actionable guidance on the use of XtalFluor-E, with a focus on the crucial role of additives in suppressing side products and maximizing reaction efficiency.

Frequently Asked Questions (FAQs)

Q1: What is XtalFluor-E and what are its primary applications?

A1: XtalFluor-E, or (diethylamino)difluorosulfinium tetrafluoroborate, is a versatile fluorinating agent used in organic synthesis. Its primary application is the deoxofluorination of alcohols and carbonyl compounds to produce the corresponding alkyl fluorides and gem-difluorides.[1] It is also employed in other chemical transformations such as dehydration, cyclodehydration, ring expansion, and formylation.[1]

Q2: Why are additives necessary when using XtalFluor-E?

A2: XtalFluor-E itself is considered "fluoride-starved."[2] While it activates the carbon-oxygen bond of the substrate, it does not efficiently release a fluoride (B91410) ion for the desired nucleophilic substitution. Additives are therefore required to either provide an external source of fluoride or to act as a non-nucleophilic base to facilitate the reaction and suppress the formation of side products.[2][3]

Q3: What are the most common additives used with XtalFluor-E?

A3: The most common additives are exogenous (external) fluoride sources, such as triethylamine (B128534) trihydrofluoride (Et₃N·3HF), and non-nucleophilic bases, like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).[2][3]

Q4: What are the common side products in XtalFluor-E reactions, and how can they be minimized?

A4: Common side products include alkenes (from elimination reactions), ethers, and sulfinate esters.[2] In reactions with carboxylic acids and hindered amines, the formation of N,N-diethylamide is a notable side product.[4] The use of appropriate additives is the primary strategy to minimize these side products by promoting the desired Sₙ2 reaction pathway.

Troubleshooting Guide

Issue 1: Low Yield of the Desired Fluorinated Product and Formation of Alkene (Elimination) Side Product

• Possible Cause: The reaction conditions may favor elimination (E2 mechanism) over substitution (Sₙ2). This is particularly common with secondary and tertiary alcohols. The intermediate formed after the alcohol attacks XtalFluor-E can be deprotonated at a beta-carbon, leading to the formation of an alkene.

• Solution:

  • Use a Non-Nucleophilic Base: The addition of a non-nucleophilic base like DBU can suppress elimination. DBU is thought to deprotonate the alkoxy-N,N-dialkylaminodifluorosulfane intermediate, which facilitates the release of the fluoride anion for the desired Sₙ2 reaction, outcompeting the elimination pathway.[2]

  • Optimize the Fluoride Source: Using a more nucleophilic and less basic fluoride source like Et₃N·2HF (which can be generated in situ from Et₃N·3HF and Et₃N) can improve the selectivity for fluorination over elimination, especially for secondary alcohols.[2]

  • Solvent and Temperature: The choice of solvent and reaction temperature can also influence the Sₙ2 versus E2 pathway. Lower temperatures generally favor substitution.

Issue 2: Formation of Ether and Sulfinate Ester Side Products

• Possible Cause: In the absence of a sufficient fluoride source, the activated alcohol intermediate can be attacked by another molecule of the starting alcohol, leading to the formation of an ether. Alternatively, the intermediate can undergo rearrangement and react with the alcohol to form a sulfinate ester.[2][5]

• Solution:

  • Ensure an Adequate Fluoride Source: The use of an exogenous fluoride source like Et₃N·3HF provides a high concentration of fluoride ions to readily attack the activated intermediate, thereby minimizing the opportunity for the alcohol to act as a nucleophile.[2]

  • Order of Addition: The order of reagent addition is critical. It is often beneficial to add the XtalFluor-E reagent to a mixture of the substrate and the additive. Adding the fluoride source immediately after the substrate has been in contact with XtalFluor-E may not be as effective, as the side reactions can be very rapid.[5]

Issue 3: Formation of N,N-Diethylamide Side Product in Amidation Reactions

• Possible Cause: When reacting a carboxylic acid with a hindered amine, the activated carboxylic acid intermediate can be attacked intramolecularly by the diethylamino group of the XtalFluor-E reagent, leading to the formation of N,N-diethylamide as a side product.[4]

• Solution:

  • Use of Excess Amine: Employing an excess of the desired amine can increase the rate of the intermolecular reaction, outcompeting the intramolecular side reaction.[4]

  • Addition of a Proton Sponge: A proton sponge can be used to improve the selectivity and yield of the desired amide.[4]

Data on Additive Performance

The choice of additive significantly impacts the yield and selectivity of deoxofluorination reactions with XtalFluor-E. The following tables summarize quantitative data from the literature, comparing the performance of different additives in suppressing side products.

Table 1: Deoxyfluorination of Alcohols with XtalFluor-E and Additives

Substrate	Additive	Yield of Fluoride (%)	Yield of Side Products (%)	Selectivity (Fluoride:Alkene)
Hydrocinnamyl Alcohol	None	32	27 (Ether), 9 (Sulfinate)	-
Hydrocinnamyl Alcohol	Et₃N·3HF	77	Not reported	-
Hydrocinnamyl Alcohol	DBU	67	Not reported	-
2-hydroxy-2-methyl-1-phenylpropan-1-one	Et₃N·2HF	Not specified	Not specified	1.9:1
2-hydroxy-2-methyl-1-phenylpropan-1-one	DBU	Not specified	Not specified	4.1:1
(R)-N-Cbz-3-hydroxypyrrolidine	Et₃N·2HF	Not specified	Not specified	5.9:1
(R)-N-Cbz-3-hydroxypyrrolidine	DBU	Not specified	Not specified	>20:1

Data sourced from L'Heureux, A. et al. J. Org. Chem. 2010, 75, 3401–3411.[2]

Table 2: Deoxyfluorination of Aldehydes and Ketones with XtalFluor-E and Additives

Substrate	Additive	Yield of gem-Difluoride (%)	Selectivity (Difluoride:Vinyl Fluoride)
4-tert-butylcyclohexanone	Et₃N·2HF	91	62:1
Ethyl 4-oxocyclohexanecarboxylate	Et₃N·3HF	90	13:1
N-Cbz-4-piperidinone	Et₃N·3HF	86	13:1

Data sourced from L'Heureux, A. et al. J. Org. Chem. 2010, 75, 3401–3411.[2]

Experimental Protocols

Protocol 1: General Procedure for Deoxyfluorination of an Alcohol using XtalFluor-E and DBU

• To a solution of the alcohol (1.0 mmol) in dichloromethane (B109758) (3.0 mL) cooled to -78 °C, successively add DBU (1.5 mmol) and XtalFluor-E (1.5 mmol).

• Stir the reaction mixture under a nitrogen atmosphere for 30 minutes at -78 °C.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Quench the reaction with a 5% aqueous sodium bicarbonate solution and stir for 15 minutes.

• Extract the mixture twice with dichloromethane.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

This protocol is adapted from L'Heureux, A. et al. J. Org. Chem. 2010, 75, 3401–3411.[2]

Protocol 2: General Procedure for Deoxyfluorination of an Aldehyde using XtalFluor-E and Et₃N·3HF

• To a solution of triethylamine trihydrofluoride (2.0 mmol) in dichloromethane (3.0 mL) at room temperature, successively add XtalFluor-E (1.5 mmol) and the aldehyde (1.0 mmol).

• Stir the reaction mixture at room temperature for 2 hours.

• Quench the reaction with a 5% aqueous sodium bicarbonate solution and stir for 15 minutes.

• Extract the mixture twice with dichloromethane.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography.

This protocol is adapted from L'Heureux, A. et al. J. Org. Chem. 2010, 75, 3401–3411.

Reaction Mechanisms and Role of Additives

The following diagrams illustrate the key reaction pathways and the intervention points of additives.

Caption: Overview of XtalFluor-E reaction pathways.

The desired reaction proceeds through an activated intermediate which, in the presence of an additive, is converted to the alkyl fluoride. Without a suitable additive, side reactions such as elimination, ether formation, and sulfinate ester formation can occur.

Detailed Mechanistic Pathways

Mechanism of Alkene Formation (Elimination) and Suppression by DBU

Caption: Role of DBU in suppressing alkene formation.

DBU, a non-nucleophilic base, deprotonates the intermediate, facilitating fluoride release and promoting the Sₙ2 reaction over the E2 elimination pathway.

Mechanism of Ether and Sulfinate Ester Formation

Caption: Pathways to ether and sulfinate ester side products.

In the absence of a strong fluoride nucleophile, another alcohol molecule can attack the activated intermediate, leading to ether formation. Rearrangement of the intermediate can also occur, followed by reaction with an alcohol to yield a sulfinate ester.

Mechanism of N,N-Diethylamide Formation in Amidation

Caption: Formation of N,N-diethylamide side product.

The activated carboxylic acid can undergo an intramolecular reaction where the diethylamino group of the XtalFluor-E moiety acts as a nucleophile, leading to the undesired N,N-diethylamide. Using an excess of the external amine favors the desired intermolecular reaction.

References

• 1. researchgate.net [researchgate.net]
• 2. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 4. XtalFluor-E, an Efficient Coupling Reagent for Amidation of Carboxylic Acids [organic-chemistry.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Head-to-Head Comparison: XtalFluor-E vs. DAST for Deoxofluorination of Sensitive Substrates

For researchers, scientists, and drug development professionals navigating the critical choice of a deoxofluorinating agent for sensitive substrates, this guide provides an objective comparison of XtalFluor-E and Diethylaminosulfur Trifluoride (DAST). This analysis, supported by experimental data, delves into their reactivity, selectivity, safety, and handling profiles to inform your selection for this crucial synthetic transformation.

The introduction of fluorine into organic molecules is a powerful strategy in medicinal chemistry and materials science, often imparting desirable properties such as enhanced metabolic stability and binding affinity.[1] Deoxofluorination, the conversion of alcohols to alkyl fluorides, is a fundamental method to achieve this. For decades, DAST has been a widely used reagent for this purpose.[1] However, its hazardous nature has prompted the development of safer alternatives like XtalFluor-E.[1]

Performance and Reactivity: A Tale of Two Reagents

DAST is a versatile and potent fluorinating agent, capable of converting primary, secondary, and tertiary alcohols to their corresponding fluorides, as well as aldehydes and ketones to geminal difluorides.[1][2] It is known for its high reactivity, often proceeding at low temperatures, which can be advantageous for acid-labile substrates.[2]

XtalFluor-E, a crystalline solid, offers a comparable substrate scope to DAST, converting alcohols, aldehydes, ketones, carboxylic acids, and sulfoxides to their fluorinated counterparts. A key difference in its application is the frequent requirement of a promoter, such as DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or triethylamine (B128534) trihydrofluoride (Et₃N·3HF), to achieve efficient fluorination.[3][4] This is because, unlike DAST which generates HF in situ, XtalFluor-E does not produce free HF under anhydrous conditions, which can be a significant advantage in preventing acid-mediated side reactions.[3]

The Critical Issue of Safety and Handling

The most significant divergence between these two reagents lies in their safety profiles. DAST is a thermally unstable liquid that can decompose explosively when heated above 50°C.[2][5] It also reacts violently with water, releasing corrosive and toxic hydrogen fluoride (B91410) (HF).[1][5] These properties necessitate stringent handling precautions, including storage at low temperatures and the use of specialized equipment.[5][6]

In contrast, XtalFluor-E is a crystalline solid, which makes it significantly easier and safer to handle in the laboratory.[7] Accelerated Rate Calorimetry (ARC) studies have demonstrated its superior thermal stability compared to DAST.[3] While still toxic and requiring careful handling, the risks associated with thermal runaway and explosive decomposition are considerably lower.[8][9]

Comparative Data on Deoxofluorination

The following table summarizes the performance of XtalFluor-E and DAST in the deoxofluorination of various sensitive substrates, highlighting reaction conditions and yields.

Substrate	Reagent	Promoter/Conditions	Solvent	Yield (%)	Reference
Hydrocinnamyl Alcohol	XtalFluor-E	Et₃N·3HF	CH₂Cl₂	High	[3]
Hydrocinnamyl Alcohol	DAST	-78°C to rt	CH₂Cl₂	Moderate	[10]
4-Nitrobenzyl Alcohol	DAST	rt, 1h	CH₂Cl₂	72	[11]
Androstenolone	XtalFluor-E	Et₃N·2HF	CH₂Cl₂	Moderate	[3]
4-(Boc-amino)cyclohexanone	XtalFluor-E	Et₃N·3HF, reflux	DCE	High (5.1:1 selectivity)	[3]
4-(Boc-amino)cyclohexanone	DAST	Not specified	Not specified	Lower selectivity (1:1)	[3]
Geraniol	XtalFluor-E	Et₃N·2HF	CH₂Cl₂	High (Sₙ2')	[3]
2,3,4,6-tetra-O-benzyl-d-glucose	XtalFluor-E	DBU	CH₂Cl₂	Quantitative	[3]

Experimental Protocols

Deoxofluorination of an Alcohol using DAST

This protocol is adapted from the fluorination of 4-nitrobenzyl alcohol.[11]

Materials:

• Alcohol (1.0 mmol)

• DAST (1.1 mmol)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Ice water

• Saturated Sodium Bicarbonate (NaHCO₃) solution (optional, for quenching)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware and stirring equipment

• Fume hood and appropriate Personal Protective Equipment (PPE)

Procedure:

• In a fume hood, dissolve the alcohol (1.0 mmol) in anhydrous dichloromethane.

• Cool the solution to the desired temperature (e.g., -78°C or room temperature, depending on the substrate).

• Add DAST (1.1 mmol) dropwise to the stirred solution.

• Stir the reaction mixture at the chosen temperature for the required time (typically 1-2 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, carefully quench the reaction by adding ice water. Alternatively, a saturated solution of NaHCO₃ can be used for quenching.[10]

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure.

• Purify the crude product by silica (B1680970) gel column chromatography.

Deoxofluorination of an Alcohol using XtalFluor-E with a Promoter

This generalized protocol is based on literature descriptions of XtalFluor-E reactions.[3]

Materials:

• Alcohol (1.0 mmol)

• XtalFluor-E (1.1 - 1.5 mmol)

• Promoter (e.g., DBU or Et₃N·3HF, 1.2 - 1.5 mmol)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Standard laboratory glassware and stirring equipment

• Fume hood and appropriate Personal Protective Equipment (PPE)

Procedure:

• In a fume hood, dissolve the alcohol (1.0 mmol) and XtalFluor-E (1.1 - 1.5 mmol) in anhydrous dichloromethane.

• Stir the mixture at room temperature for a short period (e.g., 5 minutes).

• Add the promoter (e.g., DBU or Et₃N·3HF, 1.2 - 1.5 mmol) to the reaction mixture.

• Continue stirring at room temperature or heat as required, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Visualizing the Mechanisms and Workflow

To further clarify the processes involved, the following diagrams illustrate the reaction mechanisms and a typical experimental workflow.

Caption: Generalized reaction mechanism of deoxofluorination using DAST.

References

• 1. benchchem.com [benchchem.com]
• 2. Diethylaminosulfur trifluoride - Wikipedia [en.wikipedia.org]
• 3. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nbinno.com [nbinno.com]
• 6. cheshireorganics.com [cheshireorganics.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. echemi.com [echemi.com]
• 9. XtalFluor-E® | Sigma-Aldrich [sigmaaldrich.com]
• 10. organic-synthesis.com [organic-synthesis.com]
• 11. TCI Practical Example: Fluorination of an Alcohol Using DAST | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]

A Comparative Guide to XtalFluor-E and Deoxo-Fluor for Alcohol Fluorination

For researchers, scientists, and professionals in drug development, the efficient and selective conversion of alcohols to alkyl fluorides is a critical transformation. This guide provides a detailed comparison of two prominent deoxofluorinating agents: XtalFluor-E and Deoxo-Fluor. We will delve into their performance, reaction mechanisms, handling characteristics, and provide experimental data to support the comparison.

Introduction to Deoxofluorination

Deoxyfluorination is the process of replacing a hydroxyl group with a fluorine atom. This transformation is of significant interest as the introduction of fluorine can dramatically alter a molecule's biological activity, metabolic stability, and other physicochemical properties.[1] The choice of fluorinating agent is crucial and depends on factors such as the substrate's structure, the presence of other functional groups, and the desired stereochemical outcome.[1]

Deoxo-Fluor , a brand name for bis(2-methoxyethyl)aminosulfur trifluoride (BAST), is a nucleophilic fluorinating agent that has been widely used as a more thermally stable alternative to DAST (diethylaminosulfur trifluoride).[2][3][4] XtalFluor-E , or diethylaminodifluorosulfinium tetrafluoroborate, is a crystalline, air-stable solid that offers advantages in terms of handling and safety.[5][6]

Performance Comparison

Both XtalFluor-E and Deoxo-Fluor are effective reagents for the deoxyfluorination of alcohols. However, they exhibit key differences in terms of reaction conditions, selectivity, and substrate scope.

Feature	XtalFluor-E	Deoxo-Fluor
Physical State	Crystalline solid[6]	Liquid[4]
Thermal Stability	More stable; decomposition onset at 119°C[7]	Less stable than XtalFluor-E; decomposition onset at 60°C[7]
Handling	Easier to handle, free-flowing solid	Moisture-sensitive liquid, reacts violently with water[2][4]
Byproducts	Does not generate free HF under anhydrous conditions[6]	Can generate corrosive HF[2]
Promoter/Additive	Often requires a promoter such as Et₃N·3HF, Et₃N·2HF, or DBU[5]	Typically used directly
Selectivity	Generally more selective, with fewer elimination side products[5][8]	Prone to elimination side reactions, especially with sensitive substrates[9]

Substrate Scope and Yield

Both reagents are capable of fluorinating a range of primary, secondary, and tertiary alcohols. However, the efficiency and selectivity can vary significantly depending on the substrate.

Substrate Type	XtalFluor-E	Deoxo-Fluor	Notes
Primary Alcohols	High yields, typically with minimal elimination.	Good to high yields.[1]	XtalFluor-E often provides cleaner reactions.
Secondary Alcohols	Good yields, often with high stereochemical inversion (Sɴ2).	Yields can be variable and elimination can be a significant side reaction.[9]	The choice of promoter with XtalFluor-E can influence selectivity.
Tertiary Alcohols	Can be effective, but elimination becomes more competitive.[10]	Often leads to elimination products.[9]	Reaction conditions need careful optimization for tertiary alcohols with both reagents.
Complex Molecules	High functional group tolerance, suitable for late-stage fluorination.[11]	Limited functional group tolerance.[9]	XtalFluor-E is often the preferred reagent for complex, multifunctional substrates.

Reaction Mechanisms

The general mechanism for alcohol deoxyfluorination with both reagents involves the activation of the hydroxyl group to form a good leaving group, which is then displaced by a fluoride (B91410) ion in an Sɴ2-type reaction, leading to an inversion of stereochemistry.[1]

Deoxo-Fluor Mechanism

The reaction of an alcohol with Deoxo-Fluor is believed to proceed through an alkoxyaminosulfur difluoride intermediate. This intermediate then rearranges to form a better leaving group, which is subsequently displaced by a fluoride ion.

Caption: Proposed mechanism for alcohol fluorination with Deoxo-Fluor.

XtalFluor-E Mechanism

XtalFluor-E itself is a poor fluorinating agent and requires a promoter. It is thought that XtalFluor-E activates the alcohol's C-O bond without the immediate release of a fluoride ion.[6][12][13] The promoter then delivers the fluoride nucleophile for the displacement reaction.

Caption: General mechanism for alcohol fluorination with XtalFluor-E and a promoter.

Experimental Protocols

Below are general experimental protocols for the deoxyfluorination of alcohols using Deoxo-Fluor and XtalFluor-E. These should be adapted and optimized for specific substrates.

General Protocol for Deoxyfluorination using Deoxo-Fluor

Materials:

• Alcohol (1.0 equiv)

• Deoxo-Fluor (1.1 - 1.5 equiv)

• Anhydrous dichloromethane (B109758) (DCM)

• Nitrogen or Argon atmosphere

Procedure:

• Dissolve the alcohol in anhydrous DCM in a dry flask under an inert atmosphere.

• Cool the solution to 0 °C or -78 °C, depending on the reactivity of the substrate.

• Add Deoxo-Fluor dropwise to the cooled solution.

• Allow the reaction to warm to room temperature and stir for 1-16 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of a saturated aqueous NaHCO₃ solution.[1]

• Separate the layers and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.[1][2]

General Protocol for Deoxyfluorination using XtalFluor-E with a Promoter

Materials:

• Alcohol (1.0 equiv)

• XtalFluor-E (1.5 equiv)

• Promoter (e.g., DBU, 1.5 equiv or Et₃N·3HF, 2.0 equiv)

• Anhydrous dichloromethane (DCM)

• Nitrogen or Argon atmosphere

Procedure using DBU as a promoter:

• To a solution of the alcohol in anhydrous DCM, add DBU at room temperature under an inert atmosphere.[10]

• Add XtalFluor-E in one portion and stir the reaction mixture.[10]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with a 5% aqueous NaHCO₃ solution.

• Extract the mixture with DCM, combine the organic layers, dry over MgSO₄, and filter.

• Evaporate the solvent and purify the crude material by standard methods.[7]

Procedure using Et₃N·3HF as a promoter:

• To a cold solution of triethylamine (B128534) trihydrofluoride in DCM, add XtalFluor-E, followed by the substrate.[7]

• Stir the mixture under nitrogen for 30 minutes, then allow it to warm to room temperature.[7]

• Upon completion, quench the reaction with a 5% aqueous NaHCO₃ solution, stir for 15 minutes, and extract with DCM.

• Combine the organic phases, dry over MgSO₄, and filter.

• Evaporate the solvent and purify the crude material.[7]

Caption: General experimental workflow for alcohol deoxyfluorination.

Safety and Handling

A significant advantage of XtalFluor-E over Deoxo-Fluor is its enhanced safety profile.

• XtalFluor-E is a crystalline solid that is significantly more thermally stable than Deoxo-Fluor.[5] It does not generate highly corrosive free HF under anhydrous conditions and can be used in standard borosilicate glassware.[5] Its solid nature also makes it easier and safer to handle.

• Deoxo-Fluor , like DAST, is a liquid that is sensitive to moisture and can react violently with water, releasing highly corrosive HF gas.[2] It has a lower decomposition temperature than XtalFluor-E, posing a greater risk during handling and on scale-up.[7][8]

Conclusion

Both XtalFluor-E and Deoxo-Fluor are valuable reagents for the deoxyfluorination of alcohols.

• Deoxo-Fluor is a potent fluorinating agent but its utility can be limited by its thermal instability, moisture sensitivity, and tendency to promote elimination side reactions.

• XtalFluor-E represents a significant advancement in deoxofluorination chemistry, offering enhanced thermal stability, ease of handling, and improved selectivity.[5] It is particularly well-suited for the fluorination of complex molecules with multiple functional groups where high chemoselectivity is required. The need for a promoter adds a step to the experimental setup but allows for greater control over the reaction.

For researchers prioritizing safety, ease of handling, and high selectivity, especially in the context of complex molecule synthesis, XtalFluor-E is often the superior choice. Deoxo-Fluor remains a useful reagent, particularly for simpler substrates where its reactivity can be advantageous, provided appropriate safety precautions are taken.

References

• 1. benchchem.com [benchchem.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Alcohol to Fluoride - Common Conditions [commonorganicchemistry.com]
• 4. Deoxofluor - Enamine [enamine.net]
• 5. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 7. manchesterorganics.com [manchesterorganics.com]
• 8. Simpler fluorine chemistry [soci.org]
• 9. Late-Stage Deoxyfluorination of Alcohols with PhenoFluor™ - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. AlkylFluor: Deoxyfluorination of Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 12. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 13. merckmillipore.com [merckmillipore.com]

XtalFluor-E: A Safer, More Selective, and User-Friendly Alternative to Traditional Deoxofluorinating Agents

For researchers, scientists, and professionals in drug development, the choice of a fluorinating agent is critical, balancing reactivity with safety and selectivity. XtalFluor-E, a diethylaminodifluorosulfinium tetrafluoroborate (B81430) salt, has emerged as a superior alternative to traditional reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor. This guide provides an objective comparison, supported by experimental data, to highlight the significant advantages of XtalFluor-E.

XtalFluor-E distinguishes itself through its enhanced thermal stability, ease of handling as a crystalline solid, and improved reaction selectivity, leading to fewer byproducts.[1][2][3] Unlike its predecessors, it does not generate corrosive hydrogen fluoride (B91410) (HF), making it compatible with standard borosilicate glassware and simplifying reaction setups.[4][5]

Superior Thermal Stability and Safety Profile

A paramount concern with fluorinating agents is their thermal stability. XtalFluor-E exhibits a significantly higher decomposition temperature compared to DAST and Deoxo-Fluor, providing a wider operational window and a greater margin of safety.[6][7] This enhanced stability is crucial for preventing runaway reactions, a known risk with traditional reagents.

Data from Accelerated Rate Calorimetry (ARC) and Differential Scanning Calorimetry (DSC) studies clearly demonstrate the superior thermal stability of XtalFluor-E.

Reagent	Onset of Self-Accelerated Decomposition (°C)	Decomposition Temperature (Tmax, °C)	Exothermic Heat (-ΔH, J/g)
XtalFluor-E	119 [6][8]	205 - 215 [6][7]	661 - 1260 [6][7]
DAST	60[6][8]	140[6][7]	1700[6][7]
Deoxo-Fluor	60[6][8]	140[6][7]	1100[6][7]

The significantly higher onset temperature for self-accelerated decomposition and lower exothermic heat release underscore the enhanced safety profile of XtalFluor-E.[4][6][8]

Enhanced Selectivity in Deoxofluorination Reactions

XtalFluor-E consistently demonstrates superior selectivity, leading to a significant reduction in the formation of elimination byproducts commonly observed with DAST and Deoxo-Fluor.[1][4] This higher chemoselectivity translates to cleaner reaction profiles, simplified purification, and higher yields of the desired fluorinated product.

Here is a comparison of the performance of XtalFluor-E with traditional agents in the deoxofluorination of various substrates:

Substrate	Reagent	Promoter	Product / Byproduct Ratio	Yield (%)	Reference
4-tert-butylcyclohexanone	XtalFluor-E	Et₃N·2HF	62 : 1	91	[9]
Deoxo-Fluor	-	5 : 1	-	[9]
DAST	-	2 : 1	-	[9]
Ethyl 4-oxocyclohexanecarboxylate	XtalFluor-E	Et₃N·3HF	13 : 1	-	[5]
DAST	-	1 : 1	-	[5]
Androstenolone	XtalFluor-E	Et₃N·3HF	-	77	[9]
2-hydroxy-2-methyl-1-phenylpropan-1-one	XtalFluor-E	DBU	4.1 : 1	-	[9]
XtalFluor-E	Et₃N·2HF	1.9 : 1	-	[9]

Experimental Protocols

The use of XtalFluor-E typically requires a promoter to facilitate the deoxofluorination reaction. Common promoters include triethylamine (B128534) trihydrofluoride (Et₃N·3HF), triethylamine dihydrofluoride (Et₃N·2HF), and 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU).

General Procedure for Deoxofluorination of an Alcohol:

To a solution of the alcohol (1.0 mmol) and a promoter such as Et₃N·3HF (1.5 mmol) in an anhydrous solvent like dichloromethane (B109758) (CH₂Cl₂) at 0 °C is added XtalFluor-E (1.5 mmol) in portions under a nitrogen atmosphere. The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature. Upon completion, the reaction is quenched with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The aqueous layer is extracted with CH₂Cl₂, and the combined organic layers are dried over magnesium sulfate (B86663) (MgSO₄), filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.

General Procedure for Deoxofluorination of a Carbonyl Compound:

To a solution of the carbonyl compound (1.0 mmol) and a promoter like Et₃N·3HF (2.0 mmol) in a solvent such as 1,2-dichloroethane (B1671644) (DCE) is added XtalFluor-E (1.5 mmol). The reaction mixture is stirred at room temperature or heated to reflux until the starting material is consumed. The workup procedure is similar to that for the deoxofluorination of alcohols.

Visualizing the Advantages and Workflow

The following diagrams illustrate the key advantages of XtalFluor-E and a typical experimental workflow.

References

• 1. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Xtalfluor-M | 63517-33-9 | Benchchem [benchchem.com]
• 6. Simpler fluorine chemistry [soci.org]
• 7. researchgate.net [researchgate.net]
• 8. manchesterorganics.com [manchesterorganics.com]
• 9. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Aminosulfur Trifluorides: XtalFluor-E vs. Deoxo-Fluor and DAST

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into organic molecules is a critical strategy in modern drug discovery and development, often imparting desirable properties such as enhanced metabolic stability, increased binding affinity, and improved bioavailability. Aminosulfur trifluorides are a prominent class of reagents for deoxofluorination, the conversion of alcohols and carbonyls to their corresponding fluorinated analogues. This guide provides an objective comparison of XtalFluor-E, a newer generation crystalline reagent, with the well-established liquid reagents, Deoxo-Fluor and Diethylaminosulfur Trifluoride (DAST), focusing on performance, safety, and handling, supported by experimental data.

At a Glance: Key Differences

Feature	XtalFluor-E	Deoxo-Fluor	DAST
Physical State	Crystalline solid	Liquid	Liquid
Handling	Easy to handle, non-volatile	Liquid, requires careful handling	Volatile liquid, moisture-sensitive
Thermal Stability	High	Moderate	Low (can decompose explosively)
Reactivity	Requires a promoter (e.g., HF-amine complex or DBU)	High	High
Selectivity	Generally high, less elimination	Moderate	Prone to elimination byproducts
Byproducts	Fewer elimination side products[1][2]	Can produce elimination byproducts	Significant elimination byproducts[1]
Safety	Significantly safer profile[1]	Safer than DAST, but still hazardous	Thermally unstable, potential for explosion[3][4]

Data Presentation: Performance and Safety Comparison

The selection of a deoxofluorinating agent is often a balance between reactivity and safety. The following tables summarize key quantitative data for XtalFluor-E, Deoxo-Fluor, and DAST.

Table 1: Thermal Stability Data

A critical consideration for the safe use of aminosulfur trifluorides is their thermal stability. XtalFluor-E exhibits a significantly improved safety profile over DAST and Deoxo-Fluor, with a higher onset temperature for decomposition and a lower exothermic heat of decomposition.[1]

Reagent	Onset of Self-Accelerated Decomposition (°C)	Maximum Rate of Temperature Rise (°C/min)
XtalFluor-E	119[1]	310[1]
Deoxo-Fluor	~60	505[1]
DAST	~60[1]	711[1]

Table 2: Comparative Yields and Selectivity in Deoxofluorination

The efficiency and selectivity of deoxofluorination reactions are highly dependent on the substrate and the chosen reagent. XtalFluor-E, when used with a promoter, often provides higher selectivity, minimizing the formation of undesired elimination byproducts.

Substrate	Reagent/Promoter	Product	Yield (%)	Ratio (Fluoride:Alkene)
4-tert-butylcyclohexanone	XtalFluor-E / Et₃N·2HF	4-tert-butyl-1,1-difluorocyclohexane	91	62:1[1]
4-tert-butylcyclohexanone	Deoxo-Fluor	4-tert-butyl-1,1-difluorocyclohexane	-	5:1[1]
4-tert-butylcyclohexanone	DAST	4-tert-butyl-1,1-difluorocyclohexane	-	2:1[1]
Ethyl 2-hydroxy-2-methylpropanoate	XtalFluor-M / Et₃N·2HF	Ethyl 2-fluoro-2-methylpropanoate	-	21:1[1]
2-hydroxy-2-methyl-1-phenylpropan-1-one	XtalFluor-E / DBU	2-fluoro-2-methyl-1-phenylpropan-1-one	-	4.1:1[1]

Experimental Protocols

Detailed and standardized experimental protocols are essential for reproducible and safe laboratory work. Below are representative procedures for the deoxofluorination of an alcohol using each of the three reagents.

Protocol 1: Deoxofluorination of a Secondary Alcohol using XtalFluor-E and a Promoter

This protocol is a general representation and may require optimization for specific substrates.

Materials:

• Secondary alcohol (1.0 equiv)

• XtalFluor-E (1.5 equiv)

• Triethylamine trihydrofluoride (Et₃N·3HF) (1.5 equiv) or DBU (1.5 equiv)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• To a stirred solution of the secondary alcohol in anhydrous DCM at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add the promoter (Et₃N·3HF or DBU) dropwise.

• Add XtalFluor-E in one portion.

• Allow the reaction mixture to warm to room temperature and stir for 1-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, carefully quench the reaction at 0 °C by the slow addition of saturated aqueous NaHCO₃ solution.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol 2: Deoxofluorination of a Primary Alcohol using Deoxo-Fluor

This protocol is adapted from a typical procedure for the fluorination of a primary alcohol with Deoxo-Fluor.[5][6]

Materials:

• Primary alcohol (1.0 equiv)

• Deoxo-Fluor (1.1 - 1.5 equiv)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the primary alcohol in anhydrous DCM and cool the solution to 0 °C under an inert atmosphere.

• Add Deoxo-Fluor dropwise to the cooled solution.

• Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 1-16 hours. Monitor the reaction by TLC or GC-MS.

• After the reaction is complete, carefully quench by adding a saturated aqueous solution of NaHCO₃ at 0 °C.

• Extract the mixture with DCM.

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solution under reduced pressure to obtain the crude product, which can be further purified by column chromatography.

Protocol 3: Deoxofluorination of a Secondary Alcohol using DAST

This protocol is a general representation and requires strict adherence to safety precautions due to the thermal instability of DAST.

Materials:

• Secondary alcohol (1.0 equiv)

• Diethylaminosulfur trifluoride (DAST) (1.1 - 1.5 equiv)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a fume hood, dissolve the secondary alcohol in anhydrous DCM and cool the solution to -78 °C under an inert atmosphere.

• Slowly add DAST dropwise to the reaction mixture. Caution: DAST can decompose violently if the addition is too fast or the temperature rises significantly.

• Stir the reaction at -78 °C for 30 minutes, then allow it to slowly warm to room temperature and stir for 1-4 hours. Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction mixture back to 0 °C and quench it by the very slow and careful addition of a saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous phase with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Mandatory Visualization

Reaction Mechanisms and Workflows

The following diagrams illustrate the general mechanistic pathways for deoxofluorination using aminosulfur trifluorides and the experimental workflow for a typical reaction involving XtalFluor-E.

Caption: General mechanism for deoxofluorination of alcohols by aminosulfur trifluorides.

Caption: Experimental workflow for deoxofluorination using XtalFluor-E.

Conclusion

XtalFluor-E presents a significant advancement in deoxofluorination chemistry, offering a safer, more stable, and often more selective alternative to traditional liquid aminosulfur trifluorides like Deoxo-Fluor and DAST. Its crystalline nature simplifies handling and storage, while its higher thermal stability mitigates the risks associated with exothermic decomposition. Although it requires a promoter to achieve high reactivity, this two-component system allows for greater control and often leads to cleaner reactions with fewer elimination byproducts. For researchers in drug development and other fields where safety and selectivity are paramount, XtalFluor-E represents a valuable tool for the synthesis of fluorinated molecules. The choice of reagent will ultimately depend on the specific substrate, scale of the reaction, and the safety infrastructure available.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Aminodifluorosulfinium salts: selective fluorination reagents with enhanced thermal stability and ease of handling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simpler fluorine chemistry [soci.org]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. Alcohol to Fluoride - Deoxo-Fluor [commonorganicchemistry.com]

A Comparative Guide to Deoxyfluorination: XtalFluor-E vs. PyFluor

In the landscape of modern synthetic chemistry, the site-selective introduction of fluorine atoms into organic molecules is of paramount importance for the development of new pharmaceuticals, agrochemicals, and materials. Deoxyfluorination, the conversion of an alcohol to an alkyl fluoride, is a key strategy in this endeavor. For researchers, scientists, and drug development professionals, the choice of fluorinating reagent is critical to the success of their synthetic campaigns. This guide provides an objective, data-driven comparison of two popular and effective deoxyfluorination reagents: XtalFluor-E and PyFluor.

Both XtalFluor-E and PyFluor have emerged as superior alternatives to older, more hazardous reagents like diethylaminosulfur trifluoride (DAST), offering enhanced safety, stability, and, crucially, improved selectivity.[1] This guide will delve into a detailed comparison of their performance, supported by experimental data, to aid in the rational selection of the optimal reagent for a given synthetic challenge.

Reagent Overview and General Properties

XtalFluor-E , a diethylaminodifluorosulfinium tetrafluoroborate (B81430) salt, is a crystalline solid that is significantly more thermally stable and easier to handle than DAST.[2] It is often used in conjunction with a promoter, such as an amine-HF complex or an organic base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), to facilitate the fluorination reaction.[2]

PyFluor , or 2-pyridinesulfonyl fluoride, is a cost-effective and thermally stable reagent that has demonstrated high selectivity for the deoxyfluorination of a wide array of alcohols.[1][3] A key advantage of PyFluor is its ability to minimize the formation of elimination byproducts, which often plague deoxyfluorination reactions.[1]

Selectivity Comparison: Minimizing Unwanted Side Reactions

A critical metric for the utility of a deoxyfluorination reagent is its selectivity for substitution over elimination. Elimination byproducts can complicate purification and reduce the overall yield of the desired fluorinated product. Both XtalFluor-E and PyFluor have been designed to address this challenge.

While a direct, comprehensive side-by-side comparison across a broad range of substrates is not available in a single publication, data from the primary literature allows for an assessment of their relative performance. PyFluor, in particular, has been shown to be highly selective, significantly outperforming older reagents.

Reagent	Fluorination Yield (%)	Elimination Yield (%)	Selectivity (Fluorination:Elimination)
DAST	57	19	3:1
Deoxo-Fluor	57	13	4.4:1
PyFluor	79	<4	>20:1
Data for the deoxyfluorination of a model secondary alcohol as reported in Nielsen et al., J. Am. Chem. Soc. 2015, 137, 9571-9574.[1]

XtalFluor-E has also been demonstrated to provide high selectivity, with reports indicating significantly less elimination compared to DAST and Deoxo-Fluor.[2] For example, in the fluorination of (R)-N-Cbz-3-hydroxypyrrolidine, the use of XtalFluor-E with DBU as a promoter resulted in a high yield of the desired fluorinated product with minimal elimination.

Substrate Scope

Both reagents are effective for the deoxyfluorination of a variety of primary and secondary alcohols.

PyFluor has been shown to be effective for a broad range of substrates, including complex and functionally diverse molecules:

• Primary and secondary alcohols[1]

• Carbohydrates[1]

• Steroids[1]

• Amino acid derivatives[1]

XtalFluor-E also exhibits a broad substrate scope, effectively fluorinating:

• Primary and secondary alcohols[2]

• Aldehydes and ketones (to gem-difluorides)[4]

• Carboxylic acids (to acyl fluorides)[4]

Experimental Protocols

Detailed experimental procedures are crucial for reproducible results. Below are representative protocols for the deoxyfluorination of alcohols using XtalFluor-E and PyFluor.

General Protocol for Deoxyfluorination using XtalFluor-E

Materials:

• Alcohol (1.0 equiv)

• XtalFluor-E (1.5 equiv)

• Promoter (e.g., Et3N·3HF (2.0 equiv) or DBU (1.5 equiv))

• Anhydrous solvent (e.g., CH2Cl2)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of the alcohol in anhydrous CH2Cl2 under an inert atmosphere, add the promoter at the appropriate temperature (typically -78 °C to room temperature).

• Add XtalFluor-E in one portion.

• Stir the reaction mixture, allowing it to warm to room temperature if necessary, and monitor the progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Protocol for Deoxyfluorination using PyFluor

Materials:

• Alcohol (1.0 equiv)

• PyFluor (1.1-1.5 equiv)

• DBU (1.5-2.0 equiv)

• Anhydrous solvent (e.g., toluene (B28343) or THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a solution of the alcohol in the anhydrous solvent under an inert atmosphere, add DBU at room temperature.[5]

• Add PyFluor in one portion and stir the reaction mixture at room temperature or with gentle heating.[5]

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, quench the reaction with water.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Reaction Mechanisms

The proposed mechanisms for both reagents involve the activation of the alcohol followed by nucleophilic attack of fluoride.

Caption: Proposed mechanism for PyFluor deoxyfluorination.

Caption: Proposed mechanism for XtalFluor-E deoxyfluorination.

Conclusion

Both XtalFluor-E and PyFluor represent significant advancements in deoxyfluorination chemistry, offering safer and more selective methods for the synthesis of alkyl fluorides compared to traditional reagents.

• PyFluor stands out for its exceptional selectivity in minimizing elimination byproducts and its operational simplicity. Its cost-effectiveness and high functional group tolerance make it an excellent choice for a wide range of applications, including late-stage fluorination in drug discovery.[1][3]

• XtalFluor-E is a versatile and thermally stable crystalline reagent that provides high yields and good selectivity.[2] Its ability to fluorinate a broader range of functional groups, including aldehydes and ketones, extends its utility in synthetic chemistry.[4]

The choice between XtalFluor-E and PyFluor will ultimately depend on the specific substrate, the tolerance for potential side products, and the overall synthetic strategy. For reactions where the elimination of a sensitive substrate is a major concern, PyFluor may be the preferred reagent. For broader functional group transformations beyond alcohols, XtalFluor-E offers greater versatility. Researchers are encouraged to consult the primary literature for specific examples that most closely match their synthetic targets.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent [organic-chemistry.org]
• 4. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]

XtalFluor-E vs. DAST: A Comparative Guide to Deoxofluorinating Agents

In the realm of modern medicinal chemistry and drug development, the strategic incorporation of fluorine atoms into organic molecules can significantly enhance pharmacological properties such as metabolic stability, binding affinity, and lipophilicity. Deoxofluorination, the substitution of a hydroxyl or carbonyl group with one or two fluorine atoms, respectively, is a cornerstone transformation in this field. For years, Diethylaminosulfur Trifluoride (DAST) has been a widely utilized reagent for these reactions. However, its inherent instability and hazardous nature have prompted the development of safer and more user-friendly alternatives. Among these, XtalFluor-E, a crystalline aminodifluorosulfinium salt, has emerged as a prominent contender.

This guide provides a detailed, data-driven comparison of the cost-effectiveness, safety, and performance of XtalFluor-E and DAST for researchers, scientists, and professionals in drug development.

At a Glance: Key Differences

Feature	XtalFluor-E	DAST
Physical Form	Crystalline solid	Oily liquid
Thermal Stability	Significantly more stable	Thermally unstable, potentially explosive
Handling	Easier to handle, less moisture sensitive	Requires careful handling in anhydrous conditions
Safety	Does not generate free HF, compatible with standard glassware	Can generate corrosive HF, etches glass
Byproducts	Generally fewer elimination byproducts	Prone to elimination and rearrangement side reactions
Reactivity	Often requires a promoter (e.g., Et₃N·3HF)	Highly reactive

Data Presentation: A Quantitative Comparison

The following tables summarize the key quantitative data comparing the physical properties, safety, and performance of XtalFluor-E and DAST.

Table 1: Physical and Safety Properties

Property	XtalFluor-E ([Et₂NSF₂]BF₄)	DAST (Et₂NSF₃)
Molecular Weight	229.00 g/mol	161.19 g/mol
Appearance	White to off-white crystalline solid[1]	Colorless to yellow or orange oily liquid[2]
Melting Point	84-87 °C[3]	Not applicable (liquid at room temperature)
Boiling Point	Decomposes	30-32 °C at 3 mmHg
Decomposition Onset	~119 °C (ARC)[1][4]	~60 °C (ARC)[1][4]
Decomposition Temperature (Tmax)	205 °C (DSC)[5]	155 °C (DSC)[5]
Heat of Decomposition (-ΔH)	661 - 1260 J/g[4][5]	~1700 J/g[6]
Key Safety Notes	Crystalline solid, easier to handle.[1] Does not generate corrosive free HF, allowing use in standard borosilicate glassware.[7][8][9]	Thermally unstable and can decompose explosively above 50-70 °C.[2][9] Reacts with water to release toxic and corrosive HF.[1]

Table 2: Performance in Deoxofluorination of Alcohols

Substrate	Reagent	Conditions	Yield (%)	Comments
Hydrocinnamyl alcohol	XtalFluor-E	Et₃N·3HF, CH₂Cl₂	32	Complex mixture also forming ether (27%) and sulfinate (9%) byproducts without promoter.[5]
Androstenolone	XtalFluor-E	Et₃N·3HF	77	Consistent with results obtained with DAST.[5]
Geraniol	XtalFluor-E	Et₃N·2HF	-	Smooth reaction proceeding exclusively in an Sₙ2' fashion.[5]
General Primary Alcohols	DAST	CH₂Cl₂, -78 °C to rt	60-90	Potential for elimination side products.[6]
General Secondary Alcohols	DAST	CH₂Cl₂, -78 °C to rt	50-80	Broad substrate scope, but stereochemical inversion can be variable.[6]

Table 3: Performance in Deoxofluorination of Carbonyls

Substrate	Reagent	Conditions	Yield (%)	Product:Byproduct Ratio
4-tert-Butylcyclohexanone (B146137)	XtalFluor-E	Et₃N·2HF, CH₂Cl₂	91	62:1 (gem-difluoride:vinyl fluoride)[5]
4-tert-Butylcyclohexanone	DAST	HF	-	2:1 (gem-difluoride:vinyl fluoride)[5]
Ethyl 4-oxocyclohexanecarboxylate	XtalFluor-E	Et₃N·3HF	-	13:1 (gem-difluoride:alkene)[10]
Ethyl 4-oxocyclohexanecarboxylate	DAST	-	-	1:1 (gem-difluoride:alkene)[10]
General Aldehydes	DAST	CH₂Cl₂, 0 °C to rt	60-85	Broadly applicable.[6]
General Ketones	DAST	CH₂Cl₂, 0 °C to rt	50-80	Effective for a range of ketones.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. Below are representative protocols for the deoxofluorination of an alcohol and a ketone using both XtalFluor-E and DAST.

Deoxofluorination of an Alcohol (e.g., Hydrocinnamyl Alcohol)

Using XtalFluor-E:

To a stirred solution of hydrocinnamyl alcohol (1.0 mmol) and triethylamine (B128534) trihydrofluoride (Et₃N·3HF, 2.0 mmol) in anhydrous dichloromethane (B109758) (CH₂Cl₂, 5 mL) under an inert atmosphere (e.g., argon or nitrogen) at 0 °C, XtalFluor-E (1.5 mmol) is added in one portion. The reaction mixture is allowed to warm to room temperature and stirred for 1-3 hours, while being monitored by thin-layer chromatography (TLC). Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (10 mL). The layers are separated, and the aqueous layer is extracted with dichloromethane (3 x 10 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel.

Using DAST:

To a solution of hydrocinnamyl alcohol (1.0 mmol) in anhydrous dichloromethane (10 mL) at -78 °C under an inert atmosphere, DAST (1.2 mmol) is added dropwise. The reaction mixture is stirred at -78 °C for 30 minutes and then allowed to warm to room temperature over 2 hours. The reaction is monitored by TLC. Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (10 mL). The layers are separated, and the aqueous layer is extracted with dichloromethane (3 x 10 mL). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.[6]

Deoxofluorination of a Ketone (e.g., 4-tert-Butylcyclohexanone)

Using XtalFluor-E:

To a cold (0 °C) solution of triethylamine trihydrofluoride (2.0 mmol) and triethylamine (1.0 mmol) in dichloromethane (3.0 mL) is added XtalFluor-E (1.5 mmol) followed by 4-tert-butylcyclohexanone (1.0 mmol). After 30 minutes of stirring under a nitrogen atmosphere, the reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. The reaction is monitored by GC-MS. Upon completion, the reaction is quenched with saturated aqueous NaHCO₃ solution. The organic layer is separated, and the aqueous layer is extracted with dichloromethane. The combined organic phases are dried over MgSO₄, filtered, and the solvents are evaporated. The resulting crude material is purified by column chromatography.

Using DAST:

To a solution of 4-tert-butylcyclohexanone (1.0 mmol) in anhydrous dichloromethane (10 mL) at 0 °C under an inert atmosphere is added DAST (1.2 mmol) dropwise. The reaction mixture is stirred at 0 °C for 1 hour and then at room temperature for 12-24 hours. The reaction is monitored by GC-MS. The reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate. The layers are separated, and the aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography.

Reaction Mechanisms and Visualizations

The following diagrams illustrate the proposed reaction pathways for deoxofluorination using XtalFluor-E and DAST.

DAST deoxofluorination mechanism.

XtalFluor-E deoxofluorination mechanism.

Conclusion: A Safer, More Selective Alternative

While DAST has historically been a workhorse reagent for deoxofluorination, its significant safety concerns and propensity for side reactions limit its applicability, especially in process development and scale-up operations. XtalFluor-E presents a compelling alternative, offering a markedly improved safety profile due to its crystalline nature and enhanced thermal stability.[1][4][5] The elimination of corrosive hydrogen fluoride generation not only simplifies handling but also allows for the use of standard laboratory glassware.[7][8][9]

From a performance perspective, the experimental data indicates that XtalFluor-E, when used with an appropriate promoter, can provide higher yields and significantly greater selectivity, minimizing the formation of undesired elimination byproducts compared to DAST.[5][10] This increased selectivity leads to cleaner reaction profiles and simplifies purification, ultimately contributing to a more efficient and cost-effective synthetic route. For researchers and professionals in drug development, the superior safety, handling characteristics, and improved performance make XtalFluor-E a highly attractive and often superior choice for modern deoxofluorination reactions.

References

• 1. manchesterorganics.com [manchesterorganics.com]
• 2. Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters† - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Simpler fluorine chemistry [soci.org]
• 5. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. XtalFluor-E®とXtalFluor-M®：取り扱い簡便な固体フッ素化剤 [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]

A Comparative Safety Analysis: XtalFluor-E vs. Deoxo-Fluor in Deoxofluorination Reactions

For researchers, scientists, and drug development professionals, the selection of a deoxofluorinating agent is a critical decision that balances reactivity with safety. This guide provides an objective comparison of the safety profiles of two common reagents, XtalFluor-E and Deoxo-Fluor, supported by experimental data to inform safer laboratory practices.

XtalFluor-E, a crystalline solid, and Deoxo-Fluor, a liquid, are both widely used for the conversion of alcohols to alkyl fluorides and carbonyls to gem-difluorides. However, their distinct physical and chemical properties result in significantly different safety and handling requirements. This comparison outlines the key safety advantages of XtalFluor-E, particularly its enhanced thermal stability and ease of handling.

Quantitative Safety Data: A Head-to-Head Comparison

Thermal analysis data from Differential Scanning Calorimetry (DSC) and Accelerated Rate Calorimetry (ARC) studies consistently demonstrate the superior thermal stability of XtalFluor-E compared to Deoxo-Fluor.[1][2][3][4] A higher decomposition temperature and lower exothermic heat release are indicative of a more stable compound with a greater safety margin.[4][5]

Parameter	XtalFluor-E	Deoxo-Fluor	DAST (for reference)
Physical Form	Crystalline Solid[1][6]	Liquid[7]	Liquid[3]
Decomposition Onset (ARC)	119°C[1][8]	60°C[1]	60°C[1]
Decomposition Temperature (DSC, Tmax)	~205-215°C[3][4]	~140-158°C[3][4]	~140-155°C[3][4]
Heat of Decomposition (-ΔH)	-661 to -1260 J/g[3][4]	-1031 to -1100 J/g[3][4]	-1641 to -1700 J/g[3][4]
Max Rate of Temperature Rise (ARC)	310 °C/min[8]	505 °C/min[8]	711 °C/min[8]
Generation of free HF	No, under anhydrous conditions[1][6][8]	Yes[3][8][9]	Yes[3][8]
Handling Characteristics	Easily handled crystalline solid, amenable to short-term handling in the atmosphere[1][6]	Volatile, respiratory hazard, reacts violently with water[7][9][10]	Thermally unstable, explosive potential[3][11]
Glassware Compatibility	Compatible with standard borosilicate glassware[1][8][12]	Requires specialized plastic or metal reaction vessels due to HF generation[3][13]	Requires specialized plastic or metal reaction vessels due to HF generation[3]

Key Safety and Handling Differences

Thermal Stability: XtalFluor-E exhibits a significantly higher onset of decomposition and a lower heat of decomposition compared to Deoxo-Fluor.[1][3][4][8] This provides a larger window for safe reaction temperatures and reduces the risk of thermal runaway, a critical consideration for scale-up operations.[2] Deoxo-Fluor's decomposition can begin at temperatures as low as 60°C, necessitating careful temperature control.[1]

Generation of Hydrogen Fluoride (B91410) (HF): A major operational drawback of Deoxo-Fluor is the generation of highly toxic and corrosive hydrogen fluoride (HF) gas upon contact with moisture or during the reaction.[3][7][9][10] This requires the use of specialized, HF-resistant equipment, such as plastic or metal reaction vessels, and stringent fume hood containment.[3][13] In contrast, XtalFluor-E does not generate free HF under anhydrous conditions, allowing for the use of standard borosilicate glassware.[1][6][8][12]

Physical Form and Handling: As a crystalline solid, XtalFluor-E is easier to handle, weigh, and dispense compared to liquid Deoxo-Fluor.[1][6] Deoxo-Fluor is volatile and poses a respiratory hazard, requiring handling in a well-ventilated fume hood at all times.[9] XtalFluor-E's solid nature also reduces the risk of spills and exposure.

Experimental Protocol: Deoxofluorination of an Alcohol

The following provides a general methodology for a deoxofluorination reaction, highlighting the differing safety precautions for XtalFluor-E and Deoxo-Fluor.

Objective: To replace a hydroxyl group with a fluorine atom.

Materials:

• Substrate (alcohol)

• Deoxofluorinating agent (XtalFluor-E or Deoxo-Fluor)

• Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

• Promoter (for XtalFluor-E, e.g., Et₃N·3HF)

• Quenching solution (e.g., saturated aqueous NaHCO₃)

• Drying agent (e.g., MgSO₄)

• Appropriate reaction vessel (glass for XtalFluor-E, plastic/metal for Deoxo-Fluor)

• Standard laboratory glassware

• Personal Protective Equipment (PPE): safety goggles, lab coat, acid-resistant gloves

Procedure:

• Reaction Setup:

  • XtalFluor-E: Assemble a dry, standard borosilicate glass reaction flask equipped with a magnetic stirrer and a nitrogen inlet.

  • Deoxo-Fluor: Assemble a dry reaction vessel made of a material resistant to HF (e.g., polyethylene, PFA, or Hastelloy) equipped with a magnetic stirrer and a nitrogen inlet. All manipulations must be performed in a certified chemical fume hood.

• Reagent Addition:

  • XtalFluor-E: To the reaction flask, add the alcohol and anhydrous solvent. Under a nitrogen atmosphere, add the solid XtalFluor-E followed by the promoter (e.g., Et₃N·3HF).

  • Deoxo-Fluor: In a well-ventilated hood, carefully measure and add the liquid Deoxo-Fluor to the reaction vessel containing the alcohol and anhydrous solvent. Deoxo-Fluor is volatile and a respiratory hazard.[9]

• Reaction:

  • Stir the reaction mixture at the appropriate temperature (as determined by the substrate). Monitor the reaction progress by a suitable analytical technique (e.g., TLC, GC-MS).

  • For Deoxo-Fluor, it is critical to maintain the reaction temperature well below its decomposition onset of 60°C to avoid thermal runaway.[1]

• Work-up:

  • Upon completion, cool the reaction mixture to room temperature.

  • Carefully and slowly quench the reaction by adding a saturated aqueous solution of sodium bicarbonate to neutralize any remaining reagent and acidic byproducts. Be aware of potential gas evolution.

  • Extract the product with an organic solvent (e.g., dichloromethane).

  • Combine the organic layers, wash with brine, and dry over a suitable drying agent (e.g., MgSO₄).

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by an appropriate method, such as column chromatography.

Logical Relationship of Safety Considerations

The following diagram illustrates the key safety and handling differences between XtalFluor-E and Deoxo-Fluor.

Caption: Key safety differences between XtalFluor-E and Deoxo-Fluor.

References

• 1. manchesterorganics.com [manchesterorganics.com]
• 2. XtalFluor-E® and XtalFluor-M®: Convenient, Crystalline Deoxofluorination Reagents [sigmaaldrich.com]
• 3. Simpler fluorine chemistry [soci.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Crystalline Deoxofluorinating Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. XtalFluor-E®とXtalFluor-M®：取り扱い簡便な固体フッ素化剤 [sigmaaldrich.com]
• 7. Deoxofluor - Enamine [enamine.net]
• 8. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. fishersci.com [fishersci.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. XtalFluor-E | 63517-29-3 | Benchchem [benchchem.com]

A Comparative Guide to Deoxofluorinating Agents: XtalFluor-E in Large-Scale Synthesis

For researchers, scientists, and drug development professionals, the selection of a suitable deoxofluorinating agent is a critical decision in the synthesis of fluorinated organic molecules. This choice impacts not only the yield and purity of the desired product but also the safety and scalability of the process. This guide provides an objective comparison of the performance of XtalFluor-E with other common deoxofluorinating reagents, namely Deoxo-Fluor and DAST (Diethylaminosulfur trifluoride), with a focus on their application in large-scale synthesis.

Executive Summary

XtalFluor-E has emerged as a highly attractive alternative to traditional deoxofluorinating agents like DAST and Deoxo-Fluor, particularly in the context of large-scale industrial applications. Its key advantages lie in its enhanced thermal stability, ease of handling as a crystalline solid, and improved safety profile. While DAST and Deoxo-Fluor are effective reagents, their thermal instability and hazardous nature pose significant challenges for scale-up. XtalFluor-E, when used in conjunction with a promoter, often provides superior selectivity and minimizes the formation of elimination byproducts, leading to cleaner reactions and simpler purifications.

Data Presentation: A Head-to-Head Comparison

The following tables summarize the key performance indicators for XtalFluor-E, Deoxo-Fluor, and DAST, based on available experimental data.

Table 1: Physical Properties and Handling

Property	XtalFluor-E	Deoxo-Fluor	DAST
Physical Form	Crystalline solid[1][2][3]	Liquid[4]	Pale yellow liquid[5]
Ease of Handling	Easy to handle, free-flowing solid[6][7]	Liquid, requires careful handling	Volatile liquid, requires careful handling[5]
Storage	Store at -20°C[5]	Store at 2-8°C	Store in freezer, moisture sensitive[8]
Compatibility with Glassware	Compatible with standard borosilicate glassware as it does not generate free HF[6][7]	Reacts with glass, requires plasticware[4][9]	Reacts with glass, requires plasticware[10]

Table 2: Safety Profile

Hazard	XtalFluor-E	Deoxo-Fluor	DAST
Thermal Stability (DSC/ARC)	Onset of decomposition at 119°C (ARC)[1][3]; Decomposition temperature (Tmax) at 205°C (DSC)[6]	Onset of self-accelerated decomposition at 60°C (ARC)[3]; Decomposes at 140°C (DSC)[11]	Onset of self-accelerated decomposition at 60°C (ARC)[3]; Decomposes violently when heated above 50°C[5], with a sharp Tmax at 155°C (DSC)[6]
Heat of Decomposition (-ΔH)	1260 J/g (DSC)[6]	1031 J/g (DSC)[6]	1641 J/g (DSC)[6]
Toxicity	Toxic if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage.[1][5]	Toxic by inhalation and if swallowed.[12] Reacts violently with water, generating HF.[6]	Harmful if swallowed, in contact with skin, or if inhaled. Causes severe skin burns and eye damage. Reacts violently with water.[8]
Byproduct Generation	Does not generate free HF under anhydrous conditions.[1][2]	Generates HF upon contact with moisture.[6]	Generates HF upon contact with water.[5]

Table 3: Performance in Deoxofluorination Reactions

Substrate	Reagent Combination	Product	Yield (%)	Selectivity (Product:Elimination)	Reference
4-tert-butylcyclohexanone	XtalFluor-E / Et₃N·2HF	4-tert-butyl-1,1-difluorocyclohexane	91	62:1	[8][13]
4-tert-butylcyclohexanone	Deoxo-Fluor	4-tert-butyl-1,1-difluorocyclohexane	-	5:1	[8][13]
4-tert-butylcyclohexanone	DAST	4-tert-butyl-1,1-difluorocyclohexane	-	2:1	[8][13]
Cyclooctanol	XtalFluor-E / Et₃N·2HF	Cyclooctyl fluoride	-	12.1:1	[6]
Cyclooctanol	Deoxo-Fluor	Cyclooctyl fluoride	-	5.7:1	[6]
Cyclooctanol	DAST	Cyclooctyl fluoride	-	2.3:1	[6]
(R)-N-Cbz-3-hydroxypyrrolidine	XtalFluor-E / DBU	(S)-N-Cbz-3-fluoropyrrolidine	-	5.9:1	[6]
Ethyl 4-oxocyclohexanecarboxylate	XtalFluor-M / Et₃N·3HF	Ethyl 4,4-difluorocyclohexanecarboxylate	-	15:1	[6][13]
Ethyl 4-oxocyclohexanecarboxylate	XtalFluor-E / Et₃N·3HF	Ethyl 4,4-difluorocyclohexanecarboxylate	-	13:1	[6][13]
Ethyl 4-oxocyclohexanecarboxylate	DAST	Ethyl 4,4-difluorocyclohexanecarboxylate	-	1:1	[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and scaling up chemical reactions. Below are representative experimental protocols for deoxofluorination using XtalFluor-E, Deoxo-Fluor, and DAST.

Deoxofluorination of an Alcohol using XtalFluor-E

Representative Procedure using XtalFluor-E and a Promoter:

To a solution of the alcohol (1.0 mmol) in an anhydrous solvent (e.g., dichloromethane (B109758), 3.0 mL) at the desired temperature (e.g., -78 °C or room temperature), the promoter (e.g., DBU, 1.5 mmol, or Et₃N·3HF, 2.0 mmol) is added, followed by the portion-wise addition of XtalFluor-E (1.5 mmol).[14] The reaction mixture is stirred under an inert atmosphere and monitored by TLC or LC-MS. Upon completion, the reaction is quenched with a 5% aqueous sodium bicarbonate solution, and the product is extracted with an organic solvent. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography.[14]

Deoxofluorination of a Ketone using Deoxo-Fluor

Procedure for the gem-Difluorination of 4,4'-Difluorobenzophenone (B49673):

An oven-dried 50-mL round-bottomed flask equipped with a magnetic stir bar is charged with 4,4'-difluorobenzophenone (5.11 g, 23.4 mmol). Deoxo-Fluor® (13 mL, 15.7 g, 71 mmol, 3 equiv) is added via a disposable graduated pipette in a well-ventilated fume hood.[15] The flask is equipped with a reflux condenser and heated in an oil bath at 90 °C for 24 hours under a nitrogen atmosphere.[15] After cooling to room temperature, the reaction mixture is carefully poured into a vigorously stirred, ice-cold saturated aqueous solution of sodium bicarbonate. The mixture is then extracted with an organic solvent (e.g., dichloromethane). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product is purified by column chromatography.[15]

Deoxofluorination of an Alcohol using DAST

General Procedure for Deoxofluorination of a Secondary Alcohol:

To a solution of the secondary alcohol (1.0 mmol) in anhydrous dichloromethane (10 mL) at -78 °C under an inert atmosphere, DAST (1.2 mmol) is added dropwise.[9] The reaction mixture is stirred at -78 °C for 30 minutes and then allowed to warm to room temperature over 2 hours. The reaction is monitored by TLC. Upon completion, the reaction is carefully quenched by the slow addition of a saturated aqueous solution of sodium bicarbonate (10 mL). The layers are separated, and the aqueous layer is extracted with dichloromethane (3 x 10 mL). The combined organic phases are dried over anhydrous Na₂SO₄, filtered, and the solvent is removed in vacuo. The crude product is then purified by column chromatography.[9][16]

Mandatory Visualization

Reaction Mechanism of XtalFluor-E

Caption: Proposed mechanism for the deoxofluorination of an alcohol using XtalFluor-E and a promoter.

Experimental Workflow for Deoxofluorination

Caption: A generalized experimental workflow for a typical deoxofluorination reaction.

Reagent Selection Guide

Caption: A decision-making guide for selecting a deoxofluorinating agent for large-scale synthesis.

References

• 1. echemi.com [echemi.com]
• 2. Deoxo-Fluor -Lösung 50% in THF | Sigma-Aldrich [sigmaaldrich.com]
• 3. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 4. Bis(2-methoxyethyl)aminosulfur Trifluoride (Deoxo-Fluor) [commonorganicchemistry.com]
• 5. XtalFluor-E 63517-29-3 [sigmaaldrich.com]
• 6. fishersci.com [fishersci.com]
• 7. benchchem.com [benchchem.com]
• 8. assets.thermofisher.com [assets.thermofisher.com]
• 9. benchchem.com [benchchem.com]
• 10. XtalFluor-E | 63517-29-3 [chemicalbook.com]
• 11. fishersci.com [fishersci.com]
• 12. chembk.com [chembk.com]
• 13. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Organic Syntheses Procedure [orgsyn.org]
• 16. Enantiospecific deoxyfluorination of cyclic α-OH-β-ketoesters† - PMC [pmc.ncbi.nlm.nih.gov]

literature review comparing fluorination methods for complex molecules

For Researchers, Scientists, and Drug Development Professionals

The strategic introduction of fluorine into complex molecules represents a cornerstone of modern drug discovery and development. The unique physicochemical properties imparted by fluorine can profoundly influence a molecule's metabolic stability, lipophilicity, binding affinity, and overall pharmacological profile. This guide provides an objective comparison of the three principal methods for carbon-fluorine bond formation—electrophilic, nucleophilic, and radical fluorination—with a focus on their application to intricate molecular architectures. Experimental data from the literature is presented to support the comparison, alongside detailed experimental protocols for key reactions.

At a Glance: Comparing Fluorination Strategies

The choice of fluorination method is dictated by the substrate's electronic properties, the desired regioselectivity, and the tolerance of existing functional groups. The following table summarizes the key characteristics of each approach.

Feature	Electrophilic Fluorination	Nucleophilic Fluorination	Radical Fluorination
Fluorine Source	"F+" source (e.g., Selectfluor®, NFSI)	"F-" source (e.g., KF, CsF, TBAF)	Neutral fluorine atom source
Mechanism	Attack of an electron-rich center on an electrophilic fluorine	SN2 or SNAr displacement of a leaving group by fluoride (B91410)	Hydrogen atom abstraction followed by fluorine transfer
Substrate Scope	Electron-rich substrates (arenes, enolates, alkenes)	Substrates with good leaving groups (halides, sulfonates)	Aliphatic C-H bonds, particularly at activated positions
Key Advantages	High selectivity for electron-rich sites, mild reaction conditions.[1]	Cost-effective fluoride sources, suitable for large-scale synthesis.[1]	Late-stage functionalization of unactivated C-H bonds.
Key Limitations	Limited to nucleophilic substrates.	Often requires harsh conditions and anhydrous solvents.[2]	Can lack regioselectivity in molecules with multiple reactive sites.
Common Reagents	Selectfluor®, N-Fluorobenzenesulfonimide (NFSI)	Potassium Fluoride (KF), Cesium Fluoride (CsF), Tetrabutylammonium Fluoride (TBAF)	Selectfluor®, NFSI (as a fluorine atom transfer agent)

Electrophilic Fluorination: Taming the Most Electronegative Element

Electrophilic fluorination reagents deliver a formal "F+" species to an electron-rich carbon center.[3] This method is particularly well-suited for the late-stage functionalization of complex molecules containing nucleophilic moieties such as enolates, enol ethers, and electron-rich aromatic rings.

A prime example is the fluorination of steroid derivatives. Kinetic studies on the fluorination of progesterone (B1679170) enol acetate (B1210297) with various N-F reagents, including Selectfluor™, have demonstrated the feasibility of this approach, yielding 6α- and 6β-fluoroprogesterone.[4] The reaction typically proceeds with good selectivity, favoring the formation of the thermodynamically more stable isomer.[4]

Experimental Protocol: Electrophilic Fluorination of a β-Ketoester with Selectfluor™

This protocol describes a general procedure for the monofluorination of a β-ketoester, a common structural motif in biologically active molecules.

Materials:

• β-ketoester (1.0 mmol, 1.0 equiv)

• Selectfluor™ (1.1 mmol, 1.1 equiv)

• Sodium Carbonate (Na₂CO₃) (1.2 mmol, 1.2 equiv)

• Acetonitrile (B52724) (MeCN), 10 mL

Procedure:

• To a round-bottom flask, add the β-ketoester (1.0 mmol) and acetonitrile (10 mL).

• Stir the solution at room temperature and add sodium carbonate (1.2 mmol).

• Add Selectfluor™ (1.1 mmol) portion-wise over 10 minutes.

• Monitor the reaction by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Experimental workflow for electrophilic fluorination.

Nucleophilic Fluorination: A Cost-Effective Workhorse

Nucleophilic fluorination involves the displacement of a leaving group by a fluoride anion.[3] This method is widely used in industrial settings due to the low cost of fluoride sources like potassium fluoride (KF) and cesium fluoride (CsF).[1] However, the low solubility and high basicity of these salts often necessitate high reaction temperatures and rigorously anhydrous conditions, which can be detrimental to complex, sensitive substrates.[2]

Recent advancements have focused on enhancing the reactivity of fluoride sources. For instance, the use of phase-transfer catalysts or ionic liquids can improve the solubility and nucleophilicity of fluoride, enabling reactions to proceed under milder conditions.[5][6]

Experimental Protocol: Nucleophilic Fluorination of an Alkyl Triflate with Potassium Fluoride

This protocol provides a general method for the nucleophilic fluorination of an alkyl triflate using potassium fluoride, a common and inexpensive fluoride source.

Materials:

• Alkyl triflate (1.0 mmol, 1.0 equiv)

• Potassium fluoride (KF, spray-dried) (2.0 mmol, 2.0 equiv)

• 18-Crown-6 (B118740) (0.1 mmol, 0.1 equiv)

• Acetonitrile (MeCN), 10 mL

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add spray-dried potassium fluoride (2.0 mmol) and 18-crown-6 (0.1 mmol).

• Add anhydrous acetonitrile (10 mL) and stir the suspension vigorously.

• Add the alkyl triflate (1.0 mmol) to the suspension.

• Heat the reaction mixture to 80 °C and monitor by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate and purify the crude product by distillation or column chromatography.

Caption: General mechanism of nucleophilic fluorination (SN2).

Radical Fluorination: Accessing Uncharted Chemical Space

Radical fluorination has emerged as a powerful tool for the late-stage functionalization of C-H bonds, which are often unreactive towards traditional ionic fluorination methods. This approach typically involves the generation of a carbon-centered radical, which then abstracts a fluorine atom from a suitable donor.

While early methods relied on hazardous reagents like elemental fluorine, modern protocols often employ electrophilic N-F reagents like Selectfluor® or NFSI as fluorine atom transfer agents.[7] These reactions can be initiated by heat, light, or a radical initiator. A significant advantage of this method is its potential to fluorinate unactivated aliphatic positions within a complex molecule. However, controlling regioselectivity can be a major challenge, as the reaction often proceeds at the most stable radical position.

Logical Relationship of Fluorination Methods

The choice of fluorination method is fundamentally linked to the electronic nature of the substrate.

Caption: Decision tree for selecting a fluorination method.

Case Study: Fluorination of Steroids

The steroid scaffold provides an excellent platform for comparing different fluorination strategies. For instance, electrophilic fluorination of steroid enol acetates with Selectfluor™ has been shown to produce 6-fluorinated derivatives.[4] The stereoselectivity of this reaction can be influenced by the reaction conditions and the specific N-F reagent used.[4] In contrast, nucleophilic fluorination of steroids typically requires the pre-installation of a good leaving group, such as a tosylate or triflate, at the desired position. While effective, this multi-step sequence can be less efficient than direct C-H fluorination. Radical fluorination offers the potential for direct fluorination of unactivated C-H bonds in the steroid nucleus, although controlling the site of fluorination remains a significant hurdle.

Conclusion

The field of fluorination chemistry has matured significantly, providing chemists with a diverse toolbox for the synthesis of complex fluorinated molecules. Electrophilic, nucleophilic, and radical methods each offer distinct advantages and disadvantages. A thorough understanding of the substrate's properties and the desired molecular modification is crucial for selecting the optimal fluorination strategy. As new reagents and catalytic systems continue to be developed, the ability to selectively and efficiently introduce fluorine into complex molecular architectures will undoubtedly expand, paving the way for the discovery of novel therapeutics and advanced materials.

References

• 1. Probing the fluorination effect on the self-assembly characteristics, in vivo fate and antitumor efficacy of paclitaxel prodrug nanoassemblies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. dash.harvard.edu [dash.harvard.edu]
• 4. Kinetics of Electrophilic Fluorination of Steroids and Epimerisation of Fluorosteroids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Live-Cell Imaging of Fluorescent Sterols for Analysis of Intracellular Cholesterol Transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. BJOC - Development of N-F fluorinating agents and their fluorinations: Historical perspective [beilstein-journals.org]

XtalFluor-E: A Comparative Guide to its Efficacy in Deoxofluorination Reactions

For researchers, scientists, and drug development professionals, the strategic introduction of fluorine atoms into organic molecules is a cornerstone of modern medicinal chemistry. This guide provides a comprehensive comparison of XtalFluor-E, a crystalline deoxofluorinating agent, with other common alternatives, supported by experimental data to validate its efficacy on a range of novel substrates.

XtalFluor-E (diethylaminodifluorosulfinium tetrafluoroborate) has emerged as a valuable reagent in deoxofluorination, a process that replaces oxygen-containing functional groups with fluorine.[1][2] It offers significant advantages over traditional reagents like DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor (bis(2-methoxyethyl)aminosulfur trifluoride) in terms of handling, stability, and selectivity.[1][3][4] This guide will delve into a comparative analysis of its performance, present key experimental data, and provide detailed protocols for its application.

Superior Safety and Handling Profile

One of the most significant advantages of XtalFluor-E is its enhanced thermal stability and ease of handling.[1][5] Unlike DAST and Deoxo-Fluor, which are liquids that can fume and react violently with water, XtalFluor-E is a free-flowing crystalline solid.[1][6] This characteristic simplifies its storage and handling in a laboratory setting.[2] Furthermore, XtalFluor-E does not generate highly corrosive hydrogen fluoride (B91410) (HF) as a byproduct, allowing for its use in standard borosilicate glassware.[1][3][5]

Accelerated Rate Calorimetry (ARC) studies have demonstrated the superior thermal stability of XtalFluor-E. The onset of self-accelerated decomposition for XtalFluor-E occurs at a significantly higher temperature (119°C) compared to DAST and Deoxo-Fluor (both at 60°C).[4]

Enhanced Selectivity and Reduced Byproducts

In numerous applications, XtalFluor-E exhibits superior performance by providing significantly fewer elimination side products compared to DAST and Deoxo-Fluor.[1][5] This increased selectivity is a critical factor in complex molecule synthesis, leading to cleaner reactions and higher yields of the desired fluorinated product.

Performance Comparison on Various Substrates

The efficacy of XtalFluor-E has been demonstrated across a wide range of substrates, including alcohols, carbonyls, and carboxylic acids. While XtalFluor-E alone can be a poor fluorinating agent for alcohols and inert towards carbonyls, its reactivity is significantly enhanced when used in conjunction with promoters such as triethylamine (B128534) trihydrofluoride (Et₃N·3HF), triethylamine dihydrofluoride (Et₃N·2HF), or DBU (1,8-diazabicyclo[5.4.0]undec-7-ene).[1][3]

Deoxofluorination of Alcohols and Carbonyls

The following tables summarize the comparative performance of XtalFluor-E against other deoxofluorinating agents on various alcohol and carbonyl substrates.

Table 1: Deoxofluorination of Alcohols

Substrate	Reagent/Promoter	Product	Yield (%)	Selectivity (Product:Elimination)
4-tert-Butylcyclohexanol	XtalFluor-E / Et₃N·2HF	4-tert-Butylfluorocyclohexane	91	62:1
4-tert-Butylcyclohexanol	Deoxo-Fluor	4-tert-Butylfluorocyclohexane	-	5:1
4-tert-Butylcyclohexanol	DAST	4-tert-Butylfluorocyclohexane	-	2:1
Geraniol	XtalFluor-E / Et₃N·2HF	Allylic Fluoride	-	Sₙ2' exclusive
Androstenolone	XtalFluor-E / Et₃N·3HF	3β-Fluoroandrost-5-en-17-one	77	-

Data compiled from multiple sources.[1][3]

Table 2: Geminal Difluorination of Carbonyls

Substrate	Reagent/Promoter	Product	Yield (%)	Selectivity (Product:Vinyl Fluoride)
4-tert-Butylcyclohexanone	XtalFluor-E / Et₃N·2HF	1,1-Difluoro-4-tert-butylcyclohexane	91	62:1
4-tert-Butylcyclohexanone	Deoxo-Fluor	1,1-Difluoro-4-tert-butylcyclohexane	-	5:1
4-tert-Butylcyclohexanone	DAST	1,1-Difluoro-4-tert-butylcyclohexane	-	2:1
Ethyl 4-oxocyclohexanecarboxylate	XtalFluor-E	Ethyl 4,4-difluorocyclohexanecarboxylate	-	13:1
Ethyl 4-oxocyclohexanecarboxylate	XtalFluor-M	Ethyl 4,4-difluorocyclohexanecarboxylate	-	15:1
Ethyl 4-oxocyclohexanecarboxylate	DAST	Ethyl 4,4-difluorocyclohexanecarboxylate	-	1:1

Data compiled from multiple sources.[1]

Novel Applications

Recent studies have expanded the utility of XtalFluor-E to more novel substrates and transformations. For instance, it has been successfully employed in the regioselective fluoride opening of aziridines to synthesize fluorinated diamino acid derivatives, highlighting its potential in the synthesis of complex, biologically active molecules.[7][8] Additionally, a method for the room temperature deoxofluorination of aromatic aldehydes using XtalFluor-E under highly concentrated, solvent-free conditions has been developed.[9][10]

Experimental Protocols

Below are generalized methodologies for key deoxofluorination reactions using XtalFluor-E.

General Procedure for Deoxofluorination of Alcohols (using Et₃N·3HF)

• To a cold (0 °C) solution of triethylamine trihydrofluoride (2.0 mmol) and triethylamine (1.0 mmol) in dichloromethane (B109758) (3.0 mL) is added XtalFluor-E (1.5 mmol).

• The substrate (1.0 mmol) is then added to the mixture.

• The reaction is stirred under a nitrogen atmosphere for 30 minutes at 0 °C and then allowed to warm to room temperature.

• Upon completion, the reaction is quenched with a 5% aqueous sodium bicarbonate solution and stirred for 15 minutes.

• The mixture is extracted twice with dichloromethane.

• The combined organic phases are dried over magnesium sulfate, filtered, and the solvent is evaporated.

• The crude product is purified by standard methods (e.g., column chromatography).[4]

General Procedure for Geminal Difluorination of Carbonyls (using Et₃N·3HF in refluxing DCE)

• To a solution of triethylamine trihydrofluoride (1.0 mmol) in 1,2-dichloroethane (B1671644) (2.0 mL) are added XtalFluor-E (1.5 mmol) followed by the substrate (1.0 mmol).

• The reaction mixture is heated to reflux.

• Upon reaction completion, the mixture is cooled to room temperature and quenched with a 5% aqueous sodium bicarbonate solution.

• The mixture is stirred for 15 minutes and then extracted twice with dichloromethane.

• The combined organic phases are dried over magnesium sulfate, filtered, and the solvent is evaporated.

• The crude product is purified by standard methods.[4]

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for a deoxofluorination reaction using XtalFluor-E.

Caption: A typical experimental workflow for deoxofluorination.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. XtalFluor-E®とXtalFluor-M®：取り扱い簡便な固体フッ素化剤 [sigmaaldrich.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. manchesterorganics.com [manchesterorganics.com]
• 5. researchgate.net [researchgate.net]
• 6. Simpler fluorine chemistry [soci.org]
• 7. A novel and selective fluoride opening of aziridines by XtalFluor-E. synthesis of fluorinated diamino acid derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Diethylaminodifluorosulfinium tetrafluoroborate - Enamine [enamine.net]
• 9. Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Room temperature deoxofluorination of aromatic aldehydes with XtalFluor-E under highly concentrated conditions [ouci.dntb.gov.ua]

XtalFluor-E in Focus: A Comparative Guide to Deoxofluorination Reagents in Synthesis

For researchers, scientists, and professionals in drug development, the choice of a fluorinating reagent is critical for the successful synthesis of complex molecules. This guide provides an objective comparison of XtalFluor-E with other common deoxofluorinating agents, namely DAST (diethylaminosulfur trifluoride) and Deoxo-Fluor (bis(2-methoxyethyl)aminosulfur trifluoride). The comparison is supported by experimental data on performance, selectivity, and safety, offering valuable insights for synthetic strategy.

Performance in Deoxofluorination Reactions

XtalFluor-E, a crystalline salt, has emerged as a highly effective reagent for the deoxofluorination of alcohols and carbonyl compounds.[1] Unlike its predecessors, DAST and Deoxo-Fluor, XtalFluor-E often requires a promoter, such as triethylamine (B128534) trihydrofluoride (Et₃N·3HF) or DBU (1,8-diazabicyclo[5.4.0]undec-7-ene), to achieve optimal reactivity.[1][2] However, this combination frequently leads to higher yields and, most notably, superior selectivity by minimizing common elimination side products.[1][3]

Deoxofluorination of Carbonyl Compounds

In the conversion of aldehydes and ketones to gem-difluorides, XtalFluor-E consistently demonstrates higher selectivity compared to DAST and Deoxo-Fluor.[4] For instance, the deoxofluorination of 4-tert-butylcyclohexanone (B146137) using XtalFluor-E in the presence of Et₃N·2HF resulted in a 91% yield with a 62:1 ratio of the desired gem-difluoride to the vinyl fluoride (B91410) byproduct.[4] This is a significant improvement over the ratios of 5:1 and 2:1 observed with Deoxo-Fluor and DAST, respectively.[4]

Table 1: Comparison of Reagent Performance in the Deoxofluorination of Aldehydes and Ketones

Substrate	Reagent Combination	Product	Yield (%)	Fluoro/Alkene Ratio
Hydrocinnamaldehyde	XtalFluor-E / Et₃N·3HF	gem-Difluoride	85	>100:1
Hydrocinnamaldehyde	XtalFluor-M / Et₃N·3HF	gem-Difluoride	88	>100:1
4-tert-Butylcyclohexanone	XtalFluor-E / Et₃N·2HF	gem-Difluoride	91	62:1
4-tert-Butylcyclohexanone	Deoxo-Fluor	gem-Difluoride	-	5:1
4-tert-Butylcyclohexanone	DAST	gem-Difluoride	-	2:1
N-Cbz-4-piperidinone	XtalFluor-E / Et₃N·2HF	gem-Difluoride	89	13:1

Data compiled from literature sources.[1][4]

Deoxofluorination of Alcohols

When converting alcohols to alkyl fluorides, the choice of promoter for XtalFluor-E can be tailored to the substrate to maximize selectivity. For example, in the fluorination of 2-phenylethanol, XtalFluor-E with DBU as a promoter provided a higher selectivity (4.1:1) for the desired fluoride over the elimination product compared to when Et₃N·2HF was used (1.9:1).[1]

Table 2: Comparison of Reagent Performance in the Deoxofluorination of Alcohols

Substrate	Reagent Combination	Product	Fluoro/Alkene Ratio
2-Phenylethanol	XtalFluor-E / Et₃N·2HF	Alkyl Fluoride	1.9:1
2-Phenylethanol	XtalFluor-E / DBU	Alkyl Fluoride	4.1:1
2-Hydroxy-2-methylpropanoate	XtalFluor-M / Et₃N·2HF	Alkyl Fluoride	21:1

Data compiled from literature sources.[1]

Enhanced Safety and Handling

A significant advantage of XtalFluor-E is its superior thermal stability and ease of handling compared to DAST and Deoxo-Fluor.[3][5] XtalFluor-E is a crystalline solid that is less sensitive to moisture and can be handled in the open atmosphere for short periods. In contrast, DAST and Deoxo-Fluor are liquids that are known for their thermal instability and potential for explosive decomposition.[2]

Thermal safety assessments using Differential Scanning Calorimetry (DSC) and Accelerated Rate Calorimetry (ARC) have quantitatively demonstrated the enhanced safety profile of XtalFluor reagents.[1][6]

Table 3: Thermal Stability Data for Deoxofluorinating Reagents

Reagent	Decomposition Onset (ARC)	Max Rate of Temp. Rise (°C/min)
DAST	60°C	711
Deoxo-Fluor	60°C	505
XtalFluor-E	119°C	310
XtalFluor-M	141°C	50

Data compiled from literature sources.[1][6]

Furthermore, XtalFluor-E does not generate highly corrosive free hydrogen fluoride (HF) under anhydrous conditions, which allows for its use in standard borosilicate glass vessels.[4][5] This is a notable advantage over DAST and Deoxo-Fluor, which produce HF and require specialized equipment.[4]

Experimental Protocols

The following provides a general methodology for the deoxofluorination of an alcohol using XtalFluor-E.

General Procedure for Deoxofluorination of Alcohols:

To a cold solution of triethylamine trihydrofluoride (2.0 mmol) and triethylamine (1.0 mmol) in dichloromethane (B109758) (CH₂Cl₂) (3.0 ml) is added XtalFluor-E (1.5 mmol) followed by the alcohol substrate (1.0 mmol). The reaction mixture is stirred under a nitrogen atmosphere for 30 minutes and then allowed to warm to room temperature. Upon completion, the reaction is quenched with a 5% aqueous sodium bicarbonate (NaHCO₃) solution and stirred for 15 minutes. The resulting mixture is extracted twice with CH₂Cl₂. The combined organic phases are dried over magnesium sulfate (B86663) (MgSO₄), filtered, and the solvent is evaporated. The crude product is then purified by standard methods.[6]

Note: The optimal promoter and reaction conditions (e.g., temperature, solvent) may vary depending on the specific substrate.[6] For carbonyl compounds, heating the reaction mixture may be necessary.[6]

Visualizing the Workflow and Advantages

The following diagrams illustrate the general workflow for a deoxofluorination reaction and highlight the key advantages of using XtalFluor-E.

Caption: General experimental workflow for a deoxofluorination reaction using XtalFluor-E.

Caption: Key advantages of XtalFluor-E over traditional deoxofluorinating reagents.

References

• 1. Aminodifluorosulfinium Salts: Selective Fluorination Reagents with Enhanced Thermal Stability and Ease of Handling, - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simpler fluorine chemistry [soci.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. manchesterorganics.com [manchesterorganics.com]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of XtalFluor-E

For researchers, scientists, and drug development professionals utilizing the fluorinating agent XtalFluor-E, proper disposal is a critical component of laboratory safety and environmental responsibility. This document provides a comprehensive, step-by-step guide for the safe handling and disposal of residual or unused XtalFluor-E, ensuring operational safety and regulatory compliance.

1. Understanding the Hazards

XtalFluor-E, and its active component diethylaminosulfur trifluoride (DAST), is a toxic, corrosive, and moisture-sensitive reagent.[1][2] It reacts violently with water, producing hazardous hydrogen fluoride (B91410) (HF) gas.[3] Due to these properties, it must be handled with extreme care in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

2. Disposal Philosophy: Quench Before You Dispose

Direct disposal of active XtalFluor-E is not recommended. The primary and safest approach is to "quench" or neutralize any residual reagent before it enters the hazardous waste stream. This process converts the reactive fluorinating agent into less hazardous compounds.

3. Recommended Quenching Protocol

This protocol is designed for the safe neutralization of small quantities of residual XtalFluor-E.

Materials Needed:

• An appropriate reaction vessel (e.g., a three-necked round-bottom flask) equipped with a magnetic stir bar, a dropping funnel, and a nitrogen or argon inlet/outlet.

• Anhydrous dichloromethane (B109758) (DCM) or another suitable aprotic solvent.

• A quenching agent: Saturated aqueous sodium bicarbonate (NaHCO₃) solution or methanol.

• An ice bath for temperature control.

• Appropriate PPE.

Step-by-Step Procedure:

• Inert Atmosphere: In a fume hood, place the residual XtalFluor-E in the reaction vessel and dissolve or dilute it with an anhydrous aprotic solvent like dichloromethane. Ensure the system is under an inert atmosphere (nitrogen or argon) to prevent reaction with atmospheric moisture.

• Cooling: Cool the solution to 0°C using an ice bath. This is crucial to control the exothermic nature of the quenching reaction.

• Slow Addition of Quenching Agent: Slowly add the quenching agent dropwise from the dropping funnel with vigorous stirring.

  • Preferred Method: A saturated aqueous solution of sodium bicarbonate is a commonly used and effective quenching agent.[1][4]

  • Alternative Method: Methanol can also be used as a quenching agent.[3]

• Monitor the Reaction: Observe the reaction closely. If excessive fuming or a rapid temperature increase occurs, immediately stop the addition of the quenching agent until the reaction subsides.

• Ensure Complete Quenching: Continue adding the quenching agent until no further reaction (e.g., gas evolution) is observed.

• Equilibration: Once the addition is complete, allow the mixture to slowly warm to room temperature while continuing to stir for a minimum of one hour to ensure the complete neutralization of the XtalFluor-E.

• Waste Segregation: The resulting quenched mixture should be collected in a designated hazardous waste container for halogenated organic waste. Clearly label the container with its contents.

• Final Disposal: The container with the quenched solution must be disposed of through a licensed professional waste disposal service in accordance with all local, regional, and national regulations.[1]

4. Data Presentation: Key Safety and Operational Parameters

Parameter	Specification	Rationale
Personal Protective Equipment (PPE)	Chemical-resistant gloves, safety goggles, face shield, lab coat.	To protect from the corrosive and toxic nature of XtalFluor-E and potential splashes.
Working Environment	Well-ventilated chemical fume hood.	To prevent inhalation of toxic vapors and hazardous byproducts like HF.
Quenching Temperature	0°C (Ice Bath)	To control the exothermic reaction and prevent thermal runaway.
Recommended Quenching Agents	Saturated aqueous sodium bicarbonate (NaHCO₃), Methanol.	To safely neutralize the reactive fluorinating agent.
Waste Container	Clearly labeled, sealed container for halogenated hazardous waste.	To ensure proper segregation and handling by waste disposal personnel.

5. Visualization of the Disposal Workflow

The following diagram illustrates the logical steps for the safe disposal of XtalFluor-E.

Caption: Workflow for the safe disposal of XtalFluor-E.

By adhering to these procedures, laboratory personnel can mitigate the risks associated with XtalFluor-E and ensure its safe and responsible disposal. Always consult your institution's specific safety guidelines and waste disposal protocols.

References

• 1. rsc.org [rsc.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. Alcohol to Fluoride - Deoxo-Fluor [commonorganicchemistry.com]
• 4. organic-synthesis.com [organic-synthesis.com]

Safeguarding Your Research: A Comprehensive Guide to Handling XtalFluor-E

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety protocols, operational guidance, and disposal plans for the proficient handling of XtalFluor-E. Designed to be your preferred resource for laboratory safety, this guide offers procedural, step-by-step instructions to ensure the safe and effective use of this versatile fluorinating reagent.

Essential Safety and Personal Protective Equipment (PPE)

XtalFluor-E is a toxic substance that can cause severe skin burns and eye damage. It is harmful if swallowed, in contact with skin, or inhaled.[1] Strict adherence to safety protocols is mandatory.

Required Personal Protective Equipment

PPE Category	Item	Specifications & Rationale
Eye & Face Protection	Chemical Safety Goggles & Full-Face Shield	Tightly fitting safety goggles conforming to EN 166(EU) or NIOSH (US) standards are required to protect against splashes.[1] A full-face shield is necessary when handling larger quantities or when there is a risk of splashing.
Hand Protection	Chemical-Resistant Gloves	Wear chemical-impermeable gloves (e.g., Neoprene or Nitrile). Always inspect gloves for integrity before use.
Body Protection	Flame-Resistant Lab Coat or Coveralls	Wear fire/flame resistant and impervious clothing to protect skin and personal clothing from contamination.[1]
Respiratory Protection	NIOSH-Approved Respirator	A full-face respirator is required if exposure limits are exceeded or if irritation or other symptoms are experienced.[1] All handling of the solid reagent should be performed in a certified chemical fume hood.
Foot Protection	Closed-Toe, Chemical-Resistant Shoes	To protect feet from potential spills.

Operational Plan: Step-by-Step Handling and Experimental Protocols

XtalFluor-E is a crystalline solid that is amenable to short-term handling in the atmosphere, offering advantages in ease of handling over many traditional fluorinating reagents.[2] However, it should be handled in a well-ventilated area, preferably a fume hood.[1]

General Handling and Storage

• Handling: Avoid formation of dust and aerosols.[1] Use non-sparking tools.[1] Do not eat, drink, or smoke when using this product.[1]

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] The recommended storage temperature is -20°C.[3] Store locked up.[1]

Experimental Protocol: Deoxofluorination of an Alcohol

This protocol is a representative example of a deoxofluorination reaction using XtalFluor-E with triethylamine (B128534) trihydrofluoride (Et₃N·3HF) as a promoter.

Materials:

• Substrate (alcohol)

• XtalFluor-E

• Triethylamine trihydrofluoride (Et₃N·3HF)

• Dichloromethane (B109758) (CH₂Cl₂)

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Magnesium sulfate (B86663) (MgSO₄)

• Nitrogen gas supply

Procedure:

• Reaction Setup: In a fume hood, add a solution of triethylamine trihydrofluoride (2.0 mmol) in dichloromethane (3.0 mL) to a flask equipped with a magnetic stir bar and under a nitrogen atmosphere.

• Addition of Reagents: To the cold solution, add XtalFluor-E (1.5 mmol) followed by the alcohol substrate (1.0 mmol).

• Reaction: Stir the mixture under nitrogen for 30 minutes, then allow it to warm to room temperature. Monitor the reaction for completion.

• Quenching: Once the reaction is complete, quench the reaction at room temperature by slowly adding a 5% aqueous sodium bicarbonate solution. Stir for 15 minutes.

• Workup: Extract the mixture twice with dichloromethane. Combine the organic phases, dry over magnesium sulfate, and filter.

• Purification: Evaporate the solvent and purify the crude product using standard methods (e.g., column chromatography).

Disposal Plan: Safe Deactivation and Waste Management

Proper disposal of XtalFluor-E and related waste is critical to ensure laboratory and environmental safety. All waste should be treated as hazardous.

Step-by-Step Disposal Procedure

• Quenching of Unused Reagent:

  • In a fume hood, prepare a flask with a stirrer containing an inert solvent (e.g., dichloromethane).

  • Cool the solvent in an ice bath.

  • Slowly and in small portions, add the unused XtalFluor-E to the cold solvent.

  • Very slowly add a 5% aqueous sodium bicarbonate solution to the stirred suspension until all the reagent is quenched. Be cautious as this is an exothermic reaction.

• Waste Collection:

  • All liquid waste, including the quenched reaction mixture and solvent rinses, should be collected in a clearly labeled, sealed, and chemically compatible container designated for "Halogenated Organic Waste."

  • Solid waste, such as contaminated gloves, weigh boats, and bench paper, should be collected in a separate, sealed, and puncture-resistant container labeled "Hazardous Chemical Waste" with the full chemical name.

• Container Decontamination:

  • Empty XtalFluor-E containers must be triple-rinsed with a suitable solvent (e.g., dichloromethane).

  • The first rinseate must be collected and disposed of as hazardous waste.

  • After rinsing, the container can be managed for disposal or recycling according to your institution's guidelines.

• Final Disposal:

  • Dispose of all waste containers through your institution's hazardous waste management program.[1] Do not dispose of down the drain.

Visualizing the Workflow: Handling XtalFluor-E

The following diagram illustrates the key stages of safely handling XtalFluor-E, from initial preparation to final disposal.

Caption: Workflow for the safe handling of XtalFluor-E.

References

• 1. Disposal of Gaseous Fluoride Volatility Reagents [inis.iaea.org]
• 2. ipo.rutgers.edu [ipo.rutgers.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]